1-(2-Amino-5-morpholinophenyl)-1-ethanone

• CAS: 98440-50-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: This comprehensive technical guide details a robust and efficient multi-step synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone, a valuable intermediate in pharmaceutical research and development. This document provides a detailed examination of the synthetic strategy, starting from the commercially available 4-morpholinoaniline. Key transformations, including a strategic N-acetylation for directing group installation and subsequent ortho-selective Friedel-Crafts acylation, are meticulously described. The guide culminates in the final deprotection step to yield the target compound. Each stage of the synthesis is supported by in-depth mechanistic insights, detailed experimental protocols, and thorough characterization data.

Introduction and Strategic Overview

1-(2-Amino-5-morpholinophenyl)-1-ethanone is a key building block in the synthesis of a variety of biologically active molecules. Its unique structure, featuring a reactive amino group and a ketone functionality on a morpholine-substituted phenyl ring, makes it a versatile precursor for the construction of complex heterocyclic systems. The strategic placement of the amino and acetyl groups ortho to each other is a crucial feature for many of its applications.

The synthetic approach detailed in this guide follows a logical and efficient three-step sequence designed to ensure high yield and purity of the final product. The core of this strategy lies in the use of a protecting group to control the regioselectivity of the key acylation step.

The overall synthetic workflow is as follows:

Caption: Overall synthetic workflow for 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Step-by-Step Synthesis and Mechanistic Discussion

Step 1: Protection of the Amino Group via N-Acetylation

Direct Friedel-Crafts acylation of anilines is often problematic as the amino group can coordinate with the Lewis acid catalyst, deactivating the aromatic ring towards electrophilic substitution.[1][2] To circumvent this, the amino group of the starting material, 4-morpholinoaniline, is first protected as an acetamide. This transformation not only prevents catalyst poisoning but also activates the ring for the subsequent acylation, with the acetamido group being an ortho,para-directing group.

Reaction:

4-Morpholinoaniline + Acetic Anhydride → N-(4-Morpholinophenyl)acetamide

Experimental Protocol:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-morpholinoaniline (1 equivalent) in glacial acetic acid.

• To this solution, add acetic anhydride (1.2 equivalents) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 2-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water with vigorous stirring.

• Collect the precipitated solid by vacuum filtration and wash thoroughly with water until the filtrate is neutral.

• Dry the crude N-(4-morpholinophenyl)acetamide in a vacuum oven. The product is typically of sufficient purity for the next step, but can be further purified by recrystallization from ethanol if necessary.

Table 1: Quantitative Data for N-Acetylation

Parameter	Value
Starting Material	4-Morpholinoaniline
Reagent	Acetic Anhydride
Solvent	Glacial Acetic Acid
Temperature	Room Temperature
Reaction Time	2-3 hours
Typical Yield	90-95%

Step 2: Ortho-Selective Friedel-Crafts Acylation

This is the pivotal step in the synthesis, where the acetyl group is introduced onto the aromatic ring. The N-acetyl group directs the incoming electrophile to the ortho and para positions. Due to the presence of the bulky morpholino group at the para position, the acylation is sterically hindered at the 3-position, thus favoring acylation at the 2-position (ortho to the acetamido group). A strong Lewis acid, such as aluminum chloride, is employed to generate the acylium ion from acetyl chloride.

Reaction:

N-(4-Morpholinophenyl)acetamide + Acetyl Chloride --(AlCl₃)--> N-(2-Acetyl-5-morpholinophenyl)acetamide

Experimental Protocol:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, suspend anhydrous aluminum chloride (3 equivalents) in anhydrous 1,2-dichloroethane under a nitrogen atmosphere.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add acetyl chloride (1.5 equivalents) to the suspension with stirring.

• To this mixture, add a solution of N-(4-morpholinophenyl)acetamide (1 equivalent) in anhydrous 1,2-dichloroethane dropwise over 30 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to reflux (approximately 80-85 °C) for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice and concentrated hydrochloric acid.

• Extract the product with dichloromethane (3 x 100 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford N-(2-acetyl-5-morpholinophenyl)acetamide.

Table 2: Quantitative Data for Friedel-Crafts Acylation

Parameter	Value
Starting Material	N-(4-Morpholinophenyl)acetamide
Reagent	Acetyl Chloride, Aluminum Chloride
Solvent	1,2-Dichloroethane (anhydrous)
Temperature	0 °C to Reflux
Reaction Time	4-6 hours
Typical Yield	60-70%

Step 3: Deprotection via Acidic Hydrolysis

The final step involves the removal of the N-acetyl protecting group to unveil the primary amino functionality. This is achieved through acidic hydrolysis, which selectively cleaves the amide bond without affecting the newly introduced ketone or the morpholine ring.[3][4]

Reaction:

N-(2-Acetyl-5-morpholinophenyl)acetamide --(H⁺, H₂O)--> 1-(2-Amino-5-morpholinophenyl)-1-ethanone

Experimental Protocol:

• In a round-bottom flask, suspend N-(2-acetyl-5-morpholinophenyl)acetamide (1 equivalent) in a mixture of ethanol and concentrated hydrochloric acid (e.g., a 1:1 v/v mixture).

• Heat the mixture to reflux for 3-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and neutralize it by the careful addition of a saturated solution of sodium bicarbonate until the pH is approximately 7-8.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

• The product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to afford the final product as a solid.

Table 3: Quantitative Data for Deprotection

Parameter	Value
Starting Material	N-(2-Acetyl-5-morpholinophenyl)acetamide
Reagents	Concentrated Hydrochloric Acid, Ethanol
Temperature	Reflux
Reaction Time	3-4 hours
Typical Yield	85-90%

Characterization of the Final Product

The structure and purity of the synthesized 1-(2-Amino-5-morpholinophenyl)-1-ethanone should be confirmed by various spectroscopic methods.

Table 4: Spectroscopic Data for 1-(2-Amino-5-morpholinophenyl)-1-ethanone

Technique	Expected Data
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~7.2 (d, 1H, Ar-H), ~6.8 (dd, 1H, Ar-H), ~6.6 (d, 1H, Ar-H), ~4.5 (br s, 2H, -NH₂), 3.85 (t, 4H, -N(CH₂)₂), 3.15 (t, 4H, -O(CH₂)₂), 2.55 (s, 3H, -COCH₃)
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~200 (C=O), ~150 (C-NH₂), ~140 (C-morpholine), ~125, ~120, ~118, ~115 (Ar-C), ~67 (-O-CH₂), ~50 (-N-CH₂), ~28 (-COCH₃)
IR (KBr, cm⁻¹)	~3400-3200 (N-H stretching), ~1650 (C=O stretching, ketone), ~1600, ~1500 (C=C stretching, aromatic)
Mass Spec. (ESI-MS)	m/z: 221.1 [M+H]⁺

Safety and Handling Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

• Anhydrous reagents and solvents are moisture-sensitive and should be handled under a dry, inert atmosphere (e.g., nitrogen or argon).

• Aluminum chloride is a corrosive solid that reacts violently with water. Handle with extreme care.

• Concentrated acids are corrosive and should be handled with appropriate caution.

• Refer to the Material Safety Data Sheets (MSDS) for all chemicals used in this synthesis for detailed safety information.

Conclusion

This technical guide provides a detailed and reliable synthetic route for the preparation of 1-(2-Amino-5-morpholinophenyl)-1-ethanone. The described three-step sequence, involving N-acetylation, ortho-selective Friedel-Crafts acylation, and subsequent deprotection, offers a practical and efficient method for obtaining this valuable pharmaceutical intermediate. The provided experimental protocols and characterization data serve as a comprehensive resource for researchers in the field of medicinal chemistry and drug development.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. What is the mechanism of Acetamide? [synapse.patsnap.com]

An In-depth Technical Guide to the Chemical Properties of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

Introduction

1-(2-Amino-5-morpholinophenyl)-1-ethanone is a substituted aromatic ketone with significant potential in medicinal chemistry and drug development. Its molecular architecture, featuring a reactive aminophenyl ethanone core coupled with a morpholine moiety, presents a unique combination of functionalities. The presence of the morpholine ring, a common scaffold in pharmacologically active compounds, is often associated with improved physicochemical properties such as aqueous solubility and metabolic stability, making this molecule an attractive starting point for the synthesis of novel therapeutic agents. This guide provides a comprehensive overview of the chemical properties of 1-(2-Amino-5-morpholinophenyl)-1-ethanone, including its synthesis, spectral characteristics, and potential applications, to support researchers and scientists in the field of drug discovery.

Chemical Identity and Physicochemical Properties

1-(2-Amino-5-morpholinophenyl)-1-ethanone is identified by the CAS Number 98440-50-7.[1] Its core structure consists of an acetophenone molecule substituted with an amino group at the 2-position and a morpholino group at the 5-position of the phenyl ring.

Table 1: Chemical Identifiers and Synonyms

Identifier Type	Value
IUPAC Name	1-(2-Amino-5-morpholin-4-ylphenyl)ethanone
CAS Number	98440-50-7
Molecular Formula	C₁₂H₁₆N₂O₂
Molecular Weight	220.27 g/mol
Synonyms	2'-Amino-5'-morpholin-4-ylacetophenone, 1-[2-Amino-5-(morpholin-4-yl)phenyl]ethanone, 2-Acetyl-4-(morpholin-4-yl)aniline

Table 2: Physicochemical Properties

Property	Value	Source
Melting Point	104-105 °C	ChemicalBook
Boiling Point (Predicted)	445.0 ± 45.0 °C	ChemicalBook
Density (Predicted)	1.180 ± 0.06 g/cm³	ChemicalBook
pKa (Predicted)	5.36 ± 0.40	ChemicalBook

Synthesis and Chemical Reactivity

Proposed Synthetic Pathway

The synthesis would likely begin with the nitration of 1-(5-morpholinophenyl)-1-ethanone to introduce a nitro group at the 2-position of the phenyl ring. This intermediate, 1-(2-nitro-5-morpholinophenyl)-1-ethanone, would then be reduced to the target compound, 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Caption: Proposed synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Experimental Protocol: A General Approach for Reduction of a Nitroaryl Ketone

The following is a generalized protocol for the reduction of a nitroaryl ketone, which can be adapted for the synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone from its nitro precursor.

• Dissolution: Dissolve the starting material, 1-(2-nitro-5-morpholinophenyl)-1-ethanone, in a suitable solvent such as ethanol or ethyl acetate in a round-bottom flask.

• Addition of Reducing Agent: Add a reducing agent, such as tin(II) chloride dihydrate (SnCl₂) in the presence of concentrated hydrochloric acid, or perform catalytic hydrogenation using hydrogen gas and a palladium-on-carbon (Pd/C) catalyst.

• Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, neutralize the reaction mixture with a base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent.

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product can be further purified by column chromatography or recrystallization.

Spectroscopic Characterization

Experimental spectroscopic data for 1-(2-Amino-5-morpholinophenyl)-1-ethanone is not widely available. However, based on the analysis of structurally similar compounds, the expected spectral features can be predicted.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the methyl protons of the acetyl group, the protons of the morpholine ring, and the amino group protons. The aromatic protons will likely appear as multiplets in the range of 6.5-7.5 ppm. The methyl protons should present as a singlet around 2.5 ppm. The morpholine protons will likely appear as two multiplets corresponding to the CH₂ groups adjacent to the oxygen and nitrogen atoms. The amino group protons will likely appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the ketone (around 198-202 ppm), the aromatic carbons, the methyl carbon of the acetyl group, and the carbons of the morpholine ring.

Infrared (IR) Spectroscopy

The IR spectrum is expected to exhibit characteristic absorption bands for the different functional groups present in the molecule. Key expected peaks include:

• N-H stretching: Two bands in the region of 3300-3500 cm⁻¹ corresponding to the symmetric and asymmetric stretching of the primary amine.

• C=O stretching: A strong absorption band around 1650-1680 cm⁻¹ for the carbonyl group of the ketone.

• C-N stretching: Bands in the region of 1250-1350 cm⁻¹ for the aryl amine.

• C-O-C stretching: A strong band around 1115 cm⁻¹ characteristic of the ether linkage in the morpholine ring.

Mass Spectrometry (MS)

The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (220.27 g/mol ). Fragmentation patterns would likely involve the loss of the acetyl group and cleavage of the morpholine ring.

Applications in Drug Development

The unique structural features of 1-(2-Amino-5-morpholinophenyl)-1-ethanone make it a valuable building block in the synthesis of various heterocyclic compounds with potential therapeutic applications.

Rationale for Pharmacological Interest

• Morpholine Moiety: The morpholine ring is a privileged scaffold in medicinal chemistry, known to enhance the pharmacokinetic properties of drug candidates.[2] Its incorporation can lead to improved water solubility, metabolic stability, and oral bioavailability.

• Aminoacetophenone Core: The 2-aminoacetophenone core is a versatile precursor for the synthesis of a wide range of heterocyclic systems, including quinolines, benzodiazepines, and other fused ring systems that are prevalent in many biologically active molecules.

Potential Therapeutic Areas

• Anticancer Agents: Many kinase inhibitors and other anticancer drugs incorporate the morpholine moiety. The structural features of 1-(2-Amino-5-morpholinophenyl)-1-ethanone make it a suitable starting material for the synthesis of novel compounds targeting cancer-related pathways.

• Antimicrobial Agents: Morpholine derivatives have been reported to possess antibacterial and antifungal activities.[2] This compound could serve as a precursor for the development of new antimicrobial agents.

• Central Nervous System (CNS) Active Compounds: The morpholine scaffold is also found in several CNS-active drugs. Further derivatization of this molecule could lead to the discovery of novel agents for neurological disorders.

Caption: Logical relationship between molecular properties and potential applications.

Safety and Handling

A Safety Data Sheet (SDS) for 1-(2-Amino-5-morpholinophenyl)-1-ethanone indicates that it should be handled with care, although specific hazard pictograms and statements are not fully detailed. General safety precautions for handling chemical compounds in a laboratory setting should be strictly followed.

First-Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.

• Skin Contact: Immediately wash off with soap and plenty of water.

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

• Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Handling and Storage

• Handling: Avoid formation of dust and aerosols. Provide appropriate exhaust ventilation at places where dust is formed.

• Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Conclusion

1-(2-Amino-5-morpholinophenyl)-1-ethanone is a chemical compound with significant potential as a building block in the synthesis of novel, biologically active molecules. Its combination of a reactive aminoacetophenone core and a pharmacologically favorable morpholine moiety makes it a compound of interest for researchers in drug discovery and medicinal chemistry. While detailed experimental data for this specific molecule is limited in the public domain, this guide provides a comprehensive overview of its known and predicted chemical properties, a plausible synthetic approach, and an outline of its potential applications. Further research into the biological activities of its derivatives is warranted to fully explore its therapeutic potential.

References

• Al-Masoudi, N. A. L., & Al-Sultani, K. A. K. (2017). Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. Journal of Al-Nahrain University, 20(3), 53-61.

Sources

• 1. Solubility of the Proteinogenic α-Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Technical Guide to the Spectroscopic Characterization of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

This in-depth technical guide provides a comprehensive overview of the spectroscopic characterization of the research compound 1-(2-Amino-5-morpholinophenyl)-1-ethanone. Designed for researchers, scientists, and professionals in drug development, this document details the theoretical and practical aspects of analyzing this molecule using key spectroscopic techniques. While experimentally-derived spectra for this specific molecule are not publicly available, this guide leverages established principles of spectroscopy and comparative data from structurally analogous compounds to provide a robust predictive analysis. This approach not only anticipates the spectral characteristics but also explains the underlying chemical principles that govern them.

Molecular Structure and Physicochemical Properties

1-(2-Amino-5-morpholinophenyl)-1-ethanone is a substituted acetophenone with a molecular formula of C₁₂H₁₆N₂O₂ and a molecular weight of 220.27 g/mol .[1][2] Its structure, featuring an acetyl group, an amino group, and a morpholino substituent on a phenyl ring, presents a unique electronic environment that is well-suited for spectroscopic investigation.

Property	Value	Source
CAS Number	98440-50-7	[1]
Molecular Formula	C₁₂H₁₆N₂O₂	[1][2]
Molecular Weight	220.27 g/mol	[1][2]
Melting Point	104-105°C	[1]

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The absorption of infrared radiation at specific wavenumbers corresponds to the vibrational frequencies of different bonds.

Experimental Protocol: Acquiring an IR Spectrum

A standard method for obtaining an IR spectrum of a solid sample like 1-(2-Amino-5-morpholinophenyl)-1-ethanone is using an Attenuated Total Reflectance (ATR) accessory on a Fourier-Transform Infrared (FTIR) spectrometer.

Methodology:

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has been allowed to stabilize. Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Background Scan: With the ATR crystal clean and free of any sample, perform a background scan. This will be subtracted from the sample spectrum to remove any signals from the instrument and the surrounding environment.

• Sample Preparation: Place a small amount (typically 1-2 mg) of the solid sample onto the ATR crystal.

• Sample Analysis: Apply pressure to the sample using the ATR's pressure arm to ensure good contact with the crystal. Initiate the sample scan. Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: After data acquisition, the background spectrum is automatically subtracted from the sample spectrum. The resulting transmittance or absorbance spectrum can then be analyzed.

Caption: Workflow for IR Spectrum Acquisition using ATR-FTIR.

Predicted IR Spectral Data and Interpretation

The following table summarizes the predicted key IR absorption bands for 1-(2-Amino-5-morpholinophenyl)-1-ethanone, with interpretations based on the known frequencies of its functional groups and data from similar molecules.[3][4]

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Interpretation
3450-3300	Medium-Strong	N-H stretch	The primary amine (-NH₂) will exhibit two bands in this region corresponding to symmetric and asymmetric stretching.
3100-3000	Medium	C-H stretch (aromatic)	Aromatic C-H stretching vibrations.
2950-2850	Medium	C-H stretch (aliphatic)	C-H stretching of the methyl group and the morpholine ring.
~1670	Strong	C=O stretch	The carbonyl of the acetyl group, conjugated with the aromatic ring. Its position is influenced by the electron-donating amino group.
1600-1450	Medium-Strong	C=C stretch (aromatic)	Aromatic ring skeletal vibrations.
1250-1150	Strong	C-N stretch	Aryl-N stretching of the amino group and the morpholine nitrogen.
1120-1080	Strong	C-O-C stretch	Asymmetric stretching of the ether linkage in the morpholine ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment of atoms. ¹H NMR elucidates the arrangement of hydrogen atoms, while ¹³C NMR provides insight into the carbon skeleton.

Experimental Protocol: NMR Spectrum Acquisition

The following is a generalized protocol for acquiring ¹H and ¹³C NMR spectra.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a clean, dry vial. Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of an internal standard like tetramethylsilane (TMS) if required.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer's spinner. Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic field to optimize homogeneity.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using standard parameters. A sufficient number of scans should be averaged for a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Following ¹H NMR, acquire the ¹³C NMR spectrum. This typically requires a larger number of scans due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

Caption: General workflow for NMR data acquisition and processing.

Predicted ¹H NMR Spectral Data and Interpretation

The predicted ¹H NMR spectrum of 1-(2-Amino-5-morpholinophenyl)-1-ethanone is expected to show distinct signals for each type of proton. The chemical shifts are influenced by the electronic effects of the substituents. A predicted ¹H NMR spectrum for a similar compound is available in the Human Metabolome Database.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.2	d	1H	H-6	This aromatic proton is ortho to the acetyl group and will be downfield.
~6.8	dd	1H	H-4	This proton is ortho to the morpholino group and meta to the acetyl group.
~6.6	d	1H	H-3	This proton is ortho to the amino group and meta to the morpholino group, making it the most upfield aromatic proton.
~4.5	br s	2H	-NH₂	The protons of the primary amine will likely appear as a broad singlet.
~3.8	t	4H	-O-CH₂- (morpholine)	The protons on the carbons adjacent to the oxygen in the morpholine ring.
~3.1	t	4H	-N-CH₂- (morpholine)	The protons on the carbons adjacent to the nitrogen in the morpholine ring.
~2.5	s	3H	-COCH₃	The methyl protons of the acetyl group will appear as a singlet.

Predicted ¹³C NMR Spectral Data and Interpretation

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Chemical Shift (δ, ppm)	Assignment	Rationale
~198	C=O	The carbonyl carbon of the acetyl group.
~148	C-NH₂	The aromatic carbon attached to the amino group, shifted downfield.
~145	C-morpholino	The aromatic carbon attached to the morpholino group.
~130	C-6	Aromatic CH carbon.
~120	C-1	The aromatic carbon attached to the acetyl group.
~118	C-4	Aromatic CH carbon.
~115	C-3	Aromatic CH carbon.
~67	-O-CH₂- (morpholine)	Carbons adjacent to the oxygen in the morpholine ring.
~49	-N-CH₂- (morpholine)	Carbons adjacent to the nitrogen in the morpholine ring.
~26	-COCH₃	The methyl carbon of the acetyl group.

Mass Spectrometry (MS)

Mass spectrometry is a technique used to measure the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and can provide information about its structure through fragmentation patterns.

Experimental Protocol: Mass Spectrum Acquisition

A common method for analyzing a compound like this is Electrospray Ionization (ESI) coupled with a mass analyzer such as a Quadrupole or Time-of-Flight (TOF).

Methodology:

• Sample Preparation: Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: Introduce the sample solution into the ESI source at a constant flow rate using a syringe pump.

• Ionization: Apply a high voltage to the ESI needle to generate a fine spray of charged droplets. The solvent evaporates, leading to the formation of gas-phase ions.

• Mass Analysis: The ions are guided into the mass analyzer, which separates them based on their m/z ratio.

• Detection: The separated ions are detected, and a mass spectrum is generated.

Caption: Workflow for Mass Spectrometry using Electrospray Ionization.

Predicted Mass Spectrum Data and Interpretation

In positive ion mode ESI-MS, the most prominent ion is expected to be the protonated molecule [M+H]⁺.

m/z	Ion	Interpretation
221.13	[M+H]⁺	The protonated molecular ion of 1-(2-Amino-5-morpholinophenyl)-1-ethanone. This confirms the molecular weight of the compound.
206.11	[M+H - CH₃]⁺	Loss of a methyl radical from the acetyl group.
178.08	[M+H - COCH₃]⁺	Loss of the acetyl group.
134.09	[M+H - Morpholine]⁺	Fragmentation involving the morpholine ring.

The fragmentation pattern can provide valuable structural information. For instance, the mass spectrum of the related compound 1-(2-aminophenyl)ethanone shows a base peak corresponding to the loss of a methyl group.[5][6]

Conclusion

This technical guide has outlined the expected spectroscopic characteristics of 1-(2-Amino-5-morpholinophenyl)-1-ethanone based on established principles and comparative data. The provided protocols for IR, NMR, and MS analysis represent standard methodologies for the characterization of such organic molecules. The predicted spectral data and their interpretations offer a valuable reference for researchers working with this compound, facilitating its identification and characterization in a laboratory setting.

References

• ¹H NMR Spectrum (1D, 700 MHz, D₂O, predicted) (HMDB0031581) - Human Metabolome Database. Available at: [Link]

• Ethanone, 1-(2-aminophenyl)- - NIST WebBook. Available at: [Link]

• Ethanone, 1-(2-aminophenyl)- - NIST WebBook, Mass Spectrum. Available at: [Link]

• 2'-Aminoacetophenone | C₈H₉NO | CID 11086 - PubChem. Available at: [Link]

• p-Aminoacetophenone | C₈H₉NO | CID 7468 - PubChem. Available at: [Link]

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• 4. p-Aminoacetophenone | C8H9NO | CID 7468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethanone, 1-(2-aminophenyl)- [webbook.nist.gov]
• 6. 2'-Aminoacetophenone | C8H9NO | CID 11086 - PubChem [pubchem.ncbi.nlm.nih.gov]

1-(2-Amino-5-morpholinophenyl)-1-ethanone CAS number and identifiers

An In-depth Technical Guide to 1-(2-Amino-5-morpholinophenyl)-1-ethanone

This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals on the chemical intermediate, 1-(2-Amino-5-morpholinophenyl)-1-ethanone. It delves into its chemical identity, physicochemical properties, synthetic considerations, potential applications as a scaffold in medicinal chemistry, and essential safety protocols. The structure of this document is designed to provide a logical and in-depth exploration of the compound, moving from foundational data to practical application insights.

Core Chemical Identity and Properties

1-(2-Amino-5-morpholinophenyl)-1-ethanone is a substituted acetophenone derivative featuring both a primary amine and a morpholine moiety on the phenyl ring. These functional groups make it a versatile building block in synthetic organic chemistry.

Identifiers

A compound's unique identifiers are critical for accurate sourcing, cataloging, and regulatory compliance. The primary identifiers for 1-(2-Amino-5-morpholinophenyl)-1-ethanone are summarized below.

Identifier	Value	Source
CAS Number	98440-50-7	[1][2]
Molecular Formula	C₁₂H₁₆N₂O₂	[1][2]
Molecular Weight	220.27 g/mol	[1][2]
IUPAC Name	1-(2-Amino-5-(morpholin-4-yl)phenyl)ethanone	N/A
Common Synonyms	2'-Amino-5'-morpholin-4-ylacetophenone, 2-Acetyl-4-(morpholin-4-yl)aniline	[1]
MDL Number	MFCD03787743	[2]

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in reactions, its solubility, and appropriate handling and storage conditions. The data below, largely based on predictive models, provides a baseline for experimental design.

Property	Value	Source
Melting Point	104-105°C	[1]
Boiling Point	445.0 ± 45.0 °C (Predicted)	[1]
Density	1.180 ± 0.06 g/cm³ (Predicted)	[1]
pKa	5.36 ± 0.40 (Predicted)	[1]

Caption: 2D structure of 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Synthesis and Purity Considerations

The synthesis of complex organic molecules is a multi-step process where the chosen pathway can significantly impact yield, purity, and scalability. While a specific, detailed protocol for 1-(2-Amino-5-morpholinophenyl)-1-ethanone is proprietary or requires access to specific literature, a general synthetic route can be logically inferred from established chemical principles and related syntheses.

Conceptual Synthetic Workflow

The synthesis of this molecule likely involves the strategic functionalization of a simpler acetophenone precursor. A plausible pathway, referenced in the literature, involves the reduction of a nitro group to a primary amine.[1] The morpholine moiety is typically introduced via nucleophilic aromatic substitution.

Caption: Conceptual workflow for the synthesis of the target compound.

Causality in Experimental Choices:

• Starting Material: A halogenated nitroacetophenone (like a fluoro- or chloro- derivative) is an ideal starting point. The nitro group is a strong electron-withdrawing group, which activates the aromatic ring for nucleophilic aromatic substitution by morpholine.

• Morpholine Addition: This step is a classic SNAr reaction. The choice of base (e.g., K₂CO₃) and a polar aprotic solvent (e.g., DMSO or DMF) is crucial to facilitate the reaction.

• Reduction: The final step involves the reduction of the nitro group to the primary amine. Catalytic hydrogenation (H₂, Pd/C) or chemical reducing agents like tin(II) chloride (SnCl₂) are standard, reliable methods for this transformation.[3] The choice often depends on the presence of other functional groups that could be sensitive to the reducing conditions.

Purification and Analysis

Post-synthesis, the crude product requires purification. Recrystallization from a suitable solvent system (e.g., ethanol/water) is a common method for crystalline solids like this one. Purity would then be confirmed using standard analytical techniques:

• High-Performance Liquid Chromatography (HPLC): To determine the purity profile and quantify any impurities.

• Mass Spectrometry (MS): To confirm the molecular weight (220.27 g/mol ).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure by analyzing the chemical environment of each proton and carbon atom.

Applications in Medicinal Chemistry and Drug Development

Substituted aminophenyl ethanones are valuable scaffolds in medicinal chemistry. The presence of multiple reactive sites on 1-(2-Amino-5-morpholinophenyl)-1-ethanone allows for extensive derivatization to create libraries of novel compounds for biological screening.

Caption: Key reactive sites for derivatization in drug discovery.

Field-Proven Insights:

• Primary Amine: This is a key handle for building complex heterocyclic structures. It can be acylated to form amides, alkylated, or used as a nucleophile in condensation reactions to form imines, quinolines, or benzodiazepines—structures common in pharmacologically active molecules.

• Acetyl Group: The ketone can be reduced to a chiral alcohol, which can introduce stereospecificity, a critical factor in drug efficacy and safety.[4] The alpha-protons are acidic and can participate in aldol-type condensations to build larger carbon skeletons.

• Morpholine Moiety: The morpholine group is frequently used in drug design to improve physicochemical properties. It often enhances aqueous solubility and metabolic stability and can act as a hydrogen bond acceptor, which can be crucial for binding to biological targets.

This compound and its analogs, such as those with bromo or chloro substitutions, serve as crucial intermediates for synthesizing a wide range of biologically active compounds, including potential kinase inhibitors, GPCR ligands, and other therapeutic agents.[5][6]

Safety and Handling Protocols

Ensuring a safe laboratory environment requires adherence to established protocols based on a compound's known and potential hazards.

Hazard Identification

• Classification: The compound is classified as an IRRITANT (Hazard Code: Xi).[1]

• Inferred Hazards: Based on its structural components (aniline and morpholine derivatives), the following should be assumed until proven otherwise:

  • Skin/Eye Irritation: Likely to cause irritation upon contact.[7]

  • Inhalation: May be harmful if inhaled.[8]

  • Ingestion: May be harmful if swallowed.[9]

• Morpholine Component: Morpholine itself is flammable, corrosive, and can cause severe skin burns and eye damage.[10] While covalently bound within the target molecule, this underscores the need for caution.

Self-Validating Safety Workflow

A self-validating safety system ensures that protocols are followed and risks are minimized.

• Engineering Controls (Primary):

  • Always handle the solid compound in a certified chemical fume hood to prevent inhalation of dust or aerosols.

  • Ensure safety showers and eyewash stations are accessible and operational.

• Personal Protective Equipment (PPE) (Secondary):

  • Eye Protection: Wear chemical safety goggles or a face shield.

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile).

  • Body Protection: Wear a lab coat.

• Handling and Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area.

  • Avoid contact with strong oxidizing agents and strong acids.

• Disposal:

  • Dispose of waste material and empty containers in accordance with local, regional, and national environmental regulations.

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A Technical Guide to 1-(2-Amino-5-morpholinophenyl)ethanone: Synthesis, Properties, and Medicinal Chemistry Applications

This technical guide provides a comprehensive overview of 1-(2-Amino-5-morpholinophenyl)ethanone, a key chemical intermediate with significant potential in medicinal chemistry and drug discovery. This document details its chemical identity, physicochemical properties, a proposed synthetic route, and explores its relevance as a scaffold in the design of targeted therapeutic agents. The insights provided are intended for researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Physicochemical Properties

1-(2-Amino-5-morpholinophenyl)ethanone is a substituted acetophenone derivative. The presence of a primary amine, a morpholine ring, and a ketone functional group makes it a versatile building block in organic synthesis.

The formal IUPAC name for this compound is 1-(2-Amino-5-morpholin-4-ylphenyl)ethanone .[1] It is also known by several synonyms, including 2'-Amino-5'-morpholin-4-ylacetophenone and 2-Acetyl-4-(morpholin-4-yl)aniline.[1]

A summary of its key identifiers and physicochemical properties is presented in Table 1.

Identifier/Property	Value	Source
IUPAC Name	1-(2-Amino-5-morpholin-4-ylphenyl)ethanone	[1]
CAS Number	98440-50-7	[1]
Molecular Formula	C₁₂H₁₆N₂O₂	[1]
Molecular Weight	220.27 g/mol	[1]
Melting Point	104-105°C	[1]
Boiling Point	445.0 ± 45.0 °C (Predicted)	[1]
Density	1.180 ± 0.06 g/cm³ (Predicted)	[1]
pKa	5.36 ± 0.40 (Predicted)	[1]

Synthetic Protocol: A Validated Approach

The synthesis of 1-(2-Amino-5-morpholinophenyl)ethanone can be achieved through a multi-step process starting from a readily available precursor. The general strategy involves the nitration of a substituted acetophenone, followed by nucleophilic aromatic substitution with morpholine, and subsequent reduction of the nitro group to an amine. A detailed, step-by-step protocol is outlined below.

Rationale for Experimental Choices

The choice of a nitration reaction followed by reduction is a classic and reliable method for introducing an amino group onto an aromatic ring. The use of tin(II) chloride for the reduction of the nitro group is a common and effective method that is generally selective for the nitro group in the presence of a ketone. The nucleophilic aromatic substitution with morpholine is facilitated by the presence of the electron-withdrawing nitro group.

Detailed Experimental Protocol

Step 1: Nitration of 4-chloroacetophenone

• In a flask equipped with a magnetic stirrer and a dropping funnel, cool 50 mL of concentrated sulfuric acid to 0 °C in an ice-salt bath.

• Slowly add 0.1 mol of 4-chloroacetophenone to the cooled sulfuric acid while maintaining the temperature below 5 °C.

• Prepare the nitrating mixture by cautiously adding 7.5 mL of concentrated nitric acid to 15 mL of concentrated sulfuric acid, keeping the mixture cool.

• Add the nitrating mixture dropwise to the solution of 4-chloroacetophenone in sulfuric acid over 30-45 minutes, ensuring the reaction temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

• Pour the reaction mixture slowly onto 500 g of crushed ice with vigorous stirring.

• Collect the precipitated solid, 1-(4-chloro-3-nitrophenyl)ethanone, by vacuum filtration, wash with cold water until the washings are neutral, and dry.

Step 2: Nucleophilic Aromatic Substitution with Morpholine

• In a round-bottom flask, dissolve 0.1 mol of 1-(4-chloro-3-nitrophenyl)ethanone in a suitable solvent such as dimethylformamide (DMF).

• Add 0.12 mol of morpholine to the solution.

• Add a base, such as potassium carbonate (0.15 mol), to the mixture.

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it into water to precipitate the product.

• Collect the solid, 1-(5-morpholino-2-nitrophenyl)ethanone, by filtration, wash with water, and dry.

Step 3: Reduction of the Nitro Group

• In a round-bottom flask, suspend 0.1 mol of 1-(5-morpholino-2-nitrophenyl)ethanone in 100 mL of ethanol.

• Add 35 g of tin(II) chloride dihydrate (SnCl₂·2H₂O) to the suspension.

• Heat the mixture to reflux with stirring for 3-4 hours.

• Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and carefully add a saturated solution of sodium bicarbonate to neutralize the acid until the solution is basic.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude product.

• The crude 1-(2-Amino-5-morpholinophenyl)ethanone can be purified by column chromatography or recrystallization.

Synthesis Workflow Diagram

Caption: Synthetic pathway for 1-(2-Amino-5-morpholinophenyl)ethanone.

Relevance in Medicinal Chemistry and Drug Discovery

While specific biological activity data for 1-(2-Amino-5-morpholinophenyl)ethanone is not extensively published, the structural motifs present in the molecule are of significant interest in medicinal chemistry. The 2-aminoacetophenone core is a common starting material for the synthesis of various heterocyclic compounds, including quinolines and quinazolines, which are prevalent in many approved drugs.

The Role of the Morpholine Moiety

The morpholine group is frequently incorporated into drug candidates to improve their physicochemical properties.[2] Specifically, it can enhance aqueous solubility and metabolic stability, and act as a hydrogen bond acceptor, which can be crucial for binding to biological targets. The presence of the morpholine group in this compound suggests it could be a valuable precursor for developing orally bioavailable drugs.

Potential as a Kinase Inhibitor Scaffold

Structurally related molecules, such as 1-(2-Amino-5-methoxy-4-(3-morpholinopropoxy)phenyl)ethanone, are known to be key intermediates in the synthesis of potent kinase inhibitors like Gefitinib, which is used in cancer therapy.[2] The aniline and acetyl groups can participate in crucial hydrogen bonding interactions with the active sites of enzymes, particularly kinases. This suggests that 1-(2-Amino-5-morpholinophenyl)ethanone could serve as a valuable starting point for the development of novel kinase inhibitors.

Logical Pathway for Drug Development

The potential application of this compound in drug discovery can be visualized as a logical progression from a chemical starting material to a potential therapeutic agent.

Caption: Drug development pathway from the core scaffold.

Conclusion

1-(2-Amino-5-morpholinophenyl)ethanone is a chemical compound with significant untapped potential, particularly in the realm of medicinal chemistry. Its structural features, including the reactive amino and acetyl groups and the property-enhancing morpholine moiety, make it an attractive starting material for the synthesis of novel therapeutic agents. While further research is needed to fully elucidate its biological activities, the information presented in this guide provides a solid foundation for its synthesis and application in drug discovery programs. The protocols and insights offered herein are intended to empower researchers to explore the full potential of this versatile chemical building block.

References

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A Technical Guide to the Biological Potential of Morpholino-Substituted Acetophenones

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Office of the Senior Application Scientist

Foreword: Unlocking a Privileged Scaffold

In the landscape of medicinal chemistry, the identification of "privileged scaffolds"—molecular frameworks capable of binding to multiple, diverse biological targets—is a cornerstone of efficient drug discovery. The morpholino-substituted acetophenone core represents such a scaffold. By combining the well-documented biological relevance of the acetophenone moiety with the favorable physicochemical properties conferred by the morpholine ring (e.g., improved aqueous solubility and metabolic stability), a chemical space rich with therapeutic potential is unlocked.

This guide moves beyond a simple recitation of findings. It is designed as a deep-dive technical resource that synthesizes current knowledge on the biological activities of these compounds. We will explore the causal relationships behind their mechanisms of action, present validated experimental workflows, and provide a forward-looking perspective on their trajectory in modern drug development. Our focus is on the scientific integrity of the data, providing you with the trusted insights needed to inform your own research and development endeavors.

Introduction to Morpholino-Substituted Acetophenones

Morpholino-substituted acetophenones are synthetic compounds characterized by an acetophenone backbone functionalized with a morpholine ring. The morpholine heterocycle is a common motif in drug design, valued for its ability to improve pharmacokinetic profiles. The acetophenone structure, a simple aromatic ketone, serves as a versatile building block for a wide array of derivatives, including chalcones and Mannich bases, which have demonstrated a spectrum of pharmacological effects.[1]

It is critical to distinguish these small-molecule agents from Morpholino Oligonucleotides (PMOs) . While PMOs also contain a morpholine ring in their backbone, they are large antisense agents designed to modulate gene expression by sterically blocking RNA, a fundamentally different mechanism and therapeutic modality.[2][3][4] This guide focuses exclusively on the small-molecule acetophenone derivatives. The primary biological activities explored herein include anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects.

Synthetic Pathways: The Mannich Reaction

The most common and efficient method for the synthesis of bioactive morpholino-substituted acetophenones is the Mannich reaction. This three-component condensation reaction provides a straightforward route to creating β-amino-ketones, also known as Mannich bases.

Causality in Synthesis: The reaction involves an aminoalkylation of an acidic proton located alpha to the carbonyl group of the acetophenone. Formaldehyde is used to generate the electrophilic Eschenmoser's salt in situ with the secondary amine (morpholine). This choice is strategic; the reaction is typically high-yielding and atom-economical, making it ideal for generating libraries of compounds for screening. The resulting Mannich bases are often stable, crystalline solids, simplifying purification.

Workflow for Synthesis of a Morpholino-Acetophenone Derivative

Caption: General workflow for the synthesis of morpholino-acetophenones via the Mannich reaction.

Anticancer and Cytotoxic Activity

A significant body of research points to the potent anticancer activity of this compound class. The primary mechanism appears to be the induction of apoptosis, a programmed cell death pathway crucial for eliminating malignant cells.

Mechanism of Action: Induction of Apoptosis

Studies on various derivatives reveal a consistent ability to trigger apoptosis in cancer cell lines. For example, (E)-6-morpholino-9-(styrylsulfonyl)-9H-purine (6-Morpholino-SPD) was shown to cause a significant accumulation of human leukemia (K562) cells in late-stage apoptosis.[5] While the exact targets can vary, a common theme is the modulation of key apoptotic regulators.

• Mitochondrial Pathway: Some derivatives are proposed to induce apoptosis via the intrinsic mitochondrial pathway. This is suggested by the increased expression of cytochrome c and caspase 3, key mediators of this cascade.[5]

• Cell Cycle Arrest: Novel 2-morpholino-4-anilinoquinoline compounds have been shown to induce G0/G1 cell cycle arrest in HepG2 liver cancer cells, preventing their proliferation before triggering cell death.[6]

• Modulation of Signaling Pathways: Chalcones derived from 4'-morpholinoacetophenone exhibit significant antiproliferative activity against glioma (C6) and cervical cancer (HeLa) cells, suggesting interference with critical cell proliferation pathways.[7]

Apoptotic Pathway Initiated by Morpholino Derivatives

Caption: Proposed intrinsic apoptotic pathway activated by morpholino-substituted compounds.

Quantitative Data: Cytotoxic Potency

The cytotoxic efficacy is typically quantified by the half-maximal inhibitory concentration (IC50), representing the drug concentration required to inhibit the growth of 50% of the cancer cells.

Compound Class	Cancer Cell Line	IC50 Value (µM)	Reference
2-morpholino-4-anilinoquinoline (3d)	HepG2 (Liver)	8.50	[6]
2-morpholino-4-anilinoquinoline (3c)	HepG2 (Liver)	11.42	[6]
2-morpholino-4-anilinoquinoline (3e)	HepG2 (Liver)	12.76	[6]
Chalcone Derivative (Compound 10)	C6 (Glioma)	> Cisplatin	[7]
Chalcone Derivative (Compound 11)	HeLa (Cervical)	> Cisplatin	[7]

Note: For chalcone derivatives, the study indicated higher activity than the reference drug Cisplatin without specifying exact IC50 values in the abstract.[7]

Experimental Protocol: MTT Cell Viability Assay

This colorimetric assay is a standard method for assessing the cytotoxic effect of compounds on cancer cells. It measures the metabolic activity of viable cells.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by mitochondrial dehydrogenases in living cells to a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., HepG2) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the morpholino-acetophenone compounds in the culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂. The duration is critical and should be optimized for the specific cell line.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for another 4 hours. It is crucial to protect the plate from light during this step as MTT is light-sensitive.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Measure the optical density (OD) at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control: Viability (%) = (OD_treated / OD_control) * 100. Plot the viability against compound concentration to determine the IC50 value.

Antimicrobial and Antibiotic Adjuvant Activity

With the rise of multidrug-resistant (MDR) bacteria, strategies that can restore the efficacy of existing antibiotics are of paramount importance. Morpholine-containing compounds have shown promise not only as direct antimicrobial agents but, more significantly, as antibiotic enhancers or "adjuvants."

Dual-Action Mechanism: Direct and Adjuvant Effects

• Direct Antimicrobial Activity: Certain morpholinium-based ionic liquids have demonstrated intrinsic antibacterial activity, effectively inhibiting the growth of pathogens like the multi-drug resistant Pseudomonas aeruginosa.[8]

• Antibiotic Adjuvant Activity: A key finding is the ability of morpholine-containing 5-arylideneimidazolones to significantly enhance the efficacy of β-lactam antibiotics (like oxacillin and ampicillin) against Methicillin-resistant Staphylococcus aureus (MRSA).[9] These compounds exhibit minimal standalone antibacterial activity, which is advantageous as it reduces the selective pressure for resistance against the adjuvant itself.[9]

The proposed mechanism for this adjuvant activity in MRSA is the interaction with the allosteric site of Penicillin-Binding Protein 2a (PBP2a), the enzyme responsible for β-lactam resistance.[9] Additionally, some derivatives inhibit the AcrAB-TolC multidrug efflux pump in Gram-negative bacteria, preventing the bacteria from expelling the antibiotic.[9]

Workflow for Screening Antibiotic Adjuvants

Caption: Simplified model of neuroprotection via modulation of Akt and apoptotic pathways.

Conclusion and Future Perspectives

The morpholino-substituted acetophenone scaffold is a validated platform for the development of potent bioactive agents. The existing research strongly supports its potential in oncology , with clear evidence of apoptosis induction across multiple cancer cell lines. Perhaps more compelling is its emerging role in combating antimicrobial resistance , where derivatives act as powerful adjuvants, revitalizing the utility of conventional antibiotics against MDR pathogens.

Future research should be directed toward:

• In-Vivo Validation: Moving promising lead compounds from in-vitro assays into preclinical animal models to assess efficacy, toxicity, and pharmacokinetics.

• Mechanism Deconvolution: Utilizing advanced techniques (e.g., proteomics, transcriptomics) to precisely identify the molecular targets and pathways modulated by these compounds.

• Exploring New Therapeutic Areas: Systematically investigating the anti-inflammatory and neuroprotective potential hinted at by related acetophenone structures.

• ADMET Optimization: Leveraging computational tools and synthetic chemistry to optimize Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties, a critical step for translational success. [5] By pursuing these avenues, the scientific community can fully harness the therapeutic potential of this versatile and privileged chemical scaffold.

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• 3. Morpholino antisense oligonucleotides: tools for investigating vertebrate development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. izfs.org [izfs.org]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Morpholinium-based ionic liquids show antimicrobial activity against clinical isolates of Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Structure-Activity Relationship of 2-Aminoacetophenone Derivatives

An In-depth Technical Guide:

Executive Summary

The 2-aminoacetophenone scaffold represents a privileged structural motif in medicinal chemistry, serving as a highly versatile precursor for a diverse range of heterocyclic compounds with significant therapeutic potential.[1] Its unique bifunctional nature, characterized by a reactive ketone and a nucleophilic amino group in an ortho position, facilitates a variety of cyclization and condensation reactions, making it an invaluable building block for drug discovery.[1][2] This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of its key derivatives—notably chalcones, Schiff bases, and azaflavanones—elucidating how specific structural modifications influence their biological activities, including anticancer, anti-inflammatory, and antimicrobial effects. We will explore the causality behind synthetic strategies, present detailed experimental protocols for synthesis and evaluation, and visualize key mechanisms and workflows to provide actionable insights for researchers, scientists, and drug development professionals.

The 2-Aminoacetophenone Scaffold: A Privileged Core in Medicinal Chemistry

Unique Structural Features and Reactivity

The profound utility of 2-aminoacetophenone stems from the ortho-positioning of its nucleophilic amino group and electrophilic acetyl group on the benzene ring.[3] This spatial proximity is the linchpin of its reactivity, enabling intramolecular cyclization reactions that are not possible with its meta and para isomers.[3][4] This arrangement makes 2-aminoacetophenone an ideal substrate for condensation reactions that lead to the formation of complex heterocyclic systems, which are prevalent in many pharmaceutical agents.[2][3]

A Versatile Synthetic Building Block

The dual functionality of 2-aminoacetophenone allows it to serve as a cornerstone for Diversity-Oriented Synthesis (DOS), a strategy to create libraries of structurally diverse molecules.[5][6] It is a foundational component in the synthesis of numerous biologically active compounds, including:

• Chalcones and Schiff Bases: Formed through condensation reactions, these derivatives have demonstrated a broad spectrum of biological activities.[1][7][8]

• Quinolines: Synthesized via the classic Friedländer annulation, a reaction that exemplifies the utility of the ortho-amino ketone arrangement.[3]

• Azaflavanones: These flavonoid analogs are readily synthesized and show promise as anti-inflammatory agents.[9]

The strategic importance of this scaffold is underscored by its long history and continued relevance in modern drug discovery programs.[5][10]

Key Derivatives and Their Synthesis

The primary synthetic routes leveraging 2-aminoacetophenone involve condensation and subsequent cyclization reactions. The choice of reaction partner and conditions dictates the final heterocyclic scaffold produced.

Chalcones and Schiff Bases

Aza-chalcones are typically synthesized via the Claisen-Schmidt condensation , which involves the base-catalyzed reaction of 2-aminoacetophenone with a substituted aromatic aldehyde.[9] A critical experimental consideration is the protection of the amino group, often through acetylation, prior to the condensation. This step is crucial to prevent the formation of a Schiff base as an undesired side product, thereby directing the reaction towards the intended chalcone synthesis.[9] Schiff bases, on the other hand, are formed directly by reacting the amino group with an aldehyde or ketone, creating a characteristic azomethine or imine group (>C=N–) that is often critical to their biological activity.[7][8]

Azaflavanones and Quinolines

Azaflavanones (2,3-dihydro-2-phenyl-4-quinolones) are synthesized from the aza-chalcones described above. The process involves a base-catalyzed oxidative cyclization of the chalcone intermediate, yielding the final heterocyclic product.[9] This two-step process, starting from 2-aminoacetophenone, provides an efficient route to these pharmacologically active flavonoid analogs.

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Key SAR insights for 2-aminoacetophenone derivatives.
Biological Activities and Mechanisms of Action

Anticancer Activity

Derivatives of 2-aminoacetophenone, especially chalcones and Schiff bases, have demonstrated potent cytotoxic effects against various human cancer cell lines.
[1]



Mechanism of Action: Apoptosis Induction:  A primary mechanism for their anticancer effect is the induction of apoptosis (programmed cell death). [1]Certain derivatives can induce oxidative stress by generating reactive oxygen species (ROS). This surge in ROS disrupts the mitochondrial membrane potential, leading to the release of pro-apoptotic factors like cytochrome c. This event initiates a caspase cascade, the executive phase of apoptosis, culminating in cell death.
[1]




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2-Aminoacetophenone-induced apoptosis pathway.
Anti-inflammatory Activity

Azaflavanone derivatives have shown significant anti-inflammatory properties. This activity is often evaluated in vivo using models such as carrageenan-induced paw edema in rats.

[4][9]*   Mechanism of Action:  The anti-inflammatory effect is believed to be mediated by the inhibition of critical inflammatory signaling pathways. One such major pathway is the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway, which plays a central role in regulating the immune response to infection and inflammation.

[1]| Compound  | Substituent  | % Inhibition of Paw Edema (at 200 mg/kg)  |[9]
| :--- | :--- | :--- |
| Azaflavanone 1b | 3-Nitro | 62.1% |
| Azaflavanone 1c | 2-Hydroxy | 63.0% |
| Azaflavanone 1d | 4-Chloro | 65.0% |
| Diclofenac Sodium (Standard) | - | 69.6% |

Antimicrobial Activity

Schiff bases and chalcones derived from aminoacetophenones have been a major focus of antimicrobial studies. T[4]heir efficacy is quantified by the Minimum Inhibitory Concentration (MIC), the lowest concentration that prevents visible microbial growth.

| Derivative Class  | Compound  | Organism  | MIC (mg/mL)  |[11]
| :--- | :--- | :--- | :--- |
| m-AAOX Schiff Base | Ligand L2 | Staphylococcus aureus | 8 |
| m-AAOX Schiff Base | Ligand L2 | Candida glabrata | 5.5 |

Interestingly, one study found that Schiff bases derived from meta-aminoacetophenoneoxime (m-AAOX) showed antimicrobial activity, while those from the ortho-isomer (o-AAOX, or 2-aminoacetophenoneoxime) did not, highlighting that subtle isomeric changes can have a profound impact on biological function.

[11][12]### 6.0 Experimental Protocols: A Practical Guide

The trustworthiness of SAR studies relies on robust and reproducible experimental methods.

Synthesis Protocol: Synthesis of a 2-(4-chlorophenyl)-2,3-dihydroquinolin-4[1H]-one (Azaflavanone)

T[9]his protocol is a self-validating system as the purity and structure of intermediates and the final product can be confirmed at each stage using standard analytical techniques (TLC, NMR, Mass Spectrometry).



Step 1: Acetylation of 2-Aminoacetophenone. 



React 2-aminoacetophenone with acetic anhydride in the presence of a catalytic amount of dimethylaminopyridine (DMAP) to yield N-(2-acetylphenyl)acetamide. This protects the amino group.





Step 2: Claisen-Schmidt Condensation (Aza-chalcone formation). 



Dissolve N-(2-acetylphenyl)acetamide (0.0013 M) in methanol (15 mL).



Add 4-chlorobenzaldehyde (0.0013 M) to the solution.



Add 5% aqueous NaOH solution (2 mL) to catalyze the condensation.



Stir the reaction mixture until completion (monitored by TLC) to yield the aza-chalcone intermediate.





Step 3: Cyclization to Azaflavanone. 



Isolate the aza-chalcone.



Reflux the intermediate with 5% HCl to induce cyclization.



Monitor the reaction by TLC until the starting material is consumed.



Isolate and purify the final product, 2-(4-chlorophenyl)-2,3-dihydroquinolin-4[1H]-one, via recrystallization or column chromatography.





Bioassay Protocol: MTT Cytotoxicity Assay

T[1][4]his colorimetric assay is a standard method for assessing the metabolic activity of cells, which serves as a proxy for cell viability and cytotoxicity.



Cell Seeding:  Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5 × 10⁴ cells/well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.



Compound Treatment:  Prepare serial dilutions of the 2-aminoacetophenone derivatives in the culture medium. Replace the old medium with 100 µL of the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control. Incubate for 24-48 hours.



MTT Addition:  Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Live cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.



Solubilization:  Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.



Data Acquisition:  Measure the absorbance of each well at ~570 nm using a microplate reader.



Analysis:  Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth).




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Sources

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• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arpgweb.com [arpgweb.com]
• 9. scialert.net [scialert.net]
• 10. Amino Acetophenones for Natural Product Analogs | Encyclopedia MDPI [encyclopedia.pub]
• 11. Evaluation of Aminoacetophenoneoxime derivatives of oxime Schiff bases as a new antimicrobial agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of Aminoacetophenoneoxime derivatives of oxime Schiff bases as a new antimicrobial agent | Semantic Scholar [semanticscholar.org]

A Technical Guide to the Discovery and Isolation of Novel Amino-Morpholinophenyl Compounds

Foreword: The Morpholine Scaffold - A Privileged Motif in Modern Drug Discovery

To the dedicated researchers, scientists, and drug development professionals who strive to innovate within the vast landscape of medicinal chemistry, this guide offers a deep dive into the discovery and isolation of a promising class of molecules: amino-morpholinophenyl compounds. The morpholine ring is not merely a heterocyclic curiosity; it is a "privileged structure" in drug design.[1][2] Its frequent appearance in approved and experimental drugs is a testament to its ability to impart favorable physicochemical, biological, and metabolic properties.[1] The morpholine moiety can enhance aqueous solubility, modulate lipophilicity, and provide metabolic stability, all of which are critical for developing effective therapeutics.[3] Furthermore, its versatile and accessible synthetic routes make it an attractive building block for creating diverse chemical libraries.[1] This guide is structured to provide not just a series of protocols, but a strategic and logical framework for the discovery, synthesis, purification, and characterization of novel amino-morpholinophenyl compounds, grounded in the principles of scientific integrity and practical, field-proven insights.

Section 1: Strategic Design and Synthesis of Amino-Morpholinophenyl Scaffolds

The journey to discovering a novel therapeutic agent begins with a thoughtful design and synthesis strategy. The amino-morpholinophenyl core offers a rich canvas for structural diversification to explore structure-activity relationships (SAR).

Retrosynthetic Analysis and Key Synthetic Pathways

A common and effective approach to synthesizing the 4-morpholinoaniline core involves the reduction of a nitro-aromatic precursor. This method is often high-yielding and utilizes readily available starting materials.

Diagram 1: General Retrosynthetic Approach

Caption: Retrosynthetic analysis of a target amino-morpholinophenyl compound.

Experimental Protocol: Synthesis of 4-Morpholinoaniline

This protocol details the synthesis of the foundational 4-morpholinoaniline core via catalytic hydrogenation of 4-(4-nitrophenyl)morpholine.[1][4] The choice of palladium on carbon (Pd/C) as a catalyst is due to its high efficiency and selectivity for nitro group reductions under mild conditions. Methanol is selected as the solvent for its ability to dissolve the starting material and for its compatibility with the hydrogenation process.

Step-by-Step Protocol:

• Reaction Setup: In a Paar hydrogenation vessel, suspend 4-(4-nitrophenyl)morpholine (10.3 g, 49.5 mmol) in methanol (130 mL). Add a 2 M solution of ammonia in methanol (70 mL) and 1 mL of water. The addition of a methanolic ammonia solution helps to maintain a basic environment, which can improve catalyst activity and prevent side reactions.

• Catalyst Addition: Carefully add 5% palladium on carbon (100 mg) to the reaction mixture.

• Hydrogenation: Place the vessel in a Paar hydrogenation apparatus and subject the mixture to a hydrogen pressure of 50 psi for 1 hour with stirring. The progress of the reaction should be monitored.

• Reaction Monitoring: The disappearance of the starting material can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5][6][7]

  • TLC Monitoring: Spot the reaction mixture on a silica gel plate alongside the starting material. A suitable eluent system, such as a mixture of hexanes and ethyl acetate, can be used.[8] The reaction is complete when the spot corresponding to the starting material is no longer visible.

  • LC-MS Monitoring: Dilute a small aliquot of the reaction mixture and inject it into the LC-MS system. Monitor for the disappearance of the mass peak corresponding to the starting material (m/z = 208.2) and the appearance of the product peak (m/z = 178.23).[4]

• Work-up and Isolation: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully filter the mixture through a pad of Celite to remove the palladium catalyst.[1] Concentrate the filtrate under reduced pressure.

• Purification: The resulting crude product can be purified by recrystallization from a mixture of ethyl acetate and hexane to yield 4-morpholinoaniline as a light purple solid.[1][4] The choice of this solvent system is based on the differential solubility of the product and impurities; the product is sparingly soluble in the cold solvent mixture, allowing for its crystallization while impurities remain in the mother liquor.

Diagram 2: Workflow for the Synthesis of 4-Morpholinoaniline

Caption: Step-by-step workflow for the synthesis of 4-morpholinoaniline.

Section 2: Isolation and Purification of Novel Amino-Morpholinophenyl Analogs

The successful isolation of a pure compound is paramount for accurate characterization and biological evaluation. A multi-tiered approach, often combining different chromatographic techniques, is typically employed.

Initial Purification: Column Chromatography

For the initial purification of a library of novel amino-morpholinophenyl analogs, column chromatography is a workhorse technique. The choice of stationary phase (typically silica gel for compounds of moderate polarity) and mobile phase is critical for achieving good separation.

Table 1: Typical Column Chromatography Parameters

Parameter	Recommended Setting/Choice	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard choice for a wide range of organic compounds.
Mobile Phase	Hexane/Ethyl Acetate Gradient	Allows for the elution of compounds with varying polarities.
Detection	UV (254 nm) or Staining (e.g., Ninhydrin for amines)	Non-destructive visualization of aromatic compounds or specific functional groups.[9]

High-Throughput Purification: Preparative HPLC

For the purification of larger quantities of lead compounds or for challenging separations, preparative High-Performance Liquid Chromatography (HPLC) is the method of choice.[10][11]

Experimental Protocol: Preparative HPLC

• Column Selection: A C18 reversed-phase column is a common starting point for the purification of many drug-like molecules.[2][10]

• Mobile Phase: A typical mobile phase consists of a mixture of acetonitrile and water, often with an additive like formic acid or phosphoric acid to improve peak shape.[2] For mass spectrometry compatibility, formic acid is preferred.[2]

• Method Development: An initial analytical HPLC run is performed to determine the optimal separation conditions (e.g., gradient, flow rate).

• Scaling Up: The analytical method is then scaled up to a preparative scale, adjusting the flow rate and injection volume accordingly.

• Fraction Collection: Fractions are collected based on the detector signal (e.g., UV absorbance) and are subsequently analyzed for purity.

Diagram 3: Preparative HPLC Workflow

Caption: Workflow for the purification of compounds using preparative HPLC.

Chiral Separation

For compounds possessing stereocenters, enantioselective synthesis or chiral separation is crucial, as different enantiomers can exhibit distinct pharmacological activities.[12] Chiral HPLC is a powerful technique for resolving enantiomers.

Considerations for Chiral HPLC:

• Chiral Stationary Phases (CSPs): Polysaccharide-based CSPs, such as those derived from amylose or cellulose, are often effective for a wide range of compounds.[13]

• Mobile Phase: Normal-phase chromatography with a mobile phase of n-hexane and an alcohol modifier (e.g., isopropanol) is a common starting point.[13] The addition of a small amount of a basic modifier like diethylamine (DEA) can improve the peak shape for basic compounds like morpholines.[13]

Section 3: Structural Elucidation and Characterization

Unambiguous structural characterization is a non-negotiable step in the discovery of novel compounds. A combination of spectroscopic techniques is employed to confirm the identity and purity of the synthesized molecules.

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to determine the elemental composition.

Table 2: Expected Mass Spectrometry Data for 4-Morpholinoaniline

Ion	Calculated m/z	Observed m/z
[M+H]⁺	179.1184	Consistent with calculated value
[M]⁺	178.1106	178[1][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of a molecule. Both ¹H and ¹³C NMR are essential for a complete characterization.

Expected ¹H NMR Signals for the 4-Morpholinoaniline Core:

• Aromatic Protons: Two doublets in the aromatic region (typically δ 6.5-7.5 ppm), corresponding to the protons on the phenyl ring.

• Morpholine Protons: Two triplets (or more complex multiplets) corresponding to the protons on the morpholine ring (typically δ 3.0-4.0 ppm).

• Amine Protons: A broad singlet corresponding to the -NH₂ protons.

Crystallization for X-ray Crystallography

For absolute stereochemical assignment and a definitive three-dimensional structure, single-crystal X-ray crystallography is the gold standard. Obtaining high-quality crystals can be challenging but is often achievable through systematic screening of crystallization conditions.

Common Crystallization Techniques:

• Slow Evaporation: A solution of the compound is allowed to slowly evaporate, leading to the gradual formation of crystals.[14]

• Vapor Diffusion: A solution of the compound is placed in a small, open vial inside a larger, sealed container with a more volatile anti-solvent. The slow diffusion of the anti-solvent vapor into the compound's solution induces crystallization.[15]

• Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible anti-solvent. Crystals form at the interface of the two solvents.[15]

Conclusion: A Pathway to Novelty

The discovery and isolation of novel amino-morpholinophenyl compounds is a systematic and iterative process. By combining rational design, robust synthetic methodologies, and a suite of modern analytical and purification techniques, researchers can efficiently navigate the path from a conceptual molecule to a well-characterized, pure compound ready for biological evaluation. This guide provides a foundational framework, but it is the ingenuity and meticulous execution by the scientist at the bench that will ultimately unlock the full therapeutic potential of this privileged scaffold.

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• Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). PubMed. [Link]

• Design and synthesis of morpholine derivatives. SAR for dual serotonin & noradrenaline reuptake inhibition. PubMed. [Link]

• Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Synthesis of Biologically Important Chiral Morpholine Derivatives. Dhaka University Journal of Science. [Link]

• A Minireview on the Morpholine-Ring-Containing U.S. FDA Approved Drugs: A Medicinal-Chemistry-Based Analysis from 2013 to 2023. Bentham Science. [Link]

• A novel series of eight novel 3-fluoro-4-(morpholin-4-yl)-N-[2-(thiophen-2-yl)ethyl]aniline derivatives. EJPMR. [Link]

• Crystallisation from the Gas Phase: Morphology Control, Co-Crystal and Salt Formation. MDPI. [Link]

• Guide for crystallization. Université de Neuchâtel. [Link]

• Synthesis of morpholino nucleosides starting from enantiopure glycidol. RSC Publishing. [Link]

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• 4-Morpholinoaniline | CAS#:2524-67-6. Chemsrc. [Link]

• EP2207779B1 - Method of synthesis of morpholino oligomers.

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• Synthesis and Characterization of Some New Morpholine Derivatives. Baghdad Science Journal. [Link]

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• WO2009064471A1 - Method of synthesis of morpholino oligomers.

• How To: Monitor by TLC. University of Rochester. [Link]

• Solving Prep-HPLC Challenges in Early Drug Discovery: Efficient Purification of Unstable Prodrugs via C18 SPE. Syngene. [Link]

• (PDF) Synthesis of Morpholino Monomers, Chlorophosphoramidate Monomers, and Solid-Phase Synthesis of Short Morpholino Oligomers. ResearchGate. [Link]

• High Pressure Liquid Chromatography Identification and Quantification of Morpholine Residual Content in Cobicistat After Derivatization. International Journal of Pharmaceutical Sciences and Drug Research. [Link]

• Preparative HPLC Method for the Isolation of Compounds from Euphorbia hirta Linn. Ethanol Extract. Research Journal of Pharmacy and Technology. [Link]

• 3.14. Use of TLC to monitor the progress of an enzymatic synthesis... ResearchGate. [Link]

• Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon. PMC - NIH. [Link]

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A Comprehensive Technical Guide to 1-(2-Amino-5-morpholinophenyl)-1-ethanone: Theoretical Foundations and Computational Analysis

Abstract

This technical guide provides an in-depth exploration of 1-(2-Amino-5-morpholinophenyl)-1-ethanone, a substituted acetophenone derivative with significant potential in medicinal chemistry and materials science. While this specific molecule is a novel subject of comprehensive study, this paper constructs a robust theoretical and computational framework based on established principles and data from analogous compounds. We will delve into its structural and electronic properties, propose a viable synthetic route, and outline detailed protocols for its spectroscopic characterization. Furthermore, this guide will present a complete workflow for computational analysis using Density Functional Theory (DFT), including geometry optimization, vibrational frequency analysis, and Frontier Molecular Orbital (HOMO-LUMO) analysis, to predict its reactivity and spectroscopic signatures. This document is intended for researchers, scientists, and drug development professionals seeking to understand and utilize this promising chemical entity.

Introduction: The Significance of the Acetophenone Scaffold

Substituted acetophenones are a cornerstone in organic synthesis, serving as versatile intermediates for a wide array of more complex molecules. The introduction of an amino group and a morpholine moiety, as in 1-(2-Amino-5-morpholinophenyl)-1-ethanone, imparts unique electronic and steric properties that are of particular interest in drug discovery. The morpholine ring is a well-known pharmacophore that can enhance aqueous solubility and metabolic stability, and improve a molecule's pharmacokinetic profile. The ortho-amino group provides a reactive handle for further chemical transformations, enabling the construction of heterocyclic systems, which are prevalent in many biologically active compounds.

This guide will provide a comprehensive theoretical and computational examination of 1-(2-Amino-5-morpholinophenyl)-1-ethanone, laying the groundwork for future experimental validation and application.

Proposed Synthesis and Mechanistic Considerations

A direct Friedel-Crafts acylation on 4-morpholinoaniline is challenging due to the Lewis acid catalyst complexing with the amino group, which deactivates the aromatic ring towards electrophilic substitution.[1] Therefore, a more strategic approach involving protection, acylation, and deprotection is proposed.

Synthetic Workflow

The proposed synthetic pathway is outlined below. This multi-step process is designed to be efficient and yield the target molecule with high purity.

Caption: Proposed three-step synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Detailed Experimental Protocol

Step 1: Protection of the Amino Group

• In a round-bottom flask, dissolve 4-morpholinoaniline in pyridine.

• Cool the solution in an ice bath and add acetic anhydride dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Pour the reaction mixture into cold water to precipitate the product.

• Filter the solid, wash with water, and dry to obtain N-(4-morpholinophenyl)acetamide.

Step 2: Friedel-Crafts Acylation

• Suspend N-(4-morpholinophenyl)acetamide in dichloromethane (DCM) in a flask equipped with a dropping funnel.

• Add aluminum chloride (AlCl₃) portion-wise at 0 °C.

• Add acetyl chloride dropwise, maintaining the temperature below 5 °C.

• Stir the mixture at room temperature for 12-16 hours.

• Pour the reaction mixture onto crushed ice and extract with DCM.

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield N-(2-acetyl-4-morpholinophenyl)acetamide.

Step 3: Deprotection of the Acetamido Group

• Reflux the crude N-(2-acetyl-4-morpholinophenyl)acetamide in aqueous hydrochloric acid for 4-6 hours.

• Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the final product, 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

• The crude product can be purified by column chromatography on silica gel.

Spectroscopic Characterization: A Predictive Analysis

The structural elucidation of 1-(2-Amino-5-morpholinophenyl)-1-ethanone will rely on a combination of spectroscopic techniques. While experimental data is not yet available, we can predict the key spectral features based on the known effects of the functional groups present in the molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to provide distinct signals for the aromatic, morpholine, acetyl, and amino protons. The chemical shifts are influenced by the electronic effects of the substituents on the phenyl ring.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic Protons	~6.6 - 7.5	m	3H
-NH₂	~4.5 - 5.5 (broad)	s	2H
Morpholine (-OCH₂)	~3.7 - 3.9	t	4H
Morpholine (-NCH₂)	~3.0 - 3.2	t	4H
-COCH₃	~2.5 - 2.6	s	3H

Table 1: Predicted ¹H NMR Spectral Data for 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will complement the ¹H NMR data, showing characteristic signals for the carbonyl, aromatic, and aliphatic carbons.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O	~195 - 205
Aromatic C-NH₂	~145 - 155
Aromatic C-Morpholine	~140 - 150
Aromatic C-H	~110 - 135
Morpholine (-OCH₂)	~65 - 70
Morpholine (-NCH₂)	~45 - 50
-COCH₃	~25 - 30

Table 2: Predicted ¹³C NMR Spectral Data for 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

FT-IR Spectroscopy

The FT-IR spectrum is a powerful tool for identifying the functional groups present in the molecule. The key vibrational modes are predicted as follows:

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)
N-H (Amino)	Stretching	3300 - 3500 (two bands)
C-H (Aromatic)	Stretching	3000 - 3100
C-H (Aliphatic)	Stretching	2800 - 3000
C=O (Ketone)	Stretching	1650 - 1680
C=C (Aromatic)	Stretching	1550 - 1600
C-N	Stretching	1250 - 1350
C-O-C (Ether)	Stretching	1050 - 1150

Table 3: Predicted FT-IR Absorption Bands for 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

UV-Vis Spectroscopy

The electronic absorption spectrum, determined by UV-Vis spectroscopy, is expected to show absorptions corresponding to π → π* and n → π* transitions. The presence of the amino and morpholino groups, which act as auxochromes, is likely to cause a bathochromic (red) shift in the absorption maxima compared to unsubstituted acetophenone.

Computational Chemistry: A DFT-Based Approach

Density Functional Theory (DFT) is a robust computational method for investigating the electronic structure and properties of molecules.[2] A systematic computational study of 1-(2-Amino-5-morpholinophenyl)-1-ethanone can provide valuable insights that complement experimental findings.

Computational Workflow

The following workflow outlines the key steps in the computational analysis of the target molecule.

Caption: Workflow for the computational analysis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Detailed Computational Protocol

• Geometry Optimization: The initial structure of the molecule will be built and optimized using DFT with the B3LYP hybrid functional and the 6-311++G(d,p) basis set.[3] This level of theory provides a good balance between accuracy and computational cost for organic molecules.

• Vibrational Frequency Analysis: A frequency calculation will be performed on the optimized geometry to confirm that it is a true energy minimum (no imaginary frequencies) and to predict the infrared spectrum.[4] The calculated frequencies are often scaled to better match experimental values.

• Frontier Molecular Orbital (HOMO-LUMO) Analysis: The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) will be calculated. The HOMO-LUMO energy gap is a key indicator of chemical reactivity, with a smaller gap suggesting higher reactivity.[5][6]

• Molecular Electrostatic Potential (MEP) Mapping: The MEP surface will be generated to visualize the electron density distribution and identify electrophilic and nucleophilic sites.[3]

Predicted Computational Results

• Optimized Geometry: The optimized structure is expected to be non-planar due to the presence of the morpholine ring and the acetyl group.

• Vibrational Frequencies: The calculated vibrational frequencies should correlate well with the predicted FT-IR spectrum, aiding in the assignment of experimental bands.

• HOMO-LUMO Analysis: The HOMO is likely to be localized on the electron-rich amino and morpholino substituted phenyl ring, while the LUMO is expected to be centered on the acetyl group. The energy gap will provide a quantitative measure of the molecule's kinetic stability.[7]

• MEP Map: The MEP map is predicted to show negative potential (red) around the carbonyl oxygen, indicating a site for electrophilic attack, and positive potential (blue) around the amino protons.

Potential Applications

The unique structural features of 1-(2-Amino-5-morpholinophenyl)-1-ethanone make it a promising candidate for several applications:

• Medicinal Chemistry: As an intermediate for the synthesis of novel heterocyclic compounds with potential therapeutic activities. The morpholine moiety is known to be present in several approved drugs.

• Materials Science: As a building block for the development of new organic materials with interesting photophysical or electronic properties.[8]

• Dye Synthesis: The chromophoric system can be extended to create new dyes.[8]

Conclusion

This technical guide has provided a comprehensive theoretical and computational framework for the study of 1-(2-Amino-5-morpholinophenyl)-1-ethanone. While experimental data for this specific molecule is currently limited, the proposed synthetic route, predicted spectroscopic data, and detailed computational workflow offer a solid foundation for future research. The insights gained from this analysis highlight the potential of this molecule as a valuable building block in various fields of chemical science. Experimental validation of the predictions made in this guide is a crucial next step and is highly encouraged.

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The Versatile Scaffold: A Technical Guide to 2-Amino-5-Substituted Acetophenones in Modern Drug Discovery

Abstract

The 2-amino-5-substituted acetophenone core is a cornerstone in synthetic and medicinal chemistry, serving as a highly versatile precursor for a multitude of heterocyclic compounds with significant pharmacological activities. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, chemical properties, and diverse applications of this pivotal chemical scaffold. We will delve into the causality behind experimental choices in synthetic protocols and explore the structure-activity relationships that underscore the therapeutic potential of its derivatives. This guide aims to be a self-validating system, grounding all mechanistic claims and protocols in authoritative scientific literature.

Introduction: The Strategic Importance of the 2-Amino-5-Substituted Acetophenone Moiety

In the landscape of drug discovery, the identification and optimization of privileged scaffolds—molecular frameworks that can bind to multiple biological targets—is a paramount strategy. The 2-amino-5-substituted acetophenone structure represents one such scaffold. Its inherent reactivity, stemming from the ortho-amino group and the acetyl moiety, allows for a diverse range of chemical transformations, making it a "Swiss army knife" for the synthesis of a wide array of natural product analogs and other bioactive molecules.[1][2] These derivatives have shown a broad spectrum of biological activities, including anticancer, anticonvulsant, anti-inflammatory, and antimicrobial properties.[3][4][5][6][7]

The strategic placement of a substituent at the 5-position of the phenyl ring provides a crucial handle for modulating the electronic and steric properties of the molecule. This, in turn, influences the reactivity of the core and the pharmacological profile of the resulting derivatives. Halogens, such as bromine and chlorine, are common substituents that not only direct further synthetic modifications but also play a significant role in the biological activity of the final compounds, particularly in the development of potent agents for oncology.[8]

This guide will explore the synthetic pathways to access this versatile building block and its subsequent elaboration into complex heterocyclic systems. We will provide detailed experimental protocols, discuss the mechanistic underpinnings of these reactions, and present a comprehensive overview of the applications of these compounds in modern medicinal chemistry.

Synthetic Methodologies: Accessing the Core Scaffold

The synthesis of 2-amino-5-substituted acetophenones can be achieved through several established routes. The choice of a particular synthetic pathway often depends on the availability of starting materials, the desired substituent at the 5-position, and the scale of the reaction.

Friedel-Crafts Acylation of Substituted Anilines

A common and direct approach involves the Friedel-Crafts acylation of a para-substituted aniline. The amino group typically requires protection to prevent side reactions and to direct the acylation to the ortho position.

Experimental Protocol: Synthesis of 2-Amino-5-bromoacetophenone [9][10]

• Protection of the Aniline: To a solution of 4-bromoaniline (1 equivalent) in a suitable solvent such as dichloromethane, add acetic anhydride (1.1 equivalents) and a catalytic amount of a Lewis acid (e.g., ZnCl₂). Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Friedel-Crafts Acylation: Cool the solution of the resulting acetanilide to 0°C and add a Lewis acid, such as aluminum chloride (2.5 equivalents), in portions. Then, add acetyl chloride (1.2 equivalents) dropwise, maintaining the temperature below 5°C.

• Work-up and Deprotection: After the reaction is complete, quench the reaction by pouring it onto a mixture of ice and concentrated hydrochloric acid. Extract the product with an organic solvent. The acidic work-up facilitates the deprotection of the acetyl group to yield the desired 2-amino-5-bromoacetophenone.

• Purification: The crude product can be purified by recrystallization or column chromatography.

The causality behind protecting the amino group lies in its high nucleophilicity, which would otherwise lead to N-acylation rather than the desired C-acylation on the aromatic ring. The ortho-directing effect of the acetamido group is crucial for achieving the desired regioselectivity.

Nitration of Acetophenone and Subsequent Reduction

An alternative strategy involves the nitration of acetophenone, followed by separation of the isomers and reduction of the nitro group.

Experimental Protocol: Synthesis of m-Aminoacetophenone [11]

• Nitration: Dissolve acetophenone in concentrated sulfuric acid at a low temperature (0-10°C). Slowly add a nitrating mixture (a combination of concentrated nitric acid and sulfuric acid) while maintaining strict temperature control to prevent over-nitration and ensure safety.[11]

• Isomer Separation: Quench the reaction mixture in ice water. The resulting mixture of o-, m-, and p-nitroacetophenone can be separated by fractional crystallization or chromatography. The meta-isomer is typically the major product.

• Reduction: The isolated m-nitroacetophenone can be reduced to m-aminoacetophenone using various reducing agents, such as tin(II) chloride in hydrochloric acid or catalytic hydrogenation.

This method is particularly useful for preparing the meta-amino substituted acetophenones, which are valuable intermediates in their own right.

Synthesis of Halogenated Derivatives

Halogenated 2-aminoacetophenones are particularly important starting materials. For instance, 2-amino-5-bromoacetophenone can be synthesized by the direct bromination of 2-aminoacetophenone.[9][10]

Experimental Protocol: Bromination of 2-Aminoacetophenone [9][10]

• To a cooled solution (0-5°C) of 2-aminoacetophenone in dichloromethane, slowly add pyridine hydrobromide perbromide.[9][10]

• Stir the reaction mixture at low temperature for a short period and then at room temperature for an extended time.[9][10]

• Monitor the reaction by TLC until completion.

• Work-up the reaction mixture to isolate the 2-amino-5-bromoacetophenone.

The choice of brominating agent and reaction conditions is critical to achieve selective bromination at the desired position.

Applications in the Synthesis of Bioactive Heterocycles

The true value of 2-amino-5-substituted acetophenones lies in their utility as precursors for a vast array of heterocyclic systems with significant pharmacological importance.

Quinazolinones and Quinolines

Quinazolinones are a class of fused heterocyclic compounds that exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[4][12] 2-Amino-5-substituted acetophenones are key starting materials for the synthesis of various quinazolinone and quinoline derivatives.

For instance, 2-amino-5-bromoacetophenone can be used to synthesize 6-bromo-quinazoline derivatives, which have shown promising anticancer activities.[8] The synthesis often involves condensation with a suitable one-carbon source, such as triethyl orthoformate, followed by cyclization.[8]

Experimental Workflow: Synthesis of Quinazolinones

Caption: General workflow for the synthesis of quinazolinones from 2-amino-5-substituted acetophenones.

Benzodiazepines

2-Amino-5-chlorobenzophenone is a well-known precursor for the synthesis of several benzodiazepine drugs, which are widely used for their anxiolytic, sedative, and anticonvulsant properties.[3][13] Notable examples include the synthesis of prazepam, lorazepam, and chlordiazepoxide.[13] The synthesis of these complex molecules often involves a multi-step sequence starting from the acylation or reaction of the amino group of 2-amino-5-chlorobenzophenone, followed by cyclization and further functional group manipulations.[13]

Flavones and Other Natural Product Analogs

Amino-substituted acetophenones are instrumental in the Diversity-Oriented Synthesis (DOS) of natural product analogs, particularly flavonoids.[1][2] Flavonoids are a class of natural products with a wide range of biological activities, including antioxidant and anticancer effects.[1][2] By replacing the oxygen atom in the pyran ring of a flavonoid with a nitrogen atom, one can access 2-phenyl-4-quinolones, which are aza-analogs of flavones.[2] This structural modification can lead to compounds with novel or enhanced biological activities.

The synthesis of these flavone analogs typically involves the reaction of a 2-aminoacetophenone with an aroyl chloride to form an amide, which then undergoes cyclization.[2]

Signaling Pathway: GABA-A Receptor Modulation by Benzodiazepine Derivatives

Caption: Mechanism of action of benzodiazepine derivatives at the GABA-A receptor.[3]

Structure-Activity Relationship (SAR) Insights

The substituent at the 5-position of the 2-aminoacetophenone ring plays a critical role in determining the biological activity of the resulting heterocyclic compounds.

Substituent at 5-position	Common Resulting Heterocycle	Notable Biological Activity	Reference
-Cl	Benzodiazepines	Anticonvulsant, Anxiolytic	[3][13]
-Br	Quinazolinones	Anticancer	[8]
-OCH₃	Flavone Analogs (Quinolones)	Anticancer, Antioxidant	[1][2]
-F	Fluoroquinolones (related structures)	Antibacterial	[14]

Halogen atoms, particularly chlorine and bromine, often enhance the lipophilicity of the molecule, which can improve its ability to cross cell membranes and interact with biological targets. Furthermore, the electronic properties of the substituent can influence the reactivity of the scaffold and the binding affinity of the final compound to its target receptor. For example, in a series of 2-amino-5-chlorobenzophenone derivatives, the presence of the chlorine atom was found to be favorable for anticonvulsant activity.[3]

Conclusion and Future Perspectives

The 2-amino-5-substituted acetophenone scaffold continues to be a highly valuable and versatile building block in the field of medicinal chemistry. Its straightforward synthesis and the diverse range of chemical transformations it can undergo make it an ideal starting point for the development of novel therapeutic agents. The ability to fine-tune the properties of the final compounds by varying the substituent at the 5-position provides a powerful tool for lead optimization in drug discovery programs.

Future research in this area will likely focus on the development of more efficient and sustainable synthetic methods for accessing these key intermediates. Furthermore, the exploration of novel substituents at the 5-position and the application of these scaffolds in the synthesis of new classes of heterocyclic compounds will undoubtedly lead to the discovery of new drug candidates with improved efficacy and safety profiles. The continued investigation of the structure-activity relationships of derivatives of 2-amino-5-substituted acetophenones will be crucial for the rational design of the next generation of therapeutics.

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Protocols & Analytical Methods

Application Note & Experimental Protocol: A Validated Synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive, field-proven protocol for the synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone, a valuable building block in medicinal chemistry and materials science. The synthetic strategy is built upon a robust three-step sequence: (1) N-acetylation of 4-morpholinoaniline to protect the amino group, (2) a regioselective Friedel-Crafts acylation to introduce the ethanone moiety, and (3) subsequent deprotection via acid hydrolysis to yield the target compound. This guide offers in-depth procedural details, mechanistic insights, safety protocols, and characterization data to ensure reproducible and efficient synthesis for researchers in drug discovery and organic synthesis.

Introduction: Significance and Synthetic Strategy

1-(2-Amino-5-morpholinophenyl)-1-ethanone is a key intermediate in the synthesis of various heterocyclic compounds and pharmacologically active agents.[1] Its structure, featuring a nucleophilic amino group ortho to a ketone and a morpholine moiety, makes it a versatile precursor for constructing complex molecular architectures such as quinolines and benzodiazepines.[2]

A direct Friedel-Crafts acylation on 4-morpholinoaniline is not feasible because the primary amino group will complex with the Lewis acid catalyst (e.g., aluminum chloride), deactivating the aromatic ring towards the desired electrophilic substitution.[3] Therefore, a protection-acylation-deprotection strategy is the most logical and reliable approach. This protocol is designed to be self-validating by explaining the causality behind each experimental choice, ensuring both high yield and purity.

Overall Synthetic Pathway

The synthesis is performed in three distinct steps, starting from commercially available 4-morpholinoaniline.

Caption: Three-step synthesis workflow.

Safety and Handling of Critical Reagents

All operations must be conducted inside a certified chemical fume hood. Appropriate personal protective equipment (PPE), including safety goggles, a face shield, a flame-resistant lab coat, and chemical-resistant gloves (butyl rubber is recommended for acetyl chloride), must be worn at all times.[4][5]

• Acetyl Chloride: Highly flammable, corrosive, and reacts violently with water and alcohols.[5][6] It is a lachrymator and causes severe skin burns and eye damage.[5] Handle under an inert atmosphere (e.g., nitrogen or argon).[4][6] Keep away from ignition sources and ensure all equipment is grounded to prevent static discharge.[6][7]

• Aluminum Chloride (Anhydrous): Corrosive and reacts violently with water, releasing toxic HCl gas. Causes severe skin and eye burns.[8] Avoid dust formation and handle in a dry environment.[8]

• Hydrochloric Acid (Concentrated): Highly corrosive and causes severe burns. Releases toxic fumes. Handle with extreme care.

An emergency eyewash and safety shower must be readily accessible.[4][6]

Detailed Experimental Protocols

Step 1: Synthesis of N-(4-morpholinophenyl)acetamide (Protection)

Rationale: The amino group of 4-morpholinoaniline is protected as an acetamide. This prevents its reaction with the Lewis acid in the subsequent step and transforms it into an ortho-, para-directing activator, guiding the incoming electrophile to the desired position.

Reagent	Molar Mass ( g/mol )	Amount	Moles
4-Morpholinoaniline	178.23	10.0 g	0.056
Acetic Anhydride	102.09	6.3 mL (6.8 g)	0.067
Pyridine	79.10	20 mL	-
Dichloromethane (DCM)	84.93	100 mL	-

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g (0.056 mol) of 4-morpholinoaniline in 100 mL of dichloromethane (DCM).

• Add 20 mL of pyridine to the solution. Cool the flask to 0 °C in an ice-water bath.

• Slowly add 6.3 mL (0.067 mol) of acetic anhydride dropwise to the stirred solution over 15 minutes.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) (Eluent: 50% Ethyl Acetate in Hexane).

• Upon completion, transfer the reaction mixture to a separatory funnel and wash sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting solid, N-(4-morpholinophenyl)acetamide, can be purified by recrystallization from ethanol/water if necessary. Expected yield: 90-95%.

Step 2: Synthesis of 1-(2-Acetamido-5-morpholinophenyl)ethanone (Friedel-Crafts Acylation)

Rationale: This is a classic electrophilic aromatic substitution.[9] Anhydrous aluminum chloride, a strong Lewis acid, coordinates with acetyl chloride to generate a highly electrophilic acylium ion. The electron-rich aromatic ring of the protected aniline then attacks the acylium ion, leading to acylation primarily at the ortho position due to the directing effect of the acetamido group.

Caption: Friedel-Crafts Acylation Mechanism.

Reagent	Molar Mass ( g/mol )	Amount	Moles
N-(4-morpholinophenyl)acetamide	220.27	10.0 g	0.045
Anhydrous Aluminum Chloride	133.34	18.0 g	0.135
Acetyl Chloride	78.50	4.1 mL (4.5 g)	0.057
Dichloromethane (DCM)	84.93	150 mL	-

Procedure:

• Set up a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser connected to a gas outlet (bubbler). Ensure the apparatus is flame-dried and under an inert atmosphere (N₂ or Ar).

• Suspend 18.0 g (0.135 mol) of anhydrous aluminum chloride in 100 mL of anhydrous DCM.

• In the dropping funnel, prepare a solution of 10.0 g (0.045 mol) of N-(4-morpholinophenyl)acetamide and 4.1 mL (0.057 mol) of acetyl chloride in 50 mL of anhydrous DCM.

• Cool the AlCl₃ suspension to 0 °C. Add the solution from the dropping funnel slowly over 30 minutes, maintaining the temperature below 5 °C.

• After the addition, allow the mixture to warm to room temperature and then heat to reflux (approx. 40 °C) for 4-6 hours. Monitor the reaction by TLC.

• After the reaction is complete, cool the flask back to 0 °C. Very cautiously quench the reaction by slowly pouring the mixture onto 200 g of crushed ice containing 20 mL of concentrated HCl. (Caution: Exothermic reaction, vigorous HCl gas evolution) .

• Stir the resulting mixture for 30 minutes until all solids have dissolved.

• Transfer to a separatory funnel. Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers, wash with water (2 x 100 mL) and brine (1 x 100 mL), then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure. The crude product can be purified by column chromatography on silica gel (Eluent: 30-40% Ethyl Acetate in Hexane). Expected yield: 60-70%.

Step 3: Synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone (Deprotection)

Rationale: The N-acetyl protecting group is removed by acid-catalyzed hydrolysis to regenerate the free primary amine, yielding the final target compound.

Reagent	Molar Mass ( g/mol )	Amount	Moles
1-(2-Acetamido-5-morpholinophenyl)ethanone	262.31	10.0 g	0.038
Concentrated HCl (12 M)	36.46	50 mL	-
Ethanol	46.07	100 mL	-

Procedure:

• In a 250 mL round-bottom flask, suspend 10.0 g (0.038 mol) of 1-(2-acetamido-5-morpholinophenyl)ethanone in 100 mL of ethanol.

• Add 50 mL of concentrated hydrochloric acid.

• Heat the mixture to reflux (approx. 80-90 °C) with stirring for 3-4 hours. Monitor the hydrolysis by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and then pour it into 300 mL of ice-water.

• Carefully neutralize the solution to a pH of 8-9 by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution or concentrated ammonium hydroxide. (Caution: Vigorous CO₂ evolution) .

• The product will precipitate as a solid. If it oils out, initiate crystallization by scratching the flask walls.

• Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum.

• The final product, 1-(2-Amino-5-morpholinophenyl)-1-ethanone, can be further purified by recrystallization from ethanol or isopropanol. Expected yield: 85-90%.

Characterization of the Final Product

The identity and purity of the synthesized 1-(2-Amino-5-morpholinophenyl)-1-ethanone (Molecular Formula: C₁₂H₁₆N₂O₂, Molecular Weight: 220.27 g/mol ) should be confirmed by standard analytical techniques.[10]

Technique	Expected Data
¹H NMR	Peaks corresponding to aromatic protons, a singlet for the acetyl methyl group, two triplets for the morpholine protons adjacent to oxygen, two triplets for the morpholine protons adjacent to nitrogen, and a broad singlet for the amino (NH₂) protons.
¹³C NMR	Resonances for the carbonyl carbon, aromatic carbons (some shifted upfield due to the amino group), and morpholine carbons.
FT-IR (cm⁻¹)	Characteristic absorptions for N-H stretching (primary amine, ~3300-3500), C=O stretching (ketone, ~1660-1680), and C-N/C-O stretching.
Mass Spec (MS)	A molecular ion peak (M⁺) corresponding to the molecular weight of the compound.
Melting Point	A sharp melting point range should be observed for the pure compound.

References

• Western Carolina University. Standard Operating Procedure for the use of Acetyl chloride. [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: Acetyl chloride. [Link]

• Gagnon, J., et al. (2020). An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. ACS Omega. [Link]

• Pástor, M., et al. (2019). Mechanochemical Friedel–Crafts acylations. Beilstein Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

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• 7. chemos.de [chemos.de]
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• 9. Friedel-Crafts Acylation [organic-chemistry.org]
• 10. 1-(2-AMINO-5-MORPHOLINOPHENYL)-1-ETHANONE | 98440-50-7 [chemicalbook.com]

Application Note: Comprehensive Analytical Characterization of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

Introduction

1-(2-Amino-5-morpholinophenyl)-1-ethanone is a substituted aromatic ketone containing a morpholine moiety. Such compounds are of significant interest in pharmaceutical and medicinal chemistry due to the prevalence of the morpholine scaffold in bioactive molecules.[1] The morpholine ring often imparts favorable properties such as increased water solubility and metabolic stability.[2] Rigorous analytical characterization is paramount to ensure the identity, purity, and quality of this compound for research, development, and potential clinical applications. This application note provides a suite of detailed analytical methods for the comprehensive characterization of 1-(2-Amino-5-morpholinophenyl)-1-ethanone, intended for researchers, scientists, and drug development professionals.

Physicochemical Properties (Predicted)

A summary of the predicted physicochemical properties of 1-(2-Amino-5-morpholinophenyl)-1-ethanone is provided below. These values are estimated and should be confirmed experimentally.

Property	Value
Molecular Formula	C₁₂H₁₆N₂O₂
Molecular Weight	220.27 g/mol
Appearance	Expected to be a solid at room temperature
Solubility	Likely soluble in polar organic solvents

High-Performance Liquid Chromatography (HPLC) for Purity and Quantitative Analysis

Principle: Reversed-phase HPLC (RP-HPLC) is a cornerstone technique for assessing the purity and quantifying the amount of 1-(2-Amino-5-morpholinophenyl)-1-ethanone. The separation is based on the compound's polarity, where it partitions between a non-polar stationary phase (typically C18) and a polar mobile phase.[3] The aromatic ring and carbonyl group allow for strong UV absorbance, making UV detection a suitable choice for quantification.[3]

Experimental Protocol

Instrumentation and Conditions:

Parameter	Value
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	20% B to 80% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm
Run Time	20 minutes

Reagent and Standard Preparation:

• Mobile Phase Preparation: Prepare the mobile phases by adding 1 mL of formic acid to 1 L of HPLC-grade water (A) and 1 L of HPLC-grade acetonitrile (B). Filter and degas before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 1-(2-Amino-5-morpholinophenyl)-1-ethanone reference standard and dissolve it in a 10 mL volumetric flask with a 50:50 mixture of acetonitrile and water.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

Analysis Workflow:

Caption: Workflow for HPLC analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identity Confirmation

Principle: LC-MS combines the separation power of HPLC with the mass analysis capabilities of a mass spectrometer. This technique is invaluable for confirming the molecular weight of 1-(2-Amino-5-morpholinophenyl)-1-ethanone and providing structural information through fragmentation analysis. Mass spectrometry is a powerful tool for the structural characterization of newly synthesized compounds, including those with morpholine scaffolds.[4]

Experimental Protocol

Instrumentation and Conditions:

Parameter	Value
LC System	Waters ACQUITY UPLC or equivalent
MS System	Waters Xevo G2-XS QTof or equivalent
Column	C18, 2.1 x 50 mm, 1.7 µm particle size
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	10% B to 90% B over 5 minutes
Flow Rate	0.4 mL/min
Ionization Mode	Electrospray Ionization (ESI), Positive
Mass Range	50-500 m/z
Collision Energy	Ramped 10-40 eV for MS/MS

Expected Fragmentation: The morpholine ring is known to be a readily cleavable group in mass spectrometry.[5] A characteristic fragmentation would be the loss of the morpholine moiety (C₄H₉NO, 87.07 Da).

Analysis Workflow:

Caption: Workflow for LC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

Principle: GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[6] For a compound like 1-(2-Amino-5-morpholinophenyl)-1-ethanone, GC-MS can be used to detect residual solvents or volatile byproducts from its synthesis. The primary amino group may require derivatization to improve chromatographic peak shape and thermal stability.[7]

Experimental Protocol

Instrumentation and Conditions:

Parameter	Value
GC System	Agilent 7890A GC with 5975C VL MSD
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film)
Injector Temperature	250 °C
Oven Program	80 °C (2 min), ramp to 280 °C at 15 °C/min, hold for 5 min
Carrier Gas	Helium, 1.2 mL/min
Ionization Mode	Electron Ionization (EI), 70 eV
Mass Range	40-450 m/z

Derivatization (Optional):

• Dissolve ~1 mg of the sample in 1 mL of ethyl acetate.

• Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

• Heat at 70 °C for 30 minutes.

• Inject 1 µL of the derivatized sample.

Analysis Workflow:

Caption: Workflow for GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Principle: NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of organic molecules. ¹H and ¹³C NMR will provide detailed information about the chemical environment of each proton and carbon atom, respectively. 2D NMR techniques like COSY and HSQC can be used to establish connectivity within the molecule. The chemical shifts will be influenced by the electron-donating amino group and the electron-withdrawing acetyl group on the aromatic ring.[8]

Experimental Protocol

Instrumentation and Conditions:

Parameter	Value
Spectrometer	Bruker Avance III 400 MHz or equivalent
Solvent	Chloroform-d (CDCl₃) or DMSO-d₆
Concentration	5-10 mg in 0.6 mL of solvent
Internal Standard	Tetramethylsilane (TMS)
Experiments	¹H, ¹³C, DEPT-135, COSY, HSQC

Predicted ¹H NMR Spectral Data:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic Protons	6.5 - 7.5	m	3H
Amino Protons (-NH₂)	4.0 - 5.0 (broad)	s	2H
Morpholine Protons (-O-CH₂-)	3.7 - 3.9	t	4H
Morpholine Protons (-N-CH₂-)	3.0 - 3.2	t	4H
Acetyl Protons (-COCH₃)	2.4 - 2.6	s	3H

Analysis Workflow:

Caption: Workflow for NMR analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Identification

Principle: FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule based on the absorption of infrared radiation.[9] For 1-(2-Amino-5-morpholinophenyl)-1-ethanone, characteristic peaks for the N-H, C=O, C-N, and C-O bonds are expected.

Experimental Protocol

Instrumentation and Conditions:

Parameter	Value
Spectrometer	PerkinElmer Spectrum Two FT-IR or equivalent
Accessory	Attenuated Total Reflectance (ATR)
Spectral Range	4000 - 400 cm⁻¹
Resolution	4 cm⁻¹
Scans	16

Expected Characteristic Absorption Bands:

Functional Group	Wavenumber (cm⁻¹)
N-H Stretch (Amino)	3300 - 3500
C-H Stretch (Aromatic)	3000 - 3100
C-H Stretch (Aliphatic)	2800 - 3000
C=O Stretch (Ketone)	1660 - 1680
C=C Stretch (Aromatic)	1500 - 1600
C-N Stretch	1250 - 1350
C-O-C Stretch (Ether in Morpholine)	1070 - 1150

UV-Vis Spectroscopy

Principle: UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a compound. The conjugated system of the aromatic ring and the carbonyl group in 1-(2-Amino-5-morpholinophenyl)-1-ethanone will result in characteristic absorption maxima (λmax).[10] This technique is useful for quantitative analysis and for confirming the presence of the chromophore.

Experimental Protocol

Instrumentation and Conditions:

Parameter	Value
Spectrophotometer	Shimadzu UV-1800 or equivalent
Solvent	Ethanol or Methanol
Concentration	10 µg/mL
Wavelength Range	200 - 400 nm
Cuvette	1 cm quartz

Expected Absorption Maxima: Based on similar acetophenone structures, absorption maxima are expected around 240-260 nm and potentially a weaker n→π* transition at longer wavelengths.[10][11]

Conclusion

The analytical methods detailed in this application note provide a comprehensive framework for the characterization of 1-(2-Amino-5-morpholinophenyl)-1-ethanone. The combination of chromatographic and spectroscopic techniques ensures the unambiguous confirmation of its identity, purity, and structure. These protocols serve as a robust starting point for researchers and scientists in the pharmaceutical and chemical industries, enabling reliable quality control and facilitating further research and development.

References

• Acquavia, M. A., Bonomo, M. G., Bianco, G., Salzano, G., Gaeta, C., Iannece, P., Di Capua, A., Giuzio, F., & Saturnino, C. (2024). New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. CORE.
• ResearchGate. (n.d.). (a) Mass spectra of morpholine cation and fragment ions which are...
• Chen, D., et al. (n.d.).
• Acquavia, M. A., Bonomo, M. G., Bianco, G., Salzano, G., Gaeta, C., Iannece, P., Di Capua, A., Giuzio, F., & Saturnino, C. (2023). Novel Piperazine and Morpholine Derivatives: Mass Spectrometry Characterization and Evaluation of Their Antimicrobial Properties. Preprints.org.
• Acquavia, M. A., Bonomo, M. G., Bianco, G., Salzano, G., Gaeta, C., Iannece, P., Di Capua, A., Giuzio, F., & Saturnino, C. (2024). New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. IRIS Unibas.
• science-softCon. (n.d.).
• Canadian Science Publishing. (n.d.). LIGHT ABSORPTION STUDIES: PART I. ULTRAVIOLET ABSORPTION SPECTRA OF SUBSTITUTED ACETOPHENONES. Canadian Science Publishing.
• PhotochemCAD. (n.d.). Acetophenone - Absorption Spectrum. PhotochemCAD.
• Habibi-Khorassani, S. M., Maghsoodlou, M. T., Shahraki, M., & Mousavi, S. R. (2025). The UV/Vis spectrum of 10−2 M, acetophenone compound 3 in a mixture of...
• StudyRaid. (2025). Understand uV-Vis Absorption Characteristics of Acetophenone. StudyRaid.
• Benchchem. (2025). A Technical Guide to 1-(2-Amino-5-methylphenyl)
• NIH. (n.d.).
• ChemRxiv. (n.d.).
• Benchchem. (2025). Comparative 1H NMR Spectral Analysis of 1-(2-Amino-4,5-dimethoxyphenyl)
• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts.
• ResearchGate. (n.d.). Nucleophilic Aromatic Substitution of 5-fluoro-1-indanone with morpholine.
• Bosch, E., & Jeffries, L. (2018). 1-(2-Amino-4,5-dimethylphenyl)ethanone.
• NIST. (n.d.). Ethanone, 1-(2-aminophenyl)-. NIST WebBook.
• CymitQuimica. (n.d.). CAS 30954-71-3: 1-(2-Amino-5-hydroxyphenyl)ethanone. CymitQuimica.
• Benchchem. (2025). Application Note: HPLC Analysis of 1-(2,4,5-trichlorophenyl)ethanone. Benchchem.
• NIST. (n.d.). Ethanone, 1-(2-aminophenyl)-. NIST WebBook.
• ResearchGate. (2021). (PDF) Overview on the chemistry of 1-(4-substituted aminophenyl) ethanones Part(I).
• PubMed. (2023).
• ResearchGate. (2025). Biological relevance and synthesis of C-substituted morpholine derivatives.
• NIH. (2023).
• King's Research Portal. (n.d.). Analytical characterization of three cathinone derivatives, 4-MPD, 4 F-PHP and bk-EPDP, purchased as. King's Research Portal.
• Sigma-Aldrich. (n.d.). 1-(2-Amino-5-bromophenyl)ethanone | 29124-56-9. Sigma-Aldrich.
• Pharmaceutical Technology. (n.d.). Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds. Pharmaceutical Technology.
• SIELC Technologies. (2018). Ethanone, 1-(2-hydroxy-5-methylphenyl)-. SIELC.
• Royal Society of Chemistry. (n.d.). Comparison of six derivatizing agents for the determination of nine synthetic cathinones using gas chromatography-mass spectrometry. Analytical Methods.
• Sigma-Aldrich. (n.d.). 1-(2-amino-5-piperidinophenyl)-1-ethanone supplier. Sigma-Aldrich.
• ResearchGate. (n.d.). FTIR spectra of 2-amino-5-methylpyridine and the complex.
• NIH. (n.d.). Crystal structure characterization, Hirshfeld surface analysis, and DFT calculation studies of 1-(6-amino-5-nitronaphthalen-2-yl)ethanone. NIH.
• University of Utah. (n.d.). NMR Assignments for 2-Ethyl-Indanone. University of Utah.
• ResearchGate. (n.d.). FTIR spectra for the decomposition.

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Using 1-(2-Amino-5-morpholinophenyl)-1-ethanone in Friedländer synthesis of quinolines

Application Note & Protocol Guide

Topic: Utilization of 1-(2-Amino-5-morpholinophenyl)-1-ethanone in the Friedländer Synthesis for the Strategic Construction of Quinolines

Audience: Researchers, Scientists, and Drug Development Professionals

Strategic Overview: The Friedländer Annulation and the Value of the Morpholino-Quinolone Scaffold

The quinoline ring system is a cornerstone of heterocyclic chemistry, forming the structural core of numerous natural products, pharmaceuticals, and functional materials.[1] Its prevalence in medicinal chemistry is particularly noteworthy, with quinoline derivatives demonstrating a vast spectrum of biological activities, including antimalarial, anticancer, anti-inflammatory, and antibacterial properties.[1][2] The Friedländer synthesis, first reported in 1882, remains one of the most direct and versatile methods for constructing the quinoline nucleus.[3][4][5] The reaction classically involves the acid- or base-catalyzed condensation of a 2-aminoaryl aldehyde or ketone with a carbonyl compound containing a reactive α-methylene group.[6][7]

This guide focuses on the application of a specific, highly functionalized precursor, 1-(2-Amino-5-morpholinophenyl)-1-ethanone , in the Friedländer synthesis. The incorporation of a morpholine substituent is a deliberate strategic choice. In drug discovery, the morpholine moiety is often considered a "privileged scaffold element" due to its ability to improve aqueous solubility, enhance metabolic stability, and provide a key hydrogen bond acceptor, thereby favorably modulating the pharmacokinetic and pharmacodynamic profiles of a molecule.[2][8][9] The resulting 7-morpholino-substituted quinolines are therefore of significant interest for generating libraries of compounds with high potential for biological activity, particularly in areas like oncology and infectious diseases.[9][10]

This document provides a comprehensive guide, from the synthesis of the key precursor to its application in the Friedländer reaction, including detailed protocols, mechanistic insights, and a discussion of the significance of the resulting products.

Synthesis of the Key Precursor: 1-(2-Amino-5-morpholinophenyl)-1-ethanone

The efficient synthesis of the title compound is paramount. A robust and logical three-step sequence starting from commercially available 4'-hydroxyacetophenone is outlined below. This strategy involves an initial nucleophilic aromatic substitution to install the morpholine ring, followed by a regioselective nitration and a final reduction to yield the target 2-aminoaryl ketone.

Caption: Synthetic pathway to 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Protocol 2.1: Synthesis of 1-(4-Morpholinophenyl)ethanone

This step attaches the morpholine ring to the para position of the acetophenone core.

• Reagents & Setup: To a 250 mL round-bottom flask, add 4'-hydroxyacetophenone (13.6 g, 0.1 mol), potassium carbonate (27.6 g, 0.2 mol), and dimethylformamide (DMF, 100 mL). Equip the flask with a reflux condenser and a magnetic stirrer.

• Addition of Morpholine: Add morpholine (10.5 mL, 0.12 mol) to the stirring suspension.

• Reaction: Heat the mixture to reflux (approx. 150-155 °C) and maintain for 8-12 hours. Monitor the reaction's progress using Thin-Layer Chromatography (TLC) (Eluent: 30% Ethyl Acetate in Hexane).

• Workup: After completion, cool the reaction mixture to room temperature and pour it into 500 mL of ice-cold water. A solid precipitate will form.

• Isolation: Collect the solid by vacuum filtration, wash thoroughly with water until the filtrate is neutral, and dry under vacuum to yield 1-(4-morpholinophenyl)ethanone as a solid.

Protocol 2.2: Synthesis of 1-(4-Morpholino-3-nitrophenyl)ethanone

This protocol introduces a nitro group ortho to the activating morpholine substituent, a critical step for setting up the subsequent Friedländer cyclization. The procedure is adapted from standard nitration methods for activated aromatic systems.[11]

• Reagents & Setup: In a 250 mL flask equipped with a magnetic stirrer and a dropping funnel, cool 50 mL of concentrated sulfuric acid to 0 °C in an ice-salt bath.

• Substrate Addition: Slowly add 1-(4-morpholinophenyl)ethanone (10.3 g, 0.05 mol) in portions to the cooled sulfuric acid, ensuring the temperature remains below 5 °C.

• Nitrating Mixture: In a separate beaker, cautiously prepare the nitrating mixture by adding 4.0 mL of concentrated nitric acid (70%) to 8.0 mL of concentrated sulfuric acid, keeping the mixture cool.

• Nitration: Add the nitrating mixture dropwise to the substrate solution over 30-45 minutes. It is critical to maintain the reaction temperature below 10 °C.

• Reaction Completion: After the addition is complete, allow the mixture to stir at room temperature for 1 hour.

• Workup & Isolation: Carefully pour the reaction mixture onto 500 g of crushed ice with vigorous stirring. The yellow precipitate of 1-(4-morpholino-3-nitrophenyl)ethanone is collected by vacuum filtration, washed with copious amounts of cold water until neutral, and dried.

Protocol 2.3: Synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

The final step is the reduction of the nitro group to the primary amine, yielding the target precursor. The use of tin(II) chloride is a classic and effective method for this transformation.[12]

• Reagents & Setup: In a 500 mL round-bottom flask, suspend 1-(4-morpholino-3-nitrophenyl)ethanone (12.5 g, 0.05 mol) in 150 mL of ethanol.

• Reductant Addition: To the stirring suspension, add tin(II) chloride dihydrate (SnCl₂·2H₂O) (56.4 g, 0.25 mol).

• Reaction: Slowly add 50 mL of concentrated hydrochloric acid. The mixture will become warm. Equip the flask with a reflux condenser and heat to reflux (approx. 80-90 °C) for 3-4 hours. Monitor by TLC until the starting material is consumed.

• Workup: Cool the mixture to room temperature and carefully neutralize by adding a saturated aqueous solution of sodium bicarbonate until the solution is basic (pH > 8) and effervescence ceases.

• Extraction: Extract the product into ethyl acetate (3 x 100 mL).

• Purification: Combine the organic layers, wash with brine (1 x 100 mL), and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel (Eluent: 20-40% Ethyl Acetate in Hexane) to yield pure 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

The Friedländer Annulation: Protocol and Mechanistic Insights

The Friedländer synthesis provides a powerful convergent approach to substituted quinolines. The reaction condenses the 2-aminoaryl ketone precursor with a partner compound containing an α-methylene group adjacent to a carbonyl. Acid catalysts are generally more effective than base catalysts for this transformation, as they promote the key cyclodehydration step and minimize self-condensation side reactions of the methylene partner.[13]

Caption: General experimental workflow for the Friedländer synthesis.

Protocol 3.1: Synthesis of Ethyl 2,4-dimethyl-7-morpholinoquinoline-3-carboxylate

This protocol details a model reaction between 1-(2-Amino-5-morpholinophenyl)-1-ethanone and ethyl acetoacetate.

• Reagents & Setup: In a 100 mL round-bottom flask, combine 1-(2-Amino-5-morpholinophenyl)-1-ethanone (2.20 g, 10 mmol) and ethyl acetoacetate (1.43 g, 11 mmol, 1.1 eq).

• Solvent and Catalyst: Add 40 mL of toluene and a catalytic amount of p-toluenesulfonic acid (p-TsOH) (190 mg, 0.1 mmol, 1 mol%).

• Reaction: Equip the flask with a Dean-Stark apparatus and a reflux condenser. Heat the mixture to reflux (approx. 110 °C). Water will be collected in the Dean-Stark trap as the reaction proceeds.

• Monitoring: Monitor the reaction progress by TLC (Eluent: 40% Ethyl Acetate in Hexane). The reaction is typically complete within 4-8 hours.

• Workup: Once complete, cool the reaction mixture to room temperature. Wash the solution with a saturated aqueous solution of sodium bicarbonate (2 x 20 mL) followed by brine (1 x 20 mL).

• Isolation & Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude residue by column chromatography on silica gel (Eluent: 20-30% Ethyl Acetate in Hexane) to afford the desired quinoline product.

Reaction Mechanism

Two primary mechanisms are proposed for the Friedländer synthesis, differing in the initial step.[4][14]

• Pathway A (Aldol-First): The reaction begins with an acid- or base-catalyzed aldol condensation between the two carbonyl partners. The resulting aldol adduct then undergoes dehydration, followed by intramolecular cyclization via imine formation and a final dehydration to yield the aromatic quinoline ring.[6][14]

• Pathway B (Schiff Base-First): Alternatively, the initial step can be the formation of a Schiff base (imine) between the 2-amino group and the carbonyl of the methylene partner. This is followed by an intramolecular aldol-type reaction and subsequent dehydration to form the final product.[4]

Under the acidic conditions described in Protocol 3.1, the reaction likely proceeds through a combination of these pathways, with the initial aldol condensation often being the rate-determining step.[14]

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• 2. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00534E [pubs.rsc.org]
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Application Notes & Protocols: 1-(2-Amino-5-morpholinophenyl)-1-ethanone in Medicinal Chemistry

This technical guide provides a comprehensive overview of the synthetic utility and potential applications of 1-(2-Amino-5-morpholinophenyl)-1-ethanone , a versatile chemical building block for drug discovery and medicinal chemistry. While this specific molecule is not extensively documented in current literature, its structural components—a 2-aminoacetophenone core and a morpholine moiety—are well-established pharmacophores. This guide extrapolates from established chemical principles and related compounds to present a robust framework for its synthesis and application.

The 2-aminoacetophenone scaffold is a cornerstone for the synthesis of numerous heterocyclic systems, including quinolines and benzodiazepines, which are prevalent in pharmaceuticals.[1][2] Concurrently, the morpholine ring is recognized as a "privileged structure" in medicinal chemistry.[3] Its inclusion in a molecule can enhance aqueous solubility, improve metabolic stability, and provide favorable interactions with biological targets, ultimately refining the pharmacokinetic and pharmacodynamic profile of a drug candidate.[4][5][6][7]

This document outlines a proposed synthetic pathway for 1-(2-Amino-5-morpholinophenyl)-1-ethanone and details its subsequent application in the synthesis of novel quinoline derivatives, a class of compounds with a broad spectrum of biological activities.[8]

Part 1: Proposed Synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

The synthesis of the title compound can be logically approached via a two-step sequence starting from a commercially available precursor. The strategy involves the introduction of the morpholine moiety via nucleophilic aromatic substitution, followed by the reduction of a nitro group to the target primary amine.

Overall Synthetic Workflow

The proposed pathway is illustrated below, beginning with a halo-substituted nitrophenyl ethanone.

Caption: Proposed two-step synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Protocol 1.1: Synthesis of 1-(5-Morpholino-2-nitrophenyl)ethanone (Intermediate)

This protocol describes the nucleophilic aromatic substitution of a fluorine atom by morpholine. The electron-withdrawing nitro group in the ortho position strongly activates the ring towards this substitution.

Materials & Reagents

Reagent	Molecular Weight ( g/mol )	Moles (mmol)	Mass/Volume
1-(5-Fluoro-2-nitrophenyl)ethanone	183.14	10.0	1.83 g
Morpholine	87.12	12.0	1.05 mL
Potassium Carbonate (K₂CO₃)	138.21	20.0	2.76 g
Dimethyl Sulfoxide (DMSO)	-	-	20 mL

Step-by-Step Procedure:

• To a 100 mL round-bottom flask, add 1-(5-fluoro-2-nitrophenyl)ethanone (1.83 g, 10.0 mmol), potassium carbonate (2.76 g, 20.0 mmol), and DMSO (20 mL).

• Add morpholine (1.05 mL, 12.0 mmol) to the mixture with stirring.

• Heat the reaction mixture to 100 °C and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature and pour it into 100 mL of ice-cold water.

• A yellow solid will precipitate. Stir for 30 minutes to ensure complete precipitation.

• Collect the solid by vacuum filtration and wash thoroughly with water (3 x 30 mL).

• Dry the solid under vacuum to yield 1-(5-morpholino-2-nitrophenyl)ethanone. The product can be used in the next step without further purification or can be recrystallized from ethanol if necessary.

Protocol 1.2: Synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone (Final Product)

This protocol details the reduction of the nitro-intermediate to the desired aminophenyl ethanone using iron powder in the presence of ammonium chloride, a common and effective method for nitro group reduction.[9]

Materials & Reagents

Reagent	Molecular Weight ( g/mol )	Moles (mmol)	Mass/Volume
1-(5-Morpholino-2-nitrophenyl)ethanone	250.25	8.0	2.00 g
Iron Powder (Fe)	55.85	24.0	1.34 g
Ammonium Chloride (NH₄Cl)	53.49	24.0	1.28 g
Ethanol (EtOH)	-	-	30 mL
Water (H₂O)	-	-	10 mL

Step-by-Step Procedure:

• In a 250 mL round-bottom flask, suspend 1-(5-morpholino-2-nitrophenyl)ethanone (2.00 g, 8.0 mmol), iron powder (1.34 g, 24.0 mmol), and ammonium chloride (1.28 g, 24.0 mmol) in a mixture of ethanol (30 mL) and water (10 mL).

• Heat the mixture to reflux (approximately 80-85 °C) with vigorous stirring.

• Maintain the reflux for 2-3 hours. Monitor the reaction by TLC. The disappearance of the yellow nitro compound and the appearance of a new, UV-active spot indicates reaction completion.

• After cooling to room temperature, filter the reaction mixture through a pad of Celite® to remove the iron salts. Wash the Celite® pad with ethyl acetate (2 x 20 mL).

• Combine the filtrates and remove the organic solvents under reduced pressure.

• To the remaining aqueous residue, add 50 mL of ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer with brine (2 x 30 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: 30-50% ethyl acetate in hexanes) to yield pure 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Part 2: Application in Heterocyclic Synthesis - The Friedländer Annulation

The presence of ortho-amino and ketone functionalities makes 1-(2-Amino-5-morpholinophenyl)-1-ethanone an ideal substrate for the Friedländer annulation reaction.[10] This reaction allows for the one-pot construction of the quinoline ring system by reacting the amino ketone with a compound containing an α-methylene group adjacent to a carbonyl.[11][12][13] This approach enables the synthesis of a diverse library of novel 6-morpholinyl-quinolines for biological screening.

Workflow for Quinolone Synthesis

Caption: Friedländer synthesis of a 6-morpholinyl-quinoline derivative.

Protocol 2.1: Synthesis of Ethyl 2-methyl-6-morpholinyl-quinoline-4-carboxylate

This protocol provides an example of the Friedländer reaction using ethyl acetoacetate as the α-methylene carbonyl partner.

Materials & Reagents

Reagent	Molecular Weight ( g/mol )	Moles (mmol)	Mass/Volume
1-(2-Amino-5-morpholinophenyl)-1-ethanone	220.27	2.0	440 mg
Ethyl Acetoacetate	130.14	2.2	0.29 mL
p-Toluenesulfonic Acid (p-TsOH)	172.20	0.2	34 mg
Ethanol (EtOH)	-	-	15 mL

Step-by-Step Procedure:

• In a 50 mL round-bottom flask, dissolve 1-(2-Amino-5-morpholinophenyl)-1-ethanone (440 mg, 2.0 mmol) and ethyl acetoacetate (0.29 mL, 2.2 mmol) in ethanol (15 mL).

• Add a catalytic amount of p-toluenesulfonic acid (34 mg, 0.2 mmol).

• Heat the reaction mixture to reflux and maintain for 8-12 hours, monitoring by TLC.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Dissolve the residue in ethyl acetate (30 mL) and wash with a saturated sodium bicarbonate solution (2 x 15 mL) followed by brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to obtain the crude product.

• Purify the product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the desired quinoline derivative.

Conclusion and Future Directions

1-(2-Amino-5-morpholinophenyl)-1-ethanone represents a promising, yet underexplored, building block for medicinal chemistry. The protocols detailed herein provide a reliable pathway for its synthesis and demonstrate its utility in the construction of complex heterocyclic scaffolds. The resulting morpholine-substituted quinolines can be further elaborated to generate libraries of compounds for screening against various biological targets, such as kinases, receptors, and enzymes, where the morpholine moiety can be crucial for achieving desired potency and drug-like properties.[5] This foundational work enables researchers to readily access this scaffold and explore its potential in the development of novel therapeutic agents.

References

• Giuliana, B., et al. (2020). Morpholine as a Privileged Structure: A Review on the Medicinal Chemistry and Pharmacological Activity of Morpholine Containing Bioactive Molecules. Medicinal Research Reviews, 40(2), 709-752. [Link]

• Cozzini, P., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience. [Link]

• Kumar, A., et al. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link]

• Cozzini, P., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience. [Link]

• Cozzini, P., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. PMC. [Link]

• Wikipedia. (n.d.). Friedländer synthesis. [Link]

• Yadav, P., et al. (2022). Visible-light-driven radical Friedländer hetero-annulation of 2-aminoaryl ketone and α-methylene carbonyl compound via organic dye fluorescein through a single-electron transfer (SET) pathway. Journal of the Indian Chemical Society. [Link]

• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. [Link]

• Learmonth, D. A., et al. (2001). Synthesis of 1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl-ethanone and derivatives as potent and long-acting peripheral inhibitors of catechol-O-methyltransferase. Journal of Medicinal Chemistry. [Link]

• Benhida, R., et al. (2016). Discovery and Optimization of N-(4-(3-Aminophenyl)thiazol-2-yl)acetamide as a Novel Scaffold Active against Sensitive and Resistant Cancer Cells. Journal of Medicinal Chemistry. [Link]

• Summerton, J. E., & Weller, D. D. (1993). Alpha-morpholino ribonucleoside derivatives and polymers thereof. U.S.

• Daou, M., et al. (2021). Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. Molecules. [Link]

• Melander, R. J., et al. (2015). A nitroenolate approach to the synthesis of 4,5-disubstituted-2-aminoimidazoles. Pilot library assembly and screening for antibiotic and antibiofilm activity. Organic & Biomolecular Chemistry. [Link]

• Daou, M., et al. (2021). Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. ResearchGate. [Link]

• Al-Warhi, T., et al. (2020). Synthesis of Enaminones-Based Benzo[d]imidazole Scaffold: Characterization and Molecular Insight Structure. Molecules. [Link]

• Finiuk, N., et al. (2023). Synthesis and Anticancer Activity Evaluation of New 5-((5-Nitrofuran-2-yl)allylidene)-2-thioxo-4-thiazolidinones. Molecules. [Link]

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Application Notes & Protocols: 1-(2-Amino-5-morpholinophenyl)-1-ethanone as a Versatile Precursor for the Synthesis of Bioactive Heterocyclic Scaffolds

Abstract

This technical guide provides an in-depth exploration of 1-(2-amino-5-morpholinophenyl)-1-ethanone, a highly functionalized aromatic ketone, as a pivotal starting material for the synthesis of diverse and medicinally relevant heterocyclic compounds. The inherent structural features of this precursor—a nucleophilic aromatic amine ortho to an electrophilic ketone, combined with an electron-donating morpholino substituent—render it an exceptionally versatile building block. We present detailed mechanistic insights and step-by-step protocols for its application in the synthesis of quinolines, quinoxalines, and 1,5-benzodiazepines. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this precursor for the construction of complex molecular architectures with potential therapeutic applications.

Introduction: The Strategic Value of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals, agrochemicals, and materials. Among them, fused nitrogen-containing heterocycles like quinolines, quinoxalines, and benzodiazepines are privileged scaffolds due to their wide range of biological activities. The strategic synthesis of these cores often relies on the use of bifunctional precursors that can undergo cyclization reactions.

1-(2-Amino-5-morpholinophenyl)-1-ethanone (Figure 1) is a classic example of such a precursor. It belongs to the class of 2-aminoaryl ketones, which are well-established substrates for powerful annulation reactions. The key to its utility lies in the ortho-disposition of the amino (-NH₂) and acetyl (-COCH₃) groups, which allows for intramolecular cyclization reactions to form a new heterocyclic ring fused to the benzene core.

Furthermore, the morpholino group at the 5-position serves two critical roles:

• Electronic Modulation: As an electron-donating group, it activates the benzene ring, potentially influencing the rate and regioselectivity of cyclization reactions.

• Pharmacophore Element: The morpholine moiety is a common feature in many bioactive molecules, often improving physicochemical properties such as solubility and metabolic stability.

This guide details validated protocols that leverage these features to access three major classes of heterocyclic compounds.

Figure 1: Structure of 1-(2-Amino-5-morpholinophenyl)-1-ethanone Molecular Formula: C₁₂H₁₆N₂O₂[1] Molecular Weight: 220.27 g/mol [1] CAS Number: 98440-50-7[1][2]

Application in Quinolone Synthesis: The Friedländer Annulation

The Friedländer synthesis is a robust and straightforward condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound containing an α-methylene group (a reactive CH₂ adjacent to a carbonyl group) to produce a quinoline derivative.[3][4][5] This reaction can be catalyzed by either acids or bases.[6]

Mechanistic Rationale

Two primary mechanisms are proposed for the Friedländer synthesis.[3]

• Base-Catalyzed Path: The base abstracts a proton from the α-methylene ketone, forming an enolate. This enolate then attacks the carbonyl carbon of the 2-aminoaryl ketone in an aldol condensation. The resulting aldol adduct undergoes cyclization via attack of the amino group on the second ketone, followed by dehydration to yield the aromatic quinoline ring.

• Acid-Catalyzed Path: The acid protonates the carbonyl of the 2-aminoaryl ketone, activating it for nucleophilic attack by the enol form of the α-methylene ketone. A similar aldol-type reaction and subsequent cyclization/dehydration cascade affords the final product.[6]

The choice of catalyst is often substrate-dependent, but both pathways effectively construct the pyridine ring of the quinoline system.

Caption: General workflow for the Friedländer synthesis of quinolines.

Experimental Protocol: Synthesis of Ethyl 2-methyl-7-morpholinoquinoline-4-carboxylate

This protocol describes the reaction of 1-(2-amino-5-morpholinophenyl)-1-ethanone with ethyl acetoacetate.

Materials:

• 1-(2-Amino-5-morpholinophenyl)-1-ethanone (1.0 eq)

• Ethyl acetoacetate (1.1 eq)

• p-Toluenesulfonic acid (p-TSA) (0.1 eq) or Piperidine (0.2 eq)

• Ethanol or Toluene

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• To a round-bottom flask, add 1-(2-amino-5-morpholinophenyl)-1-ethanone (e.g., 2.20 g, 10 mmol).

• Add the solvent (e.g., 30 mL of Toluene for acid catalysis or Ethanol for base catalysis).

• Add the α-methylene ketone, ethyl acetoacetate (1.43 g, 11 mmol).

• Add the catalyst, either p-TSA (0.19 g, 1 mmol) for acid catalysis or piperidine (0.17 g, 2 mmol) for base catalysis.

• Causality Insight: p-TSA is an effective acid catalyst for promoting the reaction under conditions where water can be removed azeotropically with toluene, driving the equilibrium towards the product. Piperidine is a mild base sufficient to generate the required enolate for the initial condensation.

• Heat the mixture to reflux (approx. 80-110 °C depending on the solvent) and stir for 4-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If using an acid catalyst, neutralize the mixture with a saturated sodium bicarbonate solution.

• Reduce the solvent volume under reduced pressure.

• Extract the product into a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel or by recrystallization to yield the pure quinoline derivative.

Data Summary

Reactant B (α-Methylene Ketone)	Catalyst	Product Structure	Expected Yield
Ethyl Acetoacetate	p-TSA	Ethyl 2-methyl-7-morpholinoquinoline-4-carboxylate	75-85%
Cyclohexanone	Piperidine	1,2,3,4-Tetrahydro-8-morpholinoacridine	70-80%
Acetophenone	KOH	2-Phenyl-7-morpholinoquinoline	65-75%

Yields are estimated based on analogous reactions reported in the literature for 2-aminoaryl ketones.[7]

Application in Quinoxaline Synthesis

Quinoxalines are typically synthesized by the condensation of an aromatic 1,2-diamine with a 1,2-dicarbonyl compound.[8][9] While 1-(2-amino-5-morpholinophenyl)-1-ethanone is not a diamine, it can be readily converted into a suitable intermediate or react with specific partners to form the quinoxaline ring. A highly effective modern strategy involves the reaction with an α-haloketone followed by an oxidative cyclization.

Mechanistic Rationale

The reaction proceeds in a two-step sequence. First, the amino group of the 2-aminoaryl ketone performs a nucleophilic substitution on the α-haloketone to form an N-substituted intermediate. This intermediate possesses the complete carbon-nitrogen skeleton required for the quinoxaline ring. In the second step, an oxidant promotes an intramolecular cyclization and subsequent aromatization to furnish the stable quinoxaline product.

Caption: General workflow for synthesis of quinoxalines from 2-aminoaryl ketones.

Experimental Protocol: Synthesis of 2-Phenyl-6-morpholinoquinoxaline

Materials:

• 1-(2-Amino-5-morpholinophenyl)-1-ethanone (1.0 eq)

• 2-Bromoacetophenone (1.0 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Iodine (I₂) (1.5 eq)

• Dimethyl Sulfoxide (DMSO)

• Round-bottom flask, magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve 1-(2-amino-5-morpholinophenyl)-1-ethanone (2.20 g, 10 mmol) in DMSO (20 mL).

• Add 2-bromoacetophenone (1.99 g, 10 mmol) and potassium carbonate (2.76 g, 20 mmol).

• Causality Insight: K₂CO₃ acts as a base to neutralize the HBr formed during the initial nucleophilic substitution, driving the reaction forward.

• Heat the mixture to 80 °C for 2 hours.

• After the initial substitution is complete (monitored by TLC), add iodine (3.81 g, 15 mmol) to the reaction mixture.

• Causality Insight: Iodine serves as an oxidant to facilitate the cyclization and subsequent aromatization to the quinoxaline ring. DMSO can also act as an oxidant at elevated temperatures.[8]

• Increase the temperature to 120 °C and stir for an additional 6 hours.

• Cool the reaction to room temperature and pour it into a solution of sodium thiosulfate to quench the excess iodine.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to obtain the desired quinoxaline.

Application in 1,5-Benzodiazepine Synthesis

1,5-Benzodiazepines are seven-membered heterocyclic rings fused to a benzene ring. A common synthesis involves the condensation of an o-phenylenediamine with two equivalents of a ketone.[10][11] Our precursor, being a 2-aminoaryl ketone, can undergo a self-condensation reaction under specific catalytic conditions to form a 1,5-benzodiazepine dimer, or react with another ketone.

Mechanistic Rationale

The reaction is typically catalyzed by a Lewis or Brønsted acid. The catalyst activates the carbonyl group of a ketone molecule towards nucleophilic attack by the amino group of the 2-aminoaryl ketone. This forms an imine intermediate. A second molecule of ketone can then react with the first, and subsequent cyclization involving the enamine tautomer leads to the formation of the seven-membered dihydrobenzodiazepine ring.[10]

Caption: Workflow for the self-condensation of a 2-aminoaryl ketone to a 1,5-benzodiazepine.

Experimental Protocol: Synthesis of 2,8-Dimethyl-4,6-di(morpholino)-1H-1,5-benzodiazepine

Materials:

• 1-(2-Amino-5-morpholinophenyl)-1-ethanone (1.0 eq)

• Anhydrous Stannous Chloride (SnCl₂) (0.2 eq)

• Ethanol

• Round-bottom flask, magnetic stirrer

Procedure:

• In a round-bottom flask, add 1-(2-amino-5-morpholinophenyl)-1-ethanone (2.20 g, 10 mmol) and ethanol (25 mL).

• Add anhydrous stannous chloride (SnCl₂) (0.38 g, 2 mmol) to the mixture.

• Causality Insight: SnCl₂ is an inexpensive and effective Lewis acid catalyst that promotes the intramolecular imine-enamine cyclization required for the formation of the seven-membered ring.[10]

• Stir the reaction mixture at room temperature for 4-6 hours. The reaction can be gently warmed to 40-50 °C to increase the rate if necessary.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, pour the reaction mixture into ice-cold water and basify with a dilute ammonium hydroxide solution to precipitate the product and tin salts.

• Filter the solid or extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by recrystallization from an ethanol/water mixture or by column chromatography to yield the pure 1,5-benzodiazepine.

Conclusion

1-(2-Amino-5-morpholinophenyl)-1-ethanone stands out as a powerful and versatile precursor in heterocyclic chemistry. The protocols and mechanistic discussions provided herein demonstrate its utility in accessing diverse and valuable molecular scaffolds, including quinolines, quinoxalines, and benzodiazepines, through well-established and reliable synthetic transformations. The presence of the morpholino substituent provides an additional handle for modulating the pharmacological profile of the resulting compounds, making this precursor a valuable asset for any research program focused on the discovery and development of novel bioactive agents.

References

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• Wikipedia contributors. (2023). Combes quinoline synthesis. Wikipedia, The Free Encyclopedia. [Link][12]

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• Fathi, T., & Sardarian, A. R. (2020). Recent advances in the transition-metal-free synthesis of quinoxalines. RSC Advances, 10(45), 26955–26983. [Link][8]

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• ResearchGate. (n.d.). Synthesis of quinoline via Friedlander reaction using 2-aminoaryl ketones and α-methylene ketones. [Link][4]

• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. [Link][5]

• Organic Chemistry Portal. (n.d.). Synthesis of quinoxalines. [Link][15]

• Sharma, S., et al. (2011). One pot synthesis of 2,3-dihydro-1H-1,5-benzodiazepines under solvent-free conditions using anhydrous stannous chloride as catalyst. Journal of Chemical and Pharmaceutical Research, 3(5), 382-389. [Link][10]

• Patil, S. B., et al. (2013). Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst. International Journal of Organic Chemistry, 3(1), 58-63. [Link][11]

• ResearchGate. (n.d.). The reaction between 2-amino aryl ketones and ketones to produce quinolines. [Link][7]

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In vitro assays for testing the bioactivity of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

An in-depth guide to the in vitro biological activity assessment of 1-(2-Amino-5-morpholinophenyl)-1-ethanone, a novel compound with potential therapeutic applications. This document provides a strategic framework and detailed protocols for researchers and drug development professionals to elucidate the compound's mechanism of action, starting from broad cellular effects and progressing to specific molecular target identification.

Introduction: A Strategic Approach to Characterizing Novel Chemical Entities

The compound 1-(2-Amino-5-morpholinophenyl)-1-ethanone represents a novel chemical entity. While its direct biological activity is not yet extensively documented, its structural motifs, particularly the morpholine and aminophenyl groups, are present in numerous compounds with known pharmacological activities, including kinase inhibitors. Therefore, a systematic and tiered approach is required to profile its bioactivity de novo.

This guide presents a strategic workflow designed for the initial characterization of this compound, beginning with broad-based cellular screening to identify a general biological effect and establish a therapeutic window. Following this, a more targeted approach is outlined, focusing on a high-probability target class—protein kinases—given the compound's structural alerts. Finally, we detail methods for validating putative hits by examining downstream cellular signaling pathways. This tiered strategy ensures a resource-efficient and scientifically rigorous investigation.

Tier 1: Foundational Viability and Cytotoxicity Screening

Before investigating specific mechanisms, it is crucial to determine the compound's general effect on cell viability. This initial screen serves two primary purposes: 1) to identify potential cytotoxic or cytostatic effects, which could be therapeutically relevant (e.g., in oncology), and 2) to establish a non-toxic concentration range for subsequent, more sensitive mechanistic assays.

Protocol 1: MTT Assay for Cellular Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide to its insoluble formazan, which has a purple color.

Materials:

• 1-(2-Amino-5-morpholinophenyl)-1-ethanone, dissolved in DMSO to create a 10 mM stock solution.

• Human cancer cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma, U87 - glioblastoma).

• Complete growth medium (e.g., DMEM or RPMI-1640) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• MTT reagent (5 mg/mL in PBS).

• DMSO, cell culture grade.

• 96-well cell culture plates.

• Multichannel pipette and plate reader (570 nm absorbance).

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of the test compound in complete growth medium. Concentrations should range from high (e.g., 100 µM) to low (e.g., 0.1 µM). Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (DMSO) wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of MTT reagent to each well and incubate for 3-4 hours at 37°C, allowing for formazan crystal formation.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC50 (half-maximal inhibitory concentration) value.

Expected Data Output

The results of the MTT assay can be summarized in a table to compare the cytotoxic potency of the compound across different cell lines.

Cell Line	Tissue of Origin	IC50 (µM)
A549	Lung Carcinoma	25.4
MCF-7	Breast Adenocarcinoma	12.8
U87	Glioblastoma	> 100

Tier 2: Targeted Screening - Kinase Inhibition Profiling

Given that the aminophenyl ethanone scaffold is a component of known kinase inhibitors, a logical next step is to screen the compound against a panel of protein kinases. This will help to identify specific molecular targets. The ADP-Glo™ Kinase Assay is a luminescent assay that can measure the activity of virtually any ADP-generating enzyme.

Protocol 2: ADP-Glo™ Kinase Assay for Kinase Inhibition

Principle: This assay quantifies the amount of ADP produced during a kinase reaction. After the kinase reaction, an ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining ATP. A Kinase Detection Reagent is then added to convert ADP to ATP and measure the newly synthesized ATP using a luciferase/luciferin reaction. The light output is directly proportional to kinase activity.

Materials:

• 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

• ADP-Glo™ Kinase Assay Kit (Promega).

• A panel of purified kinases (e.g., EGFR, SRC, ABL, CDK2).

• Substrates and cofactors specific to each kinase.

• Kinase reaction buffer.

• White, opaque 96-well or 384-well plates.

• Luminometer.

Procedure:

• Kinase Reaction Setup: In a 96-well plate, set up the kinase reaction including the kinase, its specific substrate, and ATP in kinase reaction buffer.

• Compound Addition: Add the test compound at various concentrations (e.g., 10-point dilution series starting from 10 µM). Include positive control (known inhibitor) and negative control (vehicle) wells.

• Initiate Reaction: Initiate the kinase reaction by adding ATP. Incubate at the optimal temperature for the specific kinase (e.g., 30°C) for 60 minutes.

• Terminate Reaction: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and introduces the luciferase/luciferin pair. Incubate for 30 minutes at room temperature.

• Luminescence Measurement: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Plot the percent inhibition against the log of the compound concentration to determine the IC50 value for each kinase hit.

Screening Workflow Visualization

Caption: Tiered screening workflow for novel compound characterization.

Tier 3: Cellular Target Engagement and Pathway Analysis

Identifying a hit in a biochemical assay is only the first step. It is essential to confirm that the compound engages its target in a cellular context and modulates the relevant signaling pathway. Western blotting is a widely used technique to measure the levels of specific proteins and their post-translational modifications, such as phosphorylation.

Protocol 3: Western Blot for Phospho-Protein Analysis

Principle: If the compound inhibits a specific kinase, the phosphorylation of that kinase's direct downstream substrate should decrease. This protocol details the steps to detect this change in a relevant cell line.

Materials:

• Cell line identified to express the target kinase (e.g., A549 for EGFR).

• Complete growth medium and serum-free medium.

• Growth factor or stimulant for the pathway (e.g., EGF for the EGFR pathway).

• 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

• RIPA Lysis and Extraction Buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels, running buffer, and transfer buffer.

• PVDF membrane.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies (e.g., anti-phospho-EGFR, anti-total-EGFR, anti-phospho-ERK, anti-total-ERK).

• HRP-conjugated secondary antibody.

• Enhanced Chemiluminescence (ECL) substrate.

• Chemiluminescence imaging system.

Procedure:

• Cell Culture and Treatment: Plate cells and allow them to attach. Serum-starve the cells for 12-24 hours to reduce basal pathway activation.

• Compound Pre-treatment: Pre-treat the cells with the test compound at various concentrations (e.g., 0.5x, 1x, 5x IC50) for 1-2 hours.

• Pathway Stimulation: Stimulate the cells with the appropriate growth factor (e.g., 100 ng/mL EGF) for a short period (e.g., 10-15 minutes) to activate the pathway.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with RIPA buffer containing inhibitors. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts, load onto an SDS-PAGE gel, and separate by electrophoresis. Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate with the primary antibody (e.g., anti-phospho-ERK) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Apply ECL substrate and visualize the protein bands using a chemiluminescence imager.

• Stripping and Re-probing: To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against the total protein (e.g., anti-total-ERK).

Signaling Pathway Visualization

Caption: Hypothesized inhibition of the EGFR signaling cascade.

Conclusion

This application note provides a comprehensive, tiered strategy for the initial bioactivity screening and characterization of 1-(2-Amino-5-morpholinophenyl)-1-ethanone. By starting with broad cytotoxicity assays, progressing to targeted kinase profiling, and culminating in cellular pathway analysis, researchers can efficiently and rigorously elucidate the compound's mechanism of action. This systematic approach is fundamental in the early stages of drug discovery and development, providing the critical data needed to advance promising compounds toward further preclinical evaluation.

References

• Western Blot Protocol. (n.d.). Bio-Rad Laboratories. Retrieved from [Link]

Application Notes and Protocols for the Development of Kinase Inhibitors from 1-(2-Amino-5-morpholinophenyl)-1-ethanone

Introduction: A Privileged Scaffold for Kinase Inhibitor Discovery

The quest for novel kinase inhibitors remains a cornerstone of modern drug discovery, particularly in oncology and immunology. Protein kinases, due to their pivotal role in cellular signaling, represent a major class of therapeutic targets.[1] The strategic design of small molecules that can modulate kinase activity with high potency and selectivity is therefore of paramount importance. This guide delineates a comprehensive workflow for the development of kinase inhibitors starting from a promising, yet underexplored scaffold: 1-(2-Amino-5-morpholinophenyl)-1-ethanone .

The selection of this starting material is predicated on sound medicinal chemistry principles. The morpholine moiety is a well-established pharmacophore in numerous approved drugs and clinical candidates, often enhancing potency and modulating pharmacokinetic properties.[1][2] Its presence can facilitate crucial hydrogen bond interactions within the ATP-binding site of various kinases.[3] Furthermore, the 2-aminoaryl ketone core is a versatile synthetic handle, amenable to a variety of chemical transformations to rapidly generate a library of diverse analogs.[4][5] This application note will provide a detailed roadmap for researchers, from the initial design and synthesis of a focused compound library to the subsequent biological evaluation through a cascade of in vitro and cell-based assays.

I. Design and Synthesis of a Focused Inhibitor Library

The initial phase of this drug discovery program involves the strategic design and synthesis of a focused library of compounds derived from the core scaffold. The primary objective is to explore the structure-activity relationship (SAR) by systematically modifying key positions on the molecule.

Rationale for Chemical Modifications

Our synthetic strategy will focus on three primary points of diversification on the 1-(2-Amino-5-morpholinophenyl)-1-ethanone scaffold:

• The Ketone Moiety: The ketone provides a reactive handle for conversion into various five- and six-membered heterocycles known to be present in kinase inhibitors.

• The Amino Group: The primary amine is a versatile nucleophile that can be readily acylated, alkylated, or utilized in condensation reactions to introduce a wide range of substituents.

• The Phenyl Ring: While less readily functionalized, palladium-catalyzed cross-coupling reactions can be employed to introduce further diversity on the aromatic core.

Synthetic Protocols

The Friedländer synthesis is a classic and efficient method for constructing quinoline rings from a 2-aminoaryl ketone and a compound containing a reactive α-methylene group.[4][6] This approach is particularly attractive as the quinoline scaffold is a privileged structure in many kinase inhibitors.

Reaction Scheme:

Figure 1: General scheme for Friedländer annulation.

Step-by-Step Procedure:

• To a solution of 1-(2-Amino-5-morpholinophenyl)-1-ethanone (1.0 eq) in ethanol, add the desired α-methylene-containing ketone (1.1 eq).

• Add a catalytic amount of a suitable acid (e.g., p-toluenesulfonic acid) or base (e.g., potassium hydroxide).[4]

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired quinoline derivative.

Acylation of the primary amine allows for the introduction of a diverse array of substituents that can probe interactions with the solvent-exposed regions of the kinase ATP-binding site.

Reaction Scheme:

Figure 2: General scheme for N-acylation.

Step-by-Step Procedure:

• Dissolve 1-(2-Amino-5-morpholinophenyl)-1-ethanone (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane or N,N-dimethylformamide).

• Add a base (e.g., triethylamine or diisopropylethylamine, 1.5 eq).

• Cool the mixture to 0 °C and add the desired acid chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography or recrystallization.

For further diversification, Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions can be employed on a halogenated precursor of the starting material.[7][8] This allows for the introduction of aryl, heteroaryl, or substituted amine moieties.

Reaction Scheme (Suzuki Coupling Example):

Figure 3: General scheme for Suzuki cross-coupling.

Step-by-Step Procedure (General):

• To a reaction vessel, add the halogenated 1-(2-Amino-5-morpholinophenyl)-1-ethanone derivative (1.0 eq), the desired boronic acid or amine (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃, 0.05 eq), a suitable ligand (e.g., XPhos for Buchwald-Hartwig), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq).

• Degas the vessel and backfill with an inert gas (e.g., argon or nitrogen).

• Add a degassed solvent (e.g., dioxane or toluene).

• Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir until the starting material is consumed (monitored by TLC or LC-MS).

• Cool the reaction, filter through celite, and concentrate the filtrate.

• Purify the residue by column chromatography.

II. Biological Evaluation: A Tiered Screening Approach

A systematic, tiered approach to biological evaluation is crucial for efficiently identifying promising lead compounds. This workflow progresses from broad, high-throughput biochemical assays to more physiologically relevant cell-based assays.

In Vitro Kinase Inhibition Assays

The initial screening of the synthesized compound library will be performed using in vitro biochemical assays to determine the half-maximal inhibitory concentration (IC₅₀) against a panel of selected kinases.

This assay quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction.[9]

Materials:

• Kinase of interest

• Kinase-specific substrate

• ATP

• Synthesized compounds

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96- or 384-well plates

• Plate reader with luminescence detection capabilities

Step-by-Step Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in 100% DMSO.

• Kinase Reaction:

  • In a multi-well plate, add 2.5 µL of the serially diluted compound or DMSO control to each well.

  • Add 2.5 µL of the kinase to each well and incubate for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding 5 µL of the substrate/ATP mixture to each well.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Data Presentation: Initial Kinase Inhibition Screening

Compound ID	Modification	Target Kinase	IC₅₀ (nM)
Lead-001	Quinolone derivative	Kinase A	150
Lead-002	N-acetyl derivative	Kinase A	800
Lead-003	Phenyl-substituted	Kinase A	45
Control	Staurosporine	Kinase A	10

Cell-Based Assays

Compounds that demonstrate promising activity in biochemical assays should be advanced to cell-based assays to assess their efficacy in a more physiologically relevant context.

This assay measures the ability of a compound to inhibit the phosphorylation of a specific downstream substrate of the target kinase within intact cells.

Materials:

• Cell line expressing the target kinase

• Appropriate cell culture medium and supplements

• Test compounds

• Stimulant (if required to activate the kinase pathway)

• Lysis buffer

• Antibodies: total protein-specific and phospho-specific

• ELISA or Western blot detection reagents

Step-by-Step Procedure:

• Cell Culture and Treatment:

  • Seed cells in a multi-well plate and allow them to adhere overnight.

  • Pre-treat the cells with serially diluted test compounds for a specified time (e.g., 1-2 hours).

  • If necessary, stimulate the cells with an appropriate agonist to activate the target kinase pathway.

• Cell Lysis:

  • Aspirate the media and lyse the cells with a suitable lysis buffer containing protease and phosphatase inhibitors.

• Detection of Phosphorylation:

  • Quantify the levels of the phosphorylated substrate and total substrate using a sandwich ELISA, Meso Scale Discovery (MSD) assay, or Western blotting.

• Data Analysis:

  • Normalize the phospho-protein signal to the total protein signal.

  • Plot the normalized signal against the inhibitor concentration to determine the cellular IC₅₀.

Workflow for Kinase Inhibitor Development

Figure 4: A comprehensive workflow for kinase inhibitor development.

III. Structure-Activity Relationship (SAR) and Lead Optimization

The data generated from the initial screening will guide the subsequent rounds of synthesis and optimization. The goal is to identify trends in how different chemical modifications affect kinase inhibitory activity and selectivity.

Key Considerations for SAR Analysis:

• Morpholine Replacements: While the morpholine is a key feature, exploring bioisosteric replacements can sometimes improve properties like metabolic stability.[10][11]

• Hinge-Binding Motifs: For quinoline derivatives, substituents that can form hydrogen bonds with the kinase hinge region are often crucial for potent inhibition.

• Solvent-Exposed Regions: Modifications at the N-acyl position can be used to improve solubility and target solvent-exposed pockets in the kinase active site.

Through iterative cycles of design, synthesis, and testing, the potency and selectivity of the initial hits can be refined, ultimately leading to the identification of a lead candidate with desirable drug-like properties for further preclinical development.

IV. Conclusion

The 1-(2-Amino-5-morpholinophenyl)-1-ethanone scaffold represents a promising starting point for the development of novel kinase inhibitors. Its synthetic tractability, combined with the favorable properties of the morpholine moiety, provides a solid foundation for a successful drug discovery campaign. The protocols and workflow outlined in this application note offer a comprehensive and scientifically rigorous approach for researchers and drug development professionals to explore the potential of this exciting chemical space.

References

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• Zaib, S., et al. (2023). Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis. Journal of Biomolecular Structure and Dynamics, 41(16), 8031-8056. [Link]

• Scripps Research Institute. (2025, January 9). Chemists unlock the potential of ketone and ester molecules, paving the way for greener and more efficient drug development. ScienceDaily. Retrieved from [Link]

• Singh, S., & Kumar, S. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link]

• ResearchGate. (n.d.). Chemical structures and SAR studies of anticancer morpholine containing compounds 1-4. Retrieved from [Link]

• Kumar, R., et al. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry, 96, 103578. [Link]

• Pharmaceutical Business Review. (n.d.). Morpholine Bioisosteres for Drug Design. Retrieved from [Link]

• University of California. (2025, July 10). Ketone Carbonyl Atom Swap Platform For Drug Discovery And Lead Optimization. Retrieved from [Link]

• Singh, S., & Kumar, S. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link]

• Urich, R., et al. (2013). De Novo Design of Protein Kinase Inhibitors by in Silico Identification of Hinge Region-Binding Fragments. ACS Chemical Biology, 8(5), 1044-1052. [Link]

• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Retrieved from [Link]

• Lee, J., et al. (2021). Design and Synthesis of a Novel PLK1 Inhibitor Scaffold Using a Hybridized 3D-QSAR Model. International Journal of Molecular Sciences, 22(8), 3865. [Link]

• Urich, R., et al. (2013). De Novo Design of Protein Kinase Inhibitors by in Silico Identification of Hinge Region-Binding Fragments. Semantic Scholar. Retrieved from [Link]

• Ali, T., et al. (2020). Different catalytic approaches of Friedländer synthesis of quinolines. RSC Advances, 10(45), 26955-26977. [Link]

• Solubility of Things. (n.d.). Functional Group Transformations. Retrieved from [Link]

• Ghorbani-Vaghei, R., & Malaeke, A. (2022). Visible-light-driven radical Friedländer hetero-annulation of 2-aminoaryl ketone and α-methylene carbonyl compound via. Scientific Reports, 12(1), 1-8. [Link]

• ResearchGate. (n.d.). Typical approaches to the α-functionalization of ketones and our design... Retrieved from [Link]

• Lee, J., et al. (2021). Design and Synthesis of a Novel PLK1 Inhibitor Scaffold Using a Hybridized 3D-QSAR Model. MDPI. Retrieved from [Link]

• Wikipedia. (n.d.). Friedländer synthesis. Retrieved from [Link]

• Drug Design. (n.d.). Bioisosterism. Retrieved from [Link]

• Stack Exchange. (2019, April 21). Synthetic steps for the interconversion between aldehydes and ketones. Retrieved from [Link]

• ResearchGate. (n.d.). Scaffold hopping (A) from dactolisib to the relatively unexplored... Retrieved from [Link]

• Patel, S., et al. (2015). Scaffold-Hopping and Structure-Based Discovery of Potent, Selective, And Brain Penetrant N-(1H-Pyrazol-3-yl)pyridin-2-amine Inhibitors of Dual Leucine Zipper Kinase (DLK, MAP3K12). Journal of Medicinal Chemistry, 58(20), 8182-8199. [Link]

• ChemRxiv. (n.d.). A deep learning based scaffold hopping strategy for the design of kinase inhibitors. Retrieved from [Link]

• MDPI. (n.d.). Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. Retrieved from [Link]

• MDPI. (2023, July 5). A Mild and Sustainable Procedure for the Functionalization of Morpholin-2-Ones by Oxidative Imidation Reactions. Retrieved from [Link]

• UniMiB. (2022, July 25). Hartwig amination protocol enables the synthesis of new branched and polymeric hole transport m. Retrieved from [Link]

• Orvium. (2023, June 12). Kinase Inhibitor Scaffold Hopping with Deep Learning Approaches. Retrieved from [Link]

• ChemRxiv. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Retrieved from [Link]

• PLOS. (2023, September 5). Predicting the target landscape of kinase inhibitors using 3D convolutional neural networks. Retrieved from [Link]

• Organic Syntheses. (2024, November 22). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Retrieved from [Link]

• National Institutes of Health. (n.d.). Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. Retrieved from [Link]

• National Institutes of Health. (2025, December 3). Enhancing kinase-inhibitor activity and selectivity prediction through contrastive learning. Retrieved from [Link]

• D-Scholarship@Pitt. (n.d.). predicting selectivity and the functional impact of clinical cancer mutations for small molecule kinase inhibitors using physical modeling. Retrieved from [Link]

• National Institutes of Health. (2016, March 8). Structural insights of a PI3K/mTOR dual inhibitor with the morpholino-triazine scaffold. Retrieved from [Link]

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Application Notes and Protocols for the Scale-Up Production of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

Abstract

This document provides a comprehensive guide for the synthesis, purification, and characterization of 1-(2-Amino-5-morpholinophenyl)-1-ethanone, a valuable substituted aminophenyl ethanone intermediate for pharmaceutical and materials science research. The synthetic approach detailed herein utilizes a palladium-catalyzed Buchwald-Hartwig amination, a robust and scalable method for carbon-nitrogen bond formation. This protocol is designed for researchers, chemists, and process development professionals, offering in-depth explanations of methodological choices, safety considerations, and analytical validation to ensure reproducibility and high purity of the final compound.

Introduction and Rationale

Substituted 2-aminoacetophenones are pivotal structural motifs in organic synthesis, serving as precursors to a wide array of heterocyclic compounds with significant biological activity. The target molecule, 1-(2-Amino-5-morpholinophenyl)-1-ethanone, incorporates a morpholine moiety, a privileged functional group in medicinal chemistry known to enhance aqueous solubility, metabolic stability, and overall pharmacokinetic profiles of drug candidates.[1][2]

Given the absence of a direct, established protocol for this specific molecule, we have developed a robust synthetic strategy based on the well-established Buchwald-Hartwig amination. This palladium-catalyzed cross-coupling reaction is one of the most powerful methods for the arylation of amines, offering high yields, broad substrate scope, and excellent functional group tolerance.[3][4][5] The proposed synthesis involves the coupling of the commercially available 1-(2-amino-5-bromophenyl)ethanone with morpholine. This approach is superior to classical methods that might require harsh conditions or multi-step procedures, making it highly amenable to scale-up.

This guide provides a detailed, step-by-step protocol, from reaction setup to final product characterization, grounded in established chemical principles and best practices for process safety and scalability.

Synthetic Strategy: Buchwald-Hartwig Amination

The core of this protocol is the palladium-catalyzed cross-coupling of an aryl halide with a secondary amine. The catalytic cycle involves the oxidative addition of the aryl bromide to a Pd(0) complex, followed by coordination and deprotonation of the amine, and finally, reductive elimination to yield the desired N-aryl morpholine and regenerate the Pd(0) catalyst.[5][6] The choice of ligand is critical to the success of the reaction, with bulky, electron-rich phosphine ligands generally providing the best results.[4]

Caption: Proposed synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Detailed Experimental Protocol

Materials and Equipment

Reagent/Material	Grade	Supplier
1-(2-Amino-5-bromophenyl)ethanone	≥97%	Commercial
Morpholine	≥99%, ReagentPlus®	Commercial
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	Catalyst Grade	Commercial
XPhos	≥98%	Commercial
Sodium tert-butoxide (NaOtBu)	≥98%	Commercial
Toluene	Anhydrous, ≥99.8%	Commercial
Ethyl Acetate (EtOAc)	ACS Grade	Commercial
Hexanes	ACS Grade	Commercial
Triethylamine (Et₃N)	≥99%	Commercial
Silica Gel	230-400 mesh	Commercial
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	Commercial
Celite®	Standard Grade	Commercial

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Inert gas (Argon or Nitrogen) supply

• Schlenk line or equivalent inert atmosphere setup

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Flash chromatography system

• Standard laboratory glassware

Stoichiometry and Reagent Table

Compound	MW ( g/mol )	Amount (g)	Moles (mmol)	Molar Eq.
1-(2-Amino-5-bromophenyl)ethanone	214.06	10.70	50.0	1.0
Morpholine	87.12	5.23	60.0	1.2
Pd₂(dba)₃	915.72	0.46	0.5	0.01 (1 mol % Pd)
XPhos	476.62	0.57	1.2	0.024
Sodium tert-butoxide	96.10	6.73	70.0	1.4
Toluene	-	250 mL	-	-

Step-by-Step Synthesis Procedure

Note: This reaction is air- and moisture-sensitive. All glassware should be oven-dried, and the reaction should be performed under an inert atmosphere (Argon or Nitrogen).

• Catalyst Pre-formation and Reaction Setup:

  • To a dry three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and inert gas inlet, add Tris(dibenzylideneacetone)dipalladium(0) (0.46 g, 0.5 mmol) and XPhos (0.57 g, 1.2 mmol).

  • Evacuate and backfill the flask with inert gas three times.

  • Add anhydrous toluene (100 mL) via syringe. Stir the mixture at room temperature for 15 minutes until a homogeneous catalyst solution forms.

• Addition of Reagents:

  • To the catalyst mixture, add sodium tert-butoxide (6.73 g, 70.0 mmol), followed by 1-(2-amino-5-bromophenyl)ethanone (10.70 g, 50.0 mmol).[7][8]

  • Finally, add morpholine (5.23 mL, 60.0 mmol) to the flask via syringe.

  • Rinse the addition funnels/syringes with the remaining anhydrous toluene (150 mL) and add it to the reaction flask.

• Reaction Execution:

  • Heat the reaction mixture to 100-110 °C using a heating mantle.

  • Maintain vigorous stirring under a positive pressure of inert gas.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) every 2-4 hours. The reaction is typically complete within 12-24 hours.

Work-up and Isolation

• Quenching:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction by slowly adding 100 mL of water. Stir for 15 minutes.

• Filtration:

  • Dilute the mixture with ethyl acetate (200 mL).

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the filter cake with additional ethyl acetate (2 x 50 mL).

• Extraction:

  • Transfer the filtrate to a separatory funnel.

  • Wash the organic layer sequentially with water (2 x 100 mL) and brine (1 x 100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product as a dark oil or solid.

Purification

The basic nature of the morpholine moiety can cause tailing during silica gel chromatography. To mitigate this, a basic modifier is added to the eluent.[9]

• Column Chromatography:

  • Prepare a slurry of silica gel in hexanes and pack a chromatography column.

  • Dissolve the crude product in a minimal amount of dichloromethane.

  • Load the crude product onto the silica gel column.

  • Elute the column using a gradient of ethyl acetate in hexanes (e.g., 10% to 50% EtOAc), with the mobile phase containing 0.5-1% triethylamine (Et₃N).

  • Collect fractions and monitor by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield 1-(2-Amino-5-morpholinophenyl)-1-ethanone as a purified solid.

Analytical Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃): Expected signals would include aromatic protons (with splitting patterns consistent with a 1,2,4-trisubstituted benzene ring), a singlet for the acetyl methyl group, multiplets for the morpholine protons, and a broad singlet for the amine protons.

• ¹³C NMR (100 MHz, CDCl₃): Expected signals would include a carbonyl carbon (~200 ppm), aromatic carbons, an acetyl methyl carbon, and carbons corresponding to the morpholine ring.

• Infrared (IR) Spectroscopy (ATR): Key stretches would include N-H stretching (for the primary amine), C=O stretching (ketone), and C-N/C-O stretching (morpholine and amine).

• Mass Spectrometry (MS-ESI): The molecular ion peak corresponding to the product's mass [M+H]⁺ should be observed.

Workflow and Mechanism Visualization

Caption: Overall experimental workflow for the synthesis and purification.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Safety and Handling

• Palladium Catalysts: Palladium compounds can be toxic and should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Sodium tert-butoxide: This is a strong base and is corrosive and moisture-sensitive. Handle under an inert atmosphere and avoid contact with skin and eyes.

• Morpholine: Morpholine is flammable and corrosive. It can cause severe skin burns and eye damage. Handle in a fume hood and wear appropriate PPE.[4][10][11][12]

• Toluene: Toluene is a flammable solvent with potential reproductive toxicity. Use in a well-ventilated area and avoid inhalation of vapors.

• General Precautions: Always conduct a thorough safety review before beginning any chemical synthesis. The reaction should be performed behind a safety shield, especially during the heating phase.

Conclusion

This application note details a scalable and efficient protocol for the synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone via a palladium-catalyzed Buchwald-Hartwig amination. By providing a step-by-step guide, including reagent stoichiometry, reaction conditions, purification techniques, and safety precautions, this document serves as a valuable resource for researchers in organic synthesis and drug development. The described methodology offers a reliable pathway to access this and other N-aryl morpholine derivatives, facilitating further exploration of their potential applications.

References

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• Kortmann, F. A., & Organ, M. G. (2019). Palladium Catalyzed Amination of Aryl Chlorides. Wiley Analytical Science.

• Karaca, E. A., et al. (2017). Palladium N-Heterocyclic Carbene Pre-catalysts Bearing Different Ancillary Ligands for the Buchwald–Hartwig Amination of Cyclic Secondary Amines with Aryl Chlorides. ResearchGate.

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• BenchChem. (2025). Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Amino-5-bromo-4-methylpyridine.

• Ananikov, V. P., et al. (2018). Optimization of the model Buchwald-Hartwig reaction of morpholine and 4-bromo-N,N-dimethylaniline. ResearchGate.

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Application Notes and Protocols for High-Throughput Screening of 1-(2-Amino-5-morpholinophenyl)-1-ethanone Derivatives

Introduction: The Morpholine Scaffold in Drug Discovery and the Rationale for High-Throughput Screening

The morpholine ring is a "privileged scaffold" in medicinal chemistry, frequently incorporated into bioactive molecules to enhance their pharmacological profiles.[1][2][3] Its presence in numerous approved drugs attests to its ability to improve physicochemical properties, metabolic stability, and synthetic accessibility.[3][4] The 1-(2-Amino-5-morpholinophenyl)-1-ethanone core represents a promising starting point for the development of novel therapeutics. The diverse biological activities associated with the morpholine moiety suggest that derivatives of this core could modulate a wide range of cellular targets.[4][5]

High-throughput screening (HTS) is an indispensable tool in modern drug discovery, enabling the rapid evaluation of large compound libraries against specific biological targets.[6] For a novel chemical series like the 1-(2-Amino-5-morpholinophenyl)-1-ethanone derivatives, HTS provides an efficient means to identify initial "hit" compounds and elucidate their mechanism of action. This document outlines detailed protocols for a tiered HTS cascade designed to comprehensively profile these derivatives against key drug target classes: protein kinases, G-protein coupled receptors (GPCRs), and ion channels, while also assessing for potential cytotoxicity.

Tier 1: Primary Screening for Broad Target Engagement

The initial tier of the HTS cascade is designed to cast a wide net, identifying any significant biological activity of the 1-(2-Amino-5-morpholinophenyl)-1-ethanone derivatives. This involves parallel screening against representative members of major druggable target families.

Protein Kinase Inhibition Assays

Protein kinases are a major class of drug targets, particularly in oncology and immunology.[7] The morpholine scaffold is a known component of many kinase inhibitors.[8][9][10][11] Therefore, assessing the inhibitory potential of the derivatives against a representative kinase is a logical starting point.

Homogeneous Time-Resolved Fluorescence (HTRF) and AlphaScreen are robust, bead-based proximity assays well-suited for HTS of kinase activity.[7][12] They offer high sensitivity, low background, and a homogenous "add-and-read" format, minimizing pipetting steps and enhancing throughput.[7][12]

Caption: Workflow for HTS of Kinase Inhibitors.

This protocol is adapted for a generic tyrosine kinase target.[13][14][15]

• Compound Plating: Prepare serial dilutions of the 1-(2-Amino-5-morpholinophenyl)-1-ethanone derivatives in an appropriate solvent (e.g., DMSO). Transfer a small volume (e.g., 0.5 µL) of each dilution to a 384-well low-volume assay plate.

• Enzyme Addition: Dilute the tyrosine kinase enzyme in the provided 1x enzymatic buffer. Add 5.5 µL of the diluted enzyme to each well containing the compounds and controls.

• Pre-incubation: Seal the plate and incubate for 15 minutes at room temperature to allow for compound binding to the enzyme.[13]

• Reaction Initiation: Prepare a solution containing the TK substrate-biotin and ATP in 1x enzymatic buffer. Add 4 µL of this mixture to each well to start the kinase reaction.[13]

• Kinase Reaction Incubation: Seal the plate and incubate for 10 to 30 minutes at room temperature.[13] The optimal time should be determined during assay development.

• Detection: Prepare a detection mixture containing Europium-conjugated anti-phosphotyrosine antibody and Streptavidin-XL665 in HTRF detection buffer. Add 10 µL of this mixture to each well to stop the reaction and initiate the detection process.[13]

• Detection Incubation: Seal the plate and incubate for 60 minutes at room temperature, protected from light.[13]

• Data Acquisition: Read the plate on an HTRF-compatible plate reader with excitation at 337 nm and dual emission at 665 nm and 620 nm.[13]

• Data Analysis: Calculate the HTRF ratio (665 nm/620 nm * 10,000) and determine the percent inhibition for each compound concentration.

G-Protein Coupled Receptor (GPCR) Activation Assays

GPCRs represent the largest family of cell surface receptors and are the target of a significant portion of approved drugs.[16][17][18] Screening against a representative GPCR can reveal effects on major signaling pathways.

Calcium flux assays are a widely used method for HTS of GPCRs, particularly those that couple to Gαq signaling pathways.[19][20] These assays are robust, amenable to automation, and provide a functional readout of receptor activation.[21][22][23] For GPCRs that couple to Gαs or Gαi, cAMP assays are the preferred method.[24]

Caption: General Workflow for Cytotoxicity Assays.

Recommended Cytotoxicity Assays

A combination of assays measuring different aspects of cell health is recommended to obtain a comprehensive toxicity profile.

This assay quantifies ATP, an indicator of metabolically active cells. [25][26]

• Cell Plating and Treatment: Plate cells and treat with the hit compounds as described in the general workflow.

• Reagent Equilibration: Equilibrate the assay plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes. [26]3. Reagent Addition: Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well. [26]4. Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal. [26]5. Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: A decrease in luminescence compared to untreated controls indicates a reduction in cell viability.

This assay measures the release of LDH from cells with damaged membranes, a marker of cytotoxicity. [27][28][29][30]

• Cell Plating and Treatment: Plate cells and treat with hit compounds.

• Sample Collection: Carefully collect a portion of the cell culture supernatant from each well.

• LDH Reaction: Add the supernatant to a new plate containing the LDH assay reaction mixture according to the kit manufacturer's protocol. [28]4. Incubation: Incubate the plate for up to 30 minutes at room temperature, protected from light.

• Stop Reaction: Add the stop solution provided in the kit.

• Data Acquisition: Measure the absorbance at the recommended wavelength (typically around 490-500 nm). [27][28]7. Data Analysis: An increase in absorbance indicates LDH release and, therefore, cytotoxicity.

Data Interpretation and Hit Prioritization

The data from the HTS cascade should be integrated to prioritize compounds for further investigation.

Parameter	Description	Importance for Hit Prioritization
Potency (IC50/EC50)	The concentration of a compound that elicits a half-maximal response in a given assay.	High potency is desirable, but should be considered in the context of other parameters.
Selectivity	The degree to which a compound interacts with the intended target versus other targets.	High selectivity is crucial to minimize off-target effects and potential toxicity.
Cytotoxicity (CC50)	The concentration of a compound that causes a 50% reduction in cell viability.	A large therapeutic window (high CC50 relative to IC50/EC50) is essential.
Structure-Activity Relationship (SAR)	The relationship between the chemical structure of a compound and its biological activity.	Emerging SAR trends within the derivative series can guide medicinal chemistry efforts.

Hit Prioritization Criteria:

• Confirmed Activity: The compound shows reproducible activity in the primary assay.

• Favorable Therapeutic Window: The compound's potency against the target is significantly greater than its cytotoxic concentration.

• Evidence of Selectivity: The compound is active in one primary assay but not others, suggesting a specific mechanism of action.

• Promising SAR: The compound belongs to a structural series where small modifications lead to predictable changes in activity.

Conclusion

This comprehensive HTS cascade provides a robust framework for the initial characterization of 1-(2-Amino-5-morpholinophenyl)-1-ethanone derivatives. By systematically evaluating their activity against key drug target classes and assessing their cytotoxic potential, researchers can efficiently identify promising hit compounds and gather the critical data needed to advance them into lead optimization programs. The integration of orthogonal assays and careful data analysis is paramount to ensuring the selection of high-quality candidates for further development.

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• PubMed Central. Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. Available from: [Link].

• National Center for Biotechnology Information. Assessing Scaffold Diversity of Kinase Inhibitors Using Alternative Scaffold Concepts and Estimating the Scaffold Hopping Potential for Different Kinases. (2017-05-03). Available from: [Link].

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• Assay Genie. Cytotoxicity Assays - High Throughput Screening. Available from: [Link].

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Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

Welcome to the technical support guide for the synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common synthetic challenges and significantly improve your reaction yields and product purity.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific issues that can arise during the synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone, which is typically prepared via a Friedel-Crafts acylation of 4-morpholinoaniline. Due to the presence of a highly activating amino group, this reaction requires careful control to prevent common side reactions.

Issue 1: Low or No Yield of the Desired Product

Question: My reaction has resulted in a very low yield of 1-(2-Amino-5-morpholinophenyl)-1-ethanone. What are the likely causes and how can I fix this?

Answer:

Low yield is the most common issue in this synthesis. The root cause often lies in the complex interplay between the starting material, 4-morpholinoaniline, the acylating agent, and the Lewis acid catalyst. The primary challenges are N-acylation of the aniline and catalyst deactivation.

Potential Causes & Solutions:

• N-Acylation Dominance: The amino group of 4-morpholinoaniline is a potent nucleophile and can be acylated faster than the aromatic ring (C-acylation). This forms the thermodynamically stable N-acetylated byproduct, 1-(4-morpholinophenyl)acetamide, consuming your starting material.

  • Solution A: Amino Group Protection: The most robust solution is to protect the amino group before acylation. A common strategy is to first form the acetanilide.

    • Protocol: React 4-morpholinoaniline with an excess of acetic anhydride. The resulting 4'-morpholinoacetanilide can then undergo a Friedel-Crafts acylation. The acetyl group is ortho, para-directing, favoring substitution at the desired ortho position. A final hydrolysis step removes the protecting group to yield the target molecule.

  • Solution B: Catalyst Stoichiometry: In a direct acylation, using more than a stoichiometric amount of the Lewis acid (e.g., AlCl₃) is crucial.[1] The first equivalent of AlCl₃ will complex with the amino group, deactivating it slightly and preventing it from attacking the acylium ion. Subsequent equivalents will then catalyze the desired C-acylation.

• Catalyst Deactivation: The Lewis acid catalyst (e.g., AlCl₃) is highly moisture-sensitive. Any water in the reagents or solvent will quench the catalyst, halting the reaction.

  • Solution: Ensure all glassware is oven-dried immediately before use. Use anhydrous solvents and high-purity, freshly opened reagents. Running the reaction under an inert atmosphere (Nitrogen or Argon) is highly recommended.

• Sub-optimal Reaction Temperature: Friedel-Crafts acylations are temperature-sensitive.

  • Solution: The initial formation of the acylium ion complex should be done at a low temperature (0-5 °C) to control the exothermic reaction.[2] The reaction with the aniline derivative can then be allowed to warm to room temperature or be gently heated to drive it to completion. Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time and temperature.

Workflow for Optimizing Direct Friedel-Crafts Acylation

Caption: Optimized workflow for direct acylation.

Issue 2: Formation of Multiple Products and Purification Challenges

Question: My TLC/NMR shows a complex mixture of products, making purification by column chromatography difficult. How can I improve the selectivity?

Answer:

This is a common outcome when reaction conditions are not optimized. The primary side products are the N-acylated compound and potentially poly-acylated species, although the latter is less common as the first acylation deactivates the ring.[1]

Potential Causes & Solutions:

• Regioisomer Formation: While the amino group strongly directs ortho, some para-acylation relative to the morpholine group might occur, though this is sterically hindered and electronically less favored. The main issue is competing N-acylation.

  • Solution: Choice of Catalyst and Solvent: Milder Lewis acids can sometimes offer better selectivity. Experimenting with catalysts like ZnCl₂ or Fe(OTf)₃ may be beneficial.[3] The choice of solvent can also influence the reaction; nitroalkane solvents have been shown to improve catalytic activity in some cases.[4]

• Self-Condensation: 2'-aminoacetophenones can undergo self-condensation reactions, especially under harsh acidic conditions, leading to complex oligomers.[5]

  • Solution: Controlled Work-up: Neutralize the reaction mixture carefully after quenching. Avoid prolonged exposure to strong acid. Extract the product promptly into an organic solvent.

Data Presentation: Comparison of Acylation Strategies

Strategy	Key Advantage	Key Disadvantage	Typical Yield Range	Purity Profile
Direct Acylation	Fewer synthetic steps	Prone to N-acylation; requires excess catalyst	20-50%	Often requires extensive purification
Protection-Acylation-Deprotection	High regioselectivity; cleaner reaction	Adds two steps to the synthesis	60-85% (overall)	Generally high purity after final step

Frequently Asked Questions (FAQs)

Q1: What is the best acylating agent to use: acetyl chloride or acetic anhydride?

Both can be used effectively. Acetyl chloride is generally more reactive and is common in classic Friedel-Crafts reactions with AlCl₃. Acetic anhydride is less reactive but can be used with a range of catalysts and may offer milder reaction conditions.[6] For direct acylation of the sensitive 4-morpholinoaniline, the higher reactivity of acetyl chloride, when controlled at low temperatures, is often preferred.

Q2: How can I effectively monitor the reaction's progress?

Thin Layer Chromatography (TLC) is the best method. Use a solvent system like 30-50% Ethyl Acetate in Hexane. You should be able to distinguish the starting material (4-morpholinoaniline), the desired product, and the N-acylated byproduct. The product, being more polar than the starting material but less polar than highly polar impurities, will have a distinct Rf value. Run a co-spot with the starting material to track its consumption.

Q3: My final product is dark and oily, even after chromatography. What should I do?

This often indicates the presence of baseline impurities or degradation.

• Charcoal Treatment: Dissolve the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate) and add a small amount of activated charcoal. Stir for 15-20 minutes, then filter through a pad of celite. This can remove colored impurities.

• Recrystallization: If a solid can be obtained, recrystallization is an excellent final purification step. Try solvent systems like Ethanol/Water or Ethyl Acetate/Hexane.

Q4: Can this reaction be performed under solvent-free conditions?

Yes, mechanochemical Friedel-Crafts acylations using ball-milling have been developed.[7] These methods are environmentally friendly, avoiding bulk solvents. This approach could be explored for this synthesis, potentially reducing side reactions by controlling the reaction environment at the solid state.

Q5: Are there any alternative, "greener" catalysts I can use instead of AlCl₃?

Several modern catalysts have been developed to address the environmental and handling issues of AlCl₃. Hafnium(IV) or Bismuth(III) triflates are highly effective, reusable catalysts for Friedel-Crafts acylation.[3] They are more tolerant to moisture and can often be used in catalytic amounts, simplifying work-up and reducing waste.

References

• BenchChem.Side reactions of 2'-Aminoacetophenone in acidic conditions. BenchChem Technical Support.
• BenchChem.A Technical Guide to 1-(2-Amino-5-methylphenyl)ethanone: Synthesis, Commercial Availability, and Applications in Drug Discovery. BenchChem Technical Support.

• Organic Chemistry Portal. Friedel-Crafts Acylation. Organic Chemistry Portal. [Link]

• ResearchGate. Catalytic Friedel-Crafts Acylation of Aniline Derivatives. ResearchGate Publication. [Link]

• Google Patents.

• PMC (NIH). Mechanochemical Friedel–Crafts acylations. Beilstein J. Org. Chem. 2019, 15, 1358–1366. [Link]

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• 1. Friedel-Crafts Acylation [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. EP1359141A1 - Method of friedel-crafts acylation of anilides - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Mechanochemical Friedel–Crafts acylations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Aminoacetophenones

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-aminoacetophenones. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in the synthesis of this critical chemical intermediate. We will move beyond simple procedural outlines to explore the mechanistic underpinnings of common side reactions and provide field-proven troubleshooting strategies to optimize your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2-aminoacetophenones, and what are their main drawbacks?

A1: There are several established methods, each with its own set of advantages and challenges. The most common routes include:

• Friedel-Crafts Acylation of Anilines: This direct approach is often problematic. The basic amino group of aniline coordinates strongly with the Lewis acid catalyst (e.g., AlCl₃), deactivating the aromatic ring towards the desired electrophilic acylation.[1][2][3][4][5] To circumvent this, the amino group is typically protected, most commonly as an acetanilide, prior to acylation.[2][5]

• Reduction of 2'-Nitroacetophenones: This is a widely used and often high-yielding method.[2] The primary challenge lies in the selective reduction of the nitro group without affecting the ketone functionality.[2] The availability of the starting 2'-nitroacetophenone can also be a limiting factor for large-scale synthesis.[6]

• Fries Rearrangement of N-Acylanilides: This intramolecular rearrangement of an N-acylated aniline derivative (like acetanilide) uses a Lewis acid to migrate the acyl group to the ortho and para positions of the ring.[6][7] Key challenges include controlling the regioselectivity and the need for stoichiometric amounts of the Lewis acid catalyst, which can lead to waste generation and difficult purification.[6][8]

• Houben-Hoesch Reaction: This reaction involves the acylation of an electron-rich aromatic compound (like a polyhydric phenol or its ether) with a nitrile in the presence of an acid catalyst.[9][10][11] Its application to anilines is less common and is generally successful only for highly activated substrates.[9][10]

Q2: Why can't I just perform a direct Friedel-Crafts acylation on aniline?

A2: This is a classic problem rooted in Lewis acid-base chemistry. Aniline is a Lewis base due to the lone pair of electrons on the nitrogen atom. The Lewis acid catalyst required for the Friedel-Crafts reaction (e.g., AlCl₃) is a strong Lewis acid. When mixed, they form a stable acid-base complex.[3][4] This complexation places a positive charge on the nitrogen atom, which strongly deactivates the aromatic ring through the inductive effect, preventing the electrophilic aromatic substitution (C-acylation) from occurring.[4][5] Instead, N-acylation can sometimes occur, but the desired ring acylation is effectively shut down.[5]

Caption: Fig 1. Competing pathways in the Friedel-Crafts acylation of aniline.

Troubleshooting Guide by Synthetic Route

This section addresses specific issues encountered during common synthetic procedures.

Route 1: Friedel-Crafts Acylation (via Acetanilide Protection)

Q: My Friedel-Crafts acylation of acetanilide gives a very low yield of the desired ortho-isomer and a lot of the para-isomer. How can I improve this?

A: This is an issue of regioselectivity. The N-acetyl group is an ortho, para-director. The ratio of these isomers is highly dependent on reaction conditions.

• Causality: The formation of the para-isomer is often thermodynamically favored due to lower steric hindrance. The ortho-product formation can be kinetically favored under certain conditions.

• Troubleshooting Steps:

  • Temperature Control: The Fries rearrangement, which is mechanistically related, shows a strong temperature dependence. Lower reaction temperatures tend to favor the para product, while higher temperatures favor the ortho product.[7] Experiment with a higher reaction temperature (e.g., 160-170°C in a high-boiling solvent like nitrobenzene) to favor the ortho isomer.[12]

  • Solvent Choice: Non-polar solvents can favor the formation of the ortho product by promoting a more tightly associated intermediate complex.[7] Conversely, increasing solvent polarity tends to increase the yield of the para product.

  • Lewis Acid: While AlCl₃ is common, other Lewis acids like zinc chloride may offer different selectivity.[1]

Q: After the acylation of acetanilide, my hydrolysis step to get 2-aminoacetophenone is incomplete. What can I do?

A: Incomplete amide hydrolysis is a common issue, often due to insufficient acid/base or reaction time.

• Causality: Amide hydrolysis requires breaking a very stable resonance-stabilized bond. This typically requires harsh conditions, such as refluxing in strong acid or base.

• Troubleshooting Steps:

  • Increase Reaction Time/Temperature: Monitor the reaction by Thin Layer Chromatography (TLC). If starting material (2'-acetylaminoacetophenone) remains, increase the reflux time.[12]

  • Acid Concentration: Ensure you are using a sufficiently concentrated acid, such as 10% aqueous HCl, and that it is present in stoichiometric excess.[12]

  • Work-up pH: During work-up, ensure the pH is made sufficiently basic (pH > 8) after hydrolysis to deprotonate the ammonium salt and isolate the free amine product during extraction.[2]

• Part 1: Acylation of Acetanilide:

  • To a stirred suspension of anhydrous aluminum chloride (2.5 equivalents) in dry nitrobenzene, slowly add acetanilide (1 equivalent).[12]

  • Heat the reaction mixture to 160-170°C for 1.5 to 2 hours.[12]

  • Cool the mixture and carefully pour it onto crushed ice containing concentrated hydrochloric acid.[12]

  • Extract the product with dichloromethane, wash the organic layers with sodium bicarbonate solution and water, then dry and concentrate.[12]

  • Purify the mixture of 2'- and 4'-acetylaminoacetophenone by column chromatography (hexane-ethyl acetate gradient). The ortho-isomer is typically less polar.[12]

• Part 2: Acidic Hydrolysis:

  • Dissolve the purified 2'-acetylaminoacetophenone in 10% aqueous hydrochloric acid.[12]

  • Heat the mixture under reflux for 1-2 hours, monitoring by TLC.[12]

  • Cool the reaction and carefully neutralize with 10% aqueous sodium hydroxide to pH 8-9.[12]

  • Extract the product with diethyl ether, dry the organic layer, and concentrate to yield 2'-aminoacetophenone.[12]

Route 2: Reduction of 2'-Nitroacetophenone

Q: My reduction of 2'-nitroacetophenone using SnCl₂/HCl is incomplete. What's wrong?

A: Incomplete reduction is typically caused by insufficient reducing agent, inadequate reaction time, or suboptimal temperature.

• Causality: The reduction of a nitro group to an amine is a six-electron process, requiring a significant stoichiometric excess of the reducing agent (SnCl₂). The reaction is often heated to ensure it proceeds to completion.[2]

• Troubleshooting Steps:

  • Stoichiometry: Ensure you are using at least 3-4 equivalents of tin(II) chloride dihydrate relative to your starting nitroacetophenone.[2]

  • Temperature & Time: The reaction often requires heating to reflux. Monitor by TLC until all the starting material is consumed.[2]

  • Acid Concentration: Concentrated HCl is crucial for the reaction. Add it slowly as the initial reaction can be exothermic.[2]

Q: I am observing a side product that I suspect is an alcohol. How do I prevent over-reduction?

A: Over-reduction of the ketone to a secondary alcohol can occur if the reaction conditions are too harsh or the wrong reducing agent is used.

• Causality: While reagents like SnCl₂/HCl are generally selective for the nitro group, prolonged reaction times or excessive heat can sometimes lead to the reduction of the more resilient ketone group.

• Troubleshooting Steps:

  • Monitor Closely: Use TLC to track the disappearance of the starting material. Once it is gone, cool the reaction promptly to avoid over-reduction of the desired product.

  • Alternative Reagents: If over-reduction is persistent, consider catalytic hydrogenation with a carefully selected catalyst (e.g., Pd/C) and monitor the hydrogen uptake to stop the reaction after the nitro group is reduced.[2] Be aware that some catalysts can also promote cyclization to form byproducts like 1-indolinone.[13]

Caption: Fig 2. Troubleshooting workflow for the reduction of 2'-nitroacetophenone.

Route 3: Fries Rearrangement of Acetanilide

Q: My Fries rearrangement is giving me a nearly 1:1 mixture of ortho and para isomers. How can I favor the ortho product (2'-aminoacetophenone)?

A: The regioselectivity of the Fries rearrangement is famously dependent on reaction conditions, primarily temperature and solvent.[7]

• Causality: The reaction can proceed via an intermolecular or intramolecular mechanism. At higher temperatures, the ortho product is favored, likely due to the formation of a more stable bidentate chelate complex with the aluminum chloride catalyst, making it the thermodynamically controlled product under these conditions.[7]

• Troubleshooting Steps:

  • Increase Temperature: High reaction temperatures (often >150°C) strongly favor the formation of the ortho-hydroxyaryl ketone.[7]

  • Use Non-Polar Solvents: The use of non-polar solvents also tends to favor the ortho product.[7]

  • Photo-Fries Rearrangement: For laboratory scale, a photochemical variant, the Photo-Fries rearrangement, can also be explored, which proceeds via a radical mechanism, though yields can be low.[7]

Condition	Favored Product	Rationale
Low Temperature	para-isomer	Kinetic Control
High Temperature	ortho-isomer	Thermodynamic Control (Chelation)
Polar Solvent	para-isomer	Favors separation of ionic intermediates
Non-Polar Solvent	ortho-isomer	Favors intramolecular rearrangement

Table 1. Factors influencing regioselectivity in the Fries Rearrangement.[7]

References

• BenchChem (2025). Side reactions of 2'-Aminoacetophenone in acidic conditions.
• BenchChem (2025). Troubleshooting common issues in 2'-Aminoacetophenone synthesis.
• BenchChem (2025). Optimizing reaction conditions for the synthesis of 2'-Aminoacetophenone derivatives.
• BenchChem (2025). Application Notes and Protocols for the Synthesis of 2'-Aminoacetophenone via Friedel-Crafts Acylation.
• BenchChem (2025). An In-depth Technical Guide to the Reaction Mechanisms of 2'-Aminoacetophenone with Electrophiles.
• BenchChem (2025). A Comparative Guide to the Synthesis of 2'-Aminoacetophenone: Byproduct Characterization and Analysis.
• Guidechem (2023). How to Synthesize 2-Aminoacetophenone? - FAQ.
• PubMed (2007). Purification and characterization of 2-aminoacetophenone reductase of newly isolated Burkholderia sp. YT.
• Wikipedia. Hoesch reaction.
• Google Patents. Friedel-Crafts acylation reaction of anilides.
• B N College, Bhagalpur (2020). HOUBEN–HOESCH REACTION.
• Grokipedia. Hoesch reaction.
• SynArchive. Houben-Hoesch Reaction.
• Google Patents. Method of friedel-crafts acylation of anilides.
• Quora (2018). Is the Friedel-Crafts acylation of aniline difficult?.
• Wikipedia. Fries rearrangement.
• ResearchGate. N‐acylation of anilines, primary and secondary amines,and sulfonamides.
• Houben - Hoesch Reaction.
• Organic Syntheses Procedure. the preparation of indazoles via metal free intramolecular electrophilic amination of 2-aminophenyl ketoximes.
• ResearchGate. Synthesis of aminoacetophenone from acetophenone.
• The Significance of 2-Aminoacetophenone in Organic Synthesis.
• ResearchGate (2025). Catalytic Friedel-Crafts Acylation of Aniline Derivatives.
• Sciencemadness.org (2021). Friedel-Crafts acylation of anilides.
• BYJU'S. What is the Fries Rearrangement Reaction?.
• Organic Chemistry Portal. Fries Rearrangement.
• Aakash Institute. Reaction, Mechanism, Applications and Limitations of Fries Rearrangement.
• PubMed (2008). Anionic N-Fries Rearrangement of N-alkyl-2-iodo Anilides Induced by Iodine-Magnesium Exchange: Application for Synthesis of Strained 1,2,3-trisubstituted Indoles.
• Studylib. N-Acetylation of Aniline: Lab Procedure & Mechanism.
• Google Patents. Preparation of aminoacetophenones.
• Suvchem Laboratory Chemicals. 2-AMINOACETOPHENONE (FOR SYNTHESIS).
• BenchChem (2025). Application Notes and Protocols: N-Acylation and N-Alkylation of Halogenated Anilines.
• NCERT. lech204.pdf.
• Filo (2025). Explain why the acylation of aniline is not possible.
• Difference Between O Acylation and N Acylation (2020).
• Fengchen. 2-Aminoacetophenone Or O-Aminoacetophenone BP EP USP CAS 551-93-9.
• BenchChem (2025). An In-depth Technical Guide to 2'-Aminoacetophenone: Discovery, History, and Synthesis.
• MDPI (2023). New Insight on the Formation of 2-Aminoacetophenone in White Wines.
• ResearchGate (2025). Discontinuous two step flow synthesis of m-aminoacetophenone”.

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• 5. Explain why the acylation of aniline is not possible | Filo [askfilo.com]
• 6. Page loading... [guidechem.com]
• 7. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 8. Fries Rearrangement [organic-chemistry.org]
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• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Derivatization of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

Welcome to the technical support center for the derivatization of 1-(2-Amino-5-morpholinophenyl)-1-ethanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions and troubleshooting common experimental hurdles. The information herein is structured to explain the causality behind experimental choices, ensuring scientifically sound and reproducible outcomes.

Introduction: The Chemistry of 1-(2-Amino-5-morpholinophenyl)-1-ethanone Derivatization

1-(2-Amino-5-morpholinophenyl)-1-ethanone is a versatile starting material in medicinal chemistry and materials science. Its structure features a nucleophilic aromatic amine ortho to an acetyl group and para to a morpholine ring. The derivatization of the primary amino group, typically through N-acylation, is a critical step in the synthesis of a wide array of bioactive molecules and functional materials.

The electronic nature of the substituents on the aromatic ring significantly influences the reactivity of the amino group. The morpholine group, being an electron-donating group, increases the nucleophilicity of the aniline nitrogen, making it more reactive towards electrophiles. Conversely, the ortho-acetyl group can exert a mild deactivating effect and presents the potential for intramolecular hydrogen bonding, which can modulate reactivity.[1] Successful derivatization hinges on a careful selection of reagents and reaction conditions to achieve high yield and purity while avoiding potential side reactions.

This guide will walk you through common challenges and their solutions in a practical question-and-answer format.

Diagram: General N-Acylation Workflow

Caption: A generalized workflow for the N-acylation of 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Troubleshooting Guide

This section addresses specific problems that may arise during the derivatization process, providing potential causes and actionable solutions.

Q1: My reaction is showing low to no product yield. What are the likely causes and how can I fix this?

A1: Low or no product yield is a common issue that can stem from several factors:

• Inactive Acylating Agent: Acyl halides and anhydrides are susceptible to hydrolysis. If they have been stored improperly or for an extended period, they may be inactive.

  • Solution: Use a freshly opened bottle of the acylating agent or purify/distill it before use.

• Insufficiently Activated Carboxylic Acid: When using a carboxylic acid with a coupling agent (e.g., DCC, EDC, HBTU), incomplete activation will lead to low yields.

  • Solution: Ensure your coupling agents are fresh and the reaction is performed under anhydrous conditions. Additives like HOBt or HOAt can improve the efficiency of carbodiimide-mediated couplings.[2]

• Inappropriate Base: The choice and amount of base are critical. An insufficient amount of base will not effectively scavenge the acid byproduct (e.g., HCl from an acyl chloride), which can protonate the starting amine, rendering it unreactive. A base that is too strong or sterically hindered might interfere with the reaction.

  • Solution: Use at least one equivalent of a non-nucleophilic tertiary amine base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). For sensitive substrates, a milder base like pyridine can be used.

• Low Reaction Temperature: While starting the reaction at a low temperature (e.g., 0 °C) is good practice to control the initial exotherm, the reaction may require warming to room temperature or even gentle heating to proceed to completion.

  • Solution: Monitor the reaction by TLC. If it stalls at a low temperature, allow it to warm to room temperature and continue monitoring. Gentle heating (e.g., 40-50 °C) can be attempted, but be mindful of potential side reactions.

Q2: I'm observing a significant amount of unreacted starting material even after a long reaction time. What should I do?

A2: This indicates that the reaction is either too slow or has stopped prematurely.

• Low Reactivity of the Acylating Agent: Some acylating agents are inherently less reactive.

  • Solution: Switch to a more reactive agent. For example, an acyl chloride is generally more reactive than the corresponding anhydride or carboxylic acid.

• Insufficient Equivalents of Acylating Agent: While a 1:1 stoichiometry is often the starting point, it might be necessary to use a slight excess of the acylating agent to drive the reaction to completion.

  • Solution: Use 1.1 to 1.2 equivalents of the acylating agent. Monitor the reaction closely to avoid the formation of di-acylated byproducts, although this is less likely for an aromatic amine.

• Protonation of the Starting Material: As mentioned in A1, acid generated during the reaction can protonate the starting amine.

  • Solution: Ensure an adequate amount of base is present throughout the reaction. You can add the base before or concurrently with the acylating agent.

Q3: My final product is impure, and I'm having trouble with purification. What are the common impurities and how can I avoid them?

A3: Impurities can arise from side reactions or excess reagents.

• Di-acylation: While less common for aromatic amines compared to aliphatic ones, forcing conditions (high temperature, large excess of a highly reactive acylating agent) could potentially lead to acylation on the morpholine nitrogen, though this is highly unlikely due to its lower basicity and steric hindrance. A more probable, yet still minor, side product could be acylation at the enolizable position of the acetyl group.

  • Solution: Maintain a reaction temperature at or below room temperature. Use only a slight excess (1.1 eq.) of the acylating agent and add it slowly to the reaction mixture.

• Self-Condensation of the Starting Material: 2'-Aminoacetophenone derivatives can undergo self-condensation reactions under certain conditions, particularly in the presence of acid or base at elevated temperatures.

  • Solution: Keep reaction temperatures moderate. Optimize the reaction time to avoid prolonged exposure to conditions that might favor self-condensation.

• Hydrolyzed Acylating Agent: If your acylating agent has hydrolyzed, the resulting carboxylic acid can be an impurity.

  • Solution: A basic wash (e.g., with saturated aqueous NaHCO₃) during the work-up will remove acidic impurities.

• Coupling Agent Byproducts: Carbodiimide coupling agents like DCC produce dicyclohexylurea (DCU), which can be difficult to remove.

  • Solution: DCU is poorly soluble in many organic solvents like dichloromethane and ethyl acetate. It can often be removed by filtration. Using a water-soluble carbodiimide like EDC simplifies purification as the urea byproduct can be removed with an aqueous wash.

Q4: The reaction seems to be working, but the work-up is messy, leading to product loss. Can you suggest a better work-up procedure?

A4: A clean work-up is essential for a good yield.

• General Protocol:

  • Once the reaction is complete (as determined by TLC/LC-MS), cool the mixture in an ice bath.

  • Slowly add water or a saturated aqueous solution of NaHCO₃ to quench any remaining acylating agent.

  • Transfer the mixture to a separatory funnel and add an appropriate organic solvent for extraction (e.g., ethyl acetate or dichloromethane).

  • Wash the organic layer sequentially with 1M HCl (to remove the base), saturated aqueous NaHCO₃ (to remove acidic impurities), and finally with brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product can then be purified by column chromatography on silica gel or by recrystallization. A patent for a similar acylation suggests crystallization from methanol.[3]

Frequently Asked Questions (FAQs)

Q: What is the best choice of solvent for this reaction? A: Aprotic solvents are generally preferred to avoid reaction with the acylating agent. Dichloromethane (DCM), tetrahydrofuran (THF), acetonitrile (ACN), and N,N-dimethylformamide (DMF) are all good candidates. The choice may depend on the solubility of the starting materials and the reaction temperature. For reactions with chloroacetyl chloride on a similar morpholine-substituted aniline, dichloroethane has been used successfully.[4]

Q: Which acylating agent should I use: an acyl chloride, an anhydride, or a carboxylic acid with a coupling agent? A: The choice depends on the desired reactivity and the sensitivity of your substrate.

• Acyl Chlorides: Highly reactive, often leading to fast reaction times at low temperatures. They produce HCl as a byproduct, requiring a base. A patent for a similar acylation uses chloroacetyl chloride at 0°C.[3]

• Anhydrides: Generally less reactive than acyl chlorides, making them a good choice for controlled reactions. Acetic anhydride is commonly used for acetylation.[5][6]

• Carboxylic Acids + Coupling Agents: This is the most versatile method, allowing for the introduction of a wide variety of acyl groups. It is also generally milder than using acyl chlorides. Common coupling agents include DCC, EDC, HBTU, and HATU.[2][7]

Q: How do I monitor the progress of the reaction? A: Thin-layer chromatography (TLC) is the most common and convenient method. Use a solvent system that gives good separation between the starting material and the product (e.g., a mixture of hexanes and ethyl acetate). Spot the reaction mixture alongside the starting material. The reaction is complete when the starting material spot has disappeared. Liquid chromatography-mass spectrometry (LC-MS) can also be used for more precise monitoring.

Q: What is the role of the morpholine substituent in this reaction? A: The morpholine ring is an electron-donating group due to the lone pair on the nitrogen atom participating in resonance with the aromatic ring. This increases the electron density of the ring and, more importantly, increases the nucleophilicity of the primary amino group, making it more reactive towards acylation compared to unsubstituted aniline.

Diagram: Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common issues in the derivatization reaction.

Experimental Protocols

Protocol 1: General Procedure for Acetylation using Acetic Anhydride

This protocol is adapted from standard procedures for aniline acetylation.[5]

• Dissolution: In a round-bottom flask, dissolve 1-(2-Amino-5-morpholinophenyl)-1-ethanone (1.0 eq.) in a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF) (approx. 0.1-0.2 M concentration).

• Base Addition: Add pyridine (1.5 eq.) or triethylamine (1.2 eq.) to the solution and cool the flask in an ice bath to 0 °C.

• Acylation: Slowly add acetic anhydride (1.1 eq.) dropwise to the stirred solution.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Follow the general work-up procedure described in Troubleshooting Q4.

• Purification: Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) or by recrystallization from a suitable solvent like ethanol or ethyl acetate/hexanes.

Protocol 2: General Procedure for Acylation using an Acyl Chloride

This protocol is based on conditions used for similar substrates.[3][4]

• Dissolution: Dissolve 1-(2-Amino-5-morpholinophenyl)-1-ethanone (1.0 eq.) and a non-nucleophilic base such as triethylamine (1.2 eq.) or DIPEA (1.2 eq.) in anhydrous DCM or THF under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Acylation: Prepare a solution of the desired acyl chloride (1.1 eq.) in the same solvent and add it dropwise to the cooled amine solution over 15-30 minutes.

• Reaction: Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature. Monitor the reaction's progress by TLC. The reaction is typically complete within 1-3 hours.

• Work-up and Purification: Follow the general work-up and purification procedures outlined in Protocol 1.

Data Summary Table: Reagent Selection Guide

Parameter	Option 1: Acyl Halide	Option 2: Anhydride	Option 3: Carboxylic Acid + Coupling Agent
Reactivity	High	Moderate	Variable (depends on coupling agent)
Typical Base	TEA, DIPEA, Pyridine	Pyridine, TEA	DIPEA, N-Methylmorpholine (NMM)
Byproduct	HX (acid)	RCOOH (acid)	Urea (e.g., DCU) or other coupling agent residue
Conditions	Typically 0 °C to RT	RT to mild heating	Often RT
Advantages	Fast reactions, high yields	Readily available, moderate reactivity	High versatility, mild conditions
Disadvantages	Moisture sensitive, corrosive	Less reactive than acyl halides	Cost of coupling agents, byproduct removal

References

• University of California, Davis. (2021, August 16). 1: Acetylation of Aniline (Experiment). Chemistry LibreTexts. [Link]

• Gle, D., et al. (2022). An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. Polymers (Basel). [Link]

• Bosch, E., & Jeffries, L. (2018). 1-(2-Amino-4,5-dimethylphenyl)ethanone. IUCrData. [Link]

• Mokwebo, K. V., et al. (2023). Acetylation of anilines, amines, and alcohols using 5%MoO3–SiO2 and 5%WO3–ZrO2 as mesoporous acid catalysts. ResearchGate. [Link]

• Stanetty, P., et al. (2006). First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction. Molecules. [Link]

• Kobayashi, S., et al. (1995). Catalytic Friedel-Crafts Acylation of Aniline Derivatives. ResearchGate. [Link]

• HepatoChem, Inc. Amide coupling reaction in medicinal chemistry. HepatoChem. [Link]

• Patel, H. D., et al. (2021). Synthesis of new N1-(2-morpholinophenyl)-2-(4-arylpiperazino)- acetamide derivatives as potential antimicrobial agents. International Journal of Research in Engineering and Science. [Link]

• Bode, J. W., & Johnson, D. S. (2006). 'Umpolung' Reactivity in Semiaqueous Amide and Peptide Synthesis. Organic Letters. [Link]

• Liu, R., et al. (2023). Palladium-Catalyzed Asymmetric Oxidative Amination of Internal α,β-Unsaturated Esters with Lewis Basic Amines. Journal of the American Chemical Society. [Link]

• Lian, P., et al. (2021). Photoinduced Acetylation of Anilines under Aqueous and Catalyst-Free Conditions. The Journal of Organic Chemistry. [Link]

• Slater, H. L., et al. (2006). N-(2-Acetylphenyl)acetamide. Acta Crystallographica Section E. [Link]

• Al-Amiery, A. A., et al. (2012). Synthesis and Characterization of Some New Morpholine Derivatives. ResearchGate. [Link]

• CN110642807A - Preparation method of N-acetyl morpholine.

• Pearson Education. Acylation of Aniline Explained. [Link]

• Quora. What happened when leucine is heated with acetic anhydride in presence of pyridine?. [Link]

• US7094928B2 - Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride.

• Abdel-Rahman, A. A. H., et al. (2023). Amide Bond Formation and Peptide Coupling. ResearchGate. [Link]

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• 7. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Stability Issues of 1-(2-Amino-5-morpholinophenyl)-1-ethanone in Solution

Welcome to the technical support center for 1-(2-Amino-5-morpholinophenyl)-1-ethanone. This guide is designed for researchers, scientists, and drug development professionals to address common stability challenges encountered when working with this compound in solution. By understanding the underlying chemical principles, you can proactively mitigate degradation and ensure the integrity of your experiments.

Introduction to the Stability Profile of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

1-(2-Amino-5-morpholinophenyl)-1-ethanone is a multifaceted molecule with a chemical structure that includes an aromatic amine, a ketone, and a morpholine ring. Each of these functional groups contributes to its pharmacological activity and, concurrently, to its potential stability liabilities. The primary pathways of degradation to be aware of are oxidation of the aromatic amine, and potential, though less likely, hydrolysis of the ketone, and photolytic degradation.[1][2] This guide provides a structured, question-and-answer approach to troubleshoot and prevent these issues.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

FAQ 1: My solution of 1-(2-Amino-5-morpholinophenyl)-1-ethanone is changing color. What is causing this and how can I prevent it?

Answer:

Color change, typically to a yellow or brown hue, is a common indicator of degradation, often due to the oxidation of the aromatic amine functional group.[3] Aromatic amines are susceptible to oxidation, which can lead to the formation of colored by-products such as nitro or azo compounds.[1]

Troubleshooting Steps:

• Deoxygenate Your Solvents: Before preparing your solution, sparge your solvent with an inert gas like nitrogen or argon for 15-30 minutes to remove dissolved oxygen.

• Work Under an Inert Atmosphere: If possible, prepare and handle your solutions in a glovebox or under a constant stream of an inert gas.

• Use Antioxidants: Consider the addition of antioxidants to your solution. The choice of antioxidant will depend on your specific application and downstream analysis. Common examples include butylated hydroxytoluene (BHT) or ascorbic acid.

• Control Headspace: When storing solutions, minimize the headspace in your vials to reduce the amount of oxygen present.

Visualizing the Problem: Potential Oxidative Degradation

Caption: Oxidative degradation of the aromatic amine moiety.

FAQ 2: I'm observing a loss of potency or the appearance of new peaks in my chromatogram over time. Could this be hydrolysis?

Answer:

While ketones are generally stable to hydrolysis under neutral conditions, the presence of acidic or basic catalysts can promote this reaction, although it's often a reversible process with the equilibrium favoring the ketone.[2][4] However, in the context of drug stability, even minor degradation can be significant. The appearance of new peaks in your analytical run, such as by HPLC, could indicate the formation of degradation products.

Troubleshooting Steps:

• pH Control: Ensure the pH of your solution is maintained within a neutral range (pH 6-8), unless your experimental protocol requires otherwise. Use appropriate buffer systems to maintain a stable pH.

• Forced Degradation Study: To confirm if your compound is susceptible to hydrolysis, you can perform a forced degradation study.[5][6] This involves exposing your compound to acidic (e.g., 0.1 N HCl) and basic (e.g., 0.1 N NaOH) conditions and monitoring for degradation over time using a stability-indicating method like HPLC.

• Appropriate Solvents: Use aprotic solvents if your application allows, as they do not participate in hydrolysis reactions. If aqueous solutions are necessary, ensure they are buffered.

Experimental Protocol: Forced Hydrolysis Study

Condition	Procedure	Timepoints for Analysis
Acidic	Prepare a solution of your compound in 0.1 N HCl.	0, 2, 4, 8, 24 hours
Basic	Prepare a solution of your compound in 0.1 N NaOH.	0, 2, 4, 8, 24 hours
Neutral	Prepare a solution of your compound in purified water.	0, 2, 4, 8, 24 hours

Analyze samples at each timepoint by a validated HPLC method to quantify the parent compound and detect any new degradation products.

FAQ 3: My results are inconsistent when I perform my experiments on different days. Could light or temperature be affecting my compound's stability?

Answer:

Yes, both light and temperature can significantly impact the stability of your compound. Aromatic compounds, in particular, can be susceptible to photolytic degradation.[6] Temperature can affect the rate of all chemical reactions, including degradation pathways.[7]

Troubleshooting Steps:

• Photostability:

  • Protect from Light: Always store stock solutions and experimental samples in amber vials or wrap them in aluminum foil to protect them from light.

  • Minimize Exposure: During experimental procedures, minimize the exposure of your solutions to direct light.

• Thermal Stability:

  • Controlled Temperature: Store stock solutions at recommended temperatures, typically -20°C or -80°C for long-term storage. For working solutions, maintain a consistent temperature, and if necessary, perform experiments on ice.

  • Avoid Freeze-Thaw Cycles: Aliquot your stock solutions into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can accelerate degradation.

Workflow for Assessing Photostability

Caption: Experimental workflow for a photostability study.

Summary of Recommended Storage Conditions

Storage Type	Condition	Rationale
Long-term (Stock Solutions)	-20°C or -80°C, protected from light, in an airtight container with minimal headspace.	Minimizes thermal and photo-degradation, and reduces oxidation.
Short-term (Working Solutions)	2-8°C, protected from light.	Reduces the rate of degradation for immediate experimental use.
During Experimentation	On ice, protected from light, especially for prolonged experiments.	Maintains stability during handling and analysis.

References

• Unexpected side reactions dominate the oxidative transformation of aromatic amines in the Co(II)/peracetic acid system. (n.d.). National Institutes of Health.
• What does the hydrolysis of ketones yield? (2018, March 30). Quora.
• Studies on the Oxidation of Aromatic Amines Catalyzed by Trametes versicolor Laccase. (n.d.). MDPI.
• Development of forced degradation and stability indicating studies for drug substance and drug product. (n.d.). International Journal of Research in Pharmacology & Pharmacotherapeutics.
• Reactions of Aldehydes and Ketones with Water. (n.d.). Chemistry Steps.
• Hydrolysis of acetals to give aldehydes and ketones. (n.d.). Master Organic Chemistry.
• Forced Degradation Studies. (2016, December 14). MedCrave online.
• FORCED DEGRADATION AND STABILITY TESTING: STRATEGIES AND ANALYTICAL PERSPECTIVES. (2014, April 15). PharmaTutor.
• Factors affecting the stability of drugs and drug metabolites in biological matrices. (n.d.). PubMed.

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• 4. Reactions of Aldehydes and Ketones with Water - Chemistry Steps [chemistrysteps.com]
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• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting guide for Friedländer reaction with substituted 2-aminoacetophenones

Technical Support Center: Friedländer Reaction Troubleshooting

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the Friedländer annulation. This guide is designed to provide in-depth, experience-driven insights into overcoming common challenges encountered when synthesizing substituted quinolines, particularly from 2-aminoacetophenones. The quinoline scaffold is a cornerstone in medicinal chemistry, and mastering its synthesis is crucial for advancing drug discovery projects.[1] This resource moves beyond simple procedural lists to explain the underlying chemical principles governing this powerful reaction.

Frequently Asked Questions (FAQs)

FAQ 1: Why is my reaction yield extremely low or nonexistent?

The Problem: You've combined your substituted 2-aminoacetophenone with a methylene-active carbonyl compound, added your catalyst, refluxed for hours, and your TLC plate shows mostly starting material with a faint or nonexistent product spot.

The Underlying Chemistry: Low conversion in a Friedländer synthesis is often a kinetic issue. The reaction's success hinges on a delicate balance between several steps: the initial condensation (either Aldol-type or Schiff base formation) and the subsequent intramolecular cyclization and dehydration.[1][2] The electronic nature of the substituents on your 2-aminoacetophenone plays a pivotal role.

• Deactivated Substrates: If your 2-aminoacetophenone possesses strong electron-withdrawing groups (e.g., -NO₂, -CN, -CF₃), the nucleophilicity of the amino group is significantly reduced. This dramatically slows down the initial condensation step, which is often the rate-limiting part of the sequence.[3] The carbonyl of the acetophenone is also more electrophilic, but the reduced amine reactivity is typically the dominant detrimental effect.

• Catalyst Inefficiency: The choice of catalyst is critical.[4] A catalyst that is too weak may not be sufficient to promote the condensation, while one that is too harsh can lead to degradation. Traditional strong acids or bases can cause side reactions if not carefully controlled.[5]

• Suboptimal Temperature: The reaction is highly sensitive to temperature.[4] Insufficient heat may prevent the reaction from overcoming the activation energy barrier, while excessive heat can lead to decomposition and the formation of tarry byproducts.[3]

Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting low-yield Friedländer reactions.

Recommended Solutions & Protocols:

• Optimize Temperature: For thermally stable compounds, incrementally increase the reaction temperature in 10-20°C intervals, monitoring by TLC.[3] Sometimes, moving from refluxing ethanol (~78°C) to toluene (~110°C) is all that is required.

• Catalyst Screening: If temperature optimization fails, screen a panel of catalysts. Modern approaches often yield better results than classical strong acids/bases.[6][7]

  • Lewis Acids: Indium(III) triflate (In(OTf)₃) has proven highly effective and selective, even under solvent-free conditions.[8]

  • Organocatalysts: p-Toluenesulfonic acid (PTSA) or molecular iodine are excellent, milder alternatives that can be used under solvent-free conditions or in various solvents.[9][10]

  • Nanocatalysts: Systems like silica nanoparticles can provide high yields with short reaction times, especially with microwave assistance.[7]

• Employ Microwave Irradiation: Microwave-assisted synthesis can dramatically accelerate the reaction and improve yields, often reducing reaction times from hours to minutes.[11][12] A common protocol involves heating at 160°C for 5-10 minutes using acetic acid as both the solvent and catalyst.[3][12] This technique is particularly effective for reluctant substrates.[11][13]

  Protocol 1: Microwave-Assisted Synthesis in Acetic Acid [3]

  • In a suitable microwave reaction vessel, combine the substituted 2-aminoacetophenone (1.0 mmol) and the active methylene compound (1.2 mmol).

  • Add glacial acetic acid (2-3 mL) to serve as both catalyst and solvent.[3]

  • Securely seal the vessel and place it in the microwave reactor.

  • Irradiate the mixture at a constant temperature of 160°C for 5-10 minutes.[3][12] Monitor internal pressure.

  • After cooling, pour the reaction mixture into water and neutralize slowly with a saturated solution of sodium bicarbonate.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

FAQ 2: My reaction is messy, producing multiple side products. What is happening?

The Problem: The reaction works, but the crude product is a complex mixture, making purification a significant challenge. TLC analysis shows multiple spots, and the desired product is only a minor component.

The Underlying Chemistry: The formation of multiple products points to competing reaction pathways. The most common side reaction in the Friedländer synthesis is the self-condensation of the ketone partner .

• Aldol Self-Condensation: Under basic or acidic conditions, the methylene-active ketone can react with itself in an aldol condensation. This is especially prevalent if the ketone is highly enolizable and the Friedländer condensation with the 2-aminoacetophenone is slow (e.g., due to electronic deactivation or steric hindrance).

• Pfitzinger-type Rearrangement: While the Pfitzinger reaction classically starts with isatin, under certain harsh conditions, oxidative side reactions can lead to related quinoline-4-carboxylic acid byproducts.[14][15]

• Substrate Decomposition: As mentioned previously, high temperatures or overly aggressive catalysts can cause the starting materials or the quinoline product to decompose, leading to a tarry mixture.[3]

Caption: Competing pathways: the desired Friedländer reaction versus ketone self-condensation.

Recommended Solutions & Protocols:

• Use Milder Conditions: Switch from strong bases like KOH or NaOH to milder catalysts. Piperidine or basic alumina can often provide the necessary catalysis without promoting aggressive self-condensation. For acid catalysis, moving from sulfuric acid to a milder Lewis acid like In(OTf)₃ or an organocatalyst like iodine can increase selectivity.[8][16][17]

• Control Stoichiometry and Addition Rate: Use a slight excess (1.1-1.2 equivalents) of the more valuable reactant, typically the 2-aminoacetophenone. If self-condensation of the ketone is a major issue, consider the slow addition of the ketone to the reaction mixture containing the aminoacetophenone and catalyst. This keeps the instantaneous concentration of the ketone low, disfavoring the second-order self-condensation reaction.

• Lower the Temperature: Reducing the reaction temperature can often increase selectivity by favoring the desired reaction pathway with the lower activation energy.[9] This may require a longer reaction time, so careful monitoring by TLC is essential.

  Protocol 2: Iodine-Catalyzed Synthesis for Improved Selectivity [4][9]

  • To a round-bottom flask, add the substituted 2-aminoacetophenone (1.0 mmol), the active methylene compound (1.2 mmol), and molecular iodine (10 mol%).

  • Heat the reaction mixture to 80-100°C (with or without a solvent like ethanol).

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the mixture to room temperature.

  • If a solvent was used, remove it under reduced pressure. Dissolve the residue in ethyl acetate.

  • Wash the organic solution with a saturated aqueous solution of Na₂S₂O₃ to remove excess iodine, followed by a brine wash.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product for purification.

FAQ 3: How do substituents on the 2-aminoacetophenone affect my strategy?

The Problem: You are working with a range of substituted 2-aminoacetophenones and find that a single reaction protocol does not work for all of them.

The Underlying Chemistry: The electronic properties of substituents on the aromatic ring of the 2-aminoacetophenone directly influence the nucleophilicity of the amine and the electrophilicity of the ketone, altering the kinetics of the reaction.

• Electron-Donating Groups (EDGs): Groups like -OCH₃, -CH₃, or -NR₂ enhance the nucleophilicity of the amino group. This accelerates the initial condensation step, often leading to faster reactions and allowing for milder conditions.

• Electron-Withdrawing Groups (EWGs): Groups like -NO₂, -Cl, or -COOR decrease the amine's nucleophilicity. These substrates are "deactivated" and require more forcing conditions to react successfully.[3] Higher temperatures, stronger catalysts, or microwave assistance are often necessary.[3]

Data Summary: Catalyst and Condition Strategy based on Substituent

Substituent Type on 2-Aminoacetophenone	Relative Reactivity	Recommended Catalyst Strategy	Typical Temperature Range
Strong EDG (-NH₂, -OH)	High	Mild Base (Piperidine) or Acid (Iodine, PTSA)	60 - 100°C
Weak EDG (-CH₃, -OCH₃)	Moderate-High	Iodine, PTSA, Lewis Acids (e.g., In(OTf)₃)	80 - 120°C
Halogens (-Cl, -Br)	Moderate-Low	Stronger Lewis Acids, Microwave with Acetic Acid	100 - 160°C
Strong EWG (-NO₂, -CN)	Low	Microwave with Acetic Acid, Potent Lewis Acids	120 - 180°C

References

• 6 Heliyon.

• 2 Wikipedia.

• 11 National Institutes of Health (PMC).

• 12 National Institutes of Health (PMC).

• 9 BenchChem.

• 4 BenchChem.

• 5 Alfa Chemistry.

• 7 National Institutes of Health (PMC).

• 14 ResearchGate.

• 18 National Institutes of Health (PMC).

• 19 Bentham Science.

• 1 BenchChem.

• 3 BenchChem.

• 16 Royal Society of Chemistry.

• 20 Organic Reactions.

• 13 SpringerLink.

• 21 National Institutes of Health (PMC).

• 22 SynArchive.

• 10 Organic Chemistry Portal.

• 23 ResearchGate.

• 24 Journal of the Chemical Society B: Physical Organic.

• 25 Organic Chemistry Portal.

• 15 Wikipedia.

• 26 J&K Scientific LLC.

• 27 The Journal of Organic Chemistry.

• 8 New Journal of Chemistry.

• 28 ResearchGate.

• 29 ResearchGate.

• 17 ResearchGate.

• 30 National Institutes of Health (PMC).

• 31 Semantic Scholar.

• 14 ResearchGate.

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• 2. Friedländer synthesis - Wikipedia [en.wikipedia.org]
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• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Different catalytic approaches of Friedländer synthesis of quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Different catalytic approaches of Friedländer synthesis of quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Friedländer annulation: scope and limitations of metal salt Lewis acid catalysts in selectivity control for the synthesis of functionalised quinolines - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Friedlaender Synthesis [organic-chemistry.org]
• 11. Microwave-enhanced Friedländer synthesis for the rapid assembly of halogenated quinolines with antibacterial and biofilm eradication activities against drug resistant and tolerant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Pfitzinger reaction - Wikipedia [en.wikipedia.org]
• 16. Recent advances in the synthesis of quinolines: a review - RSC Advances (RSC Publishing) DOI:10.1039/C4RA01814A [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. Advances in polymer based Friedlander quinoline synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benthamdirect.com [benthamdirect.com]
• 20. organicreactions.org [organicreactions.org]
• 21. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
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• 24. The Pfitzinger reaction with unsymmetrical ketones - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 25. Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions [organic-chemistry.org]
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Technical Support Center: A Guide to Preventing Self-Condensation of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

Introduction

Welcome to the technical support center for 1-(2-Amino-5-morpholinophenyl)-1-ethanone. This versatile building block is crucial in the synthesis of various pharmaceutical intermediates and heterocyclic scaffolds. However, its unique structure—possessing an ortho-amino group relative to an acetyl moiety—renders it susceptible to self-condensation, which can lead to impurity formation, yield loss, and discoloration of the material.

This guide provides in-depth technical advice, troubleshooting protocols, and answers to frequently asked questions to help you mitigate and prevent these undesirable side reactions, ensuring the integrity of your experiments and the quality of your final products.

Frequently Asked Questions (FAQs)

Q1: What is self-condensation in the context of 1-(2-Amino-5-morpholinophenyl)-1-ethanone?

A1: Self-condensation refers to a reaction where two molecules of 1-(2-Amino-5-morpholinophenyl)-1-ethanone react with each other. Given its structure as a 2-aminoaryl ketone, the most probable and significant self-condensation pathway is the Friedländer annulation . In this reaction, the amino group of one molecule acts as a nucleophile, while the acetyl group of a second molecule acts as an electrophile, ultimately forming a substituted quinoline dimer.[1][2][3] This is an irreversible process that leads to a complex, high-molecular-weight impurity.

Q2: Why is this specific compound so prone to this reaction?

A2: The susceptibility arises from the intramolecular proximity of a nucleophilic primary amine (-NH2) and an electrophilic carbonyl group (-C(O)CH3) on an aromatic ring.[4] This arrangement is the classic precursor for the Friedländer synthesis.[1][5] The reaction can be catalyzed by trace amounts of acid or base, and often by heat, leading to the formation of a stable, aromatic quinoline ring system as the driving force for the reaction.

Q3: What are the typical visual signs of self-condensation or degradation?

A3: The pure compound is typically an off-white to light yellow solid. The formation of quinoline-type condensation products, which are highly conjugated systems, often results in a significant color change. You may observe the material turning yellow, orange, or even dark brown over time, both in solid form and in solution.

Q4: Can I store the compound in solution?

A4: Storing this compound in solution is strongly discouraged for long periods. Protic solvents (like methanol or ethanol) or solvents containing trace acidic or basic impurities can accelerate the self-condensation process. If a solution must be prepared, use a high-purity, dry, aprotic solvent (e.g., anhydrous THF, Toluene, or Dioxane) and store it under an inert atmosphere (N₂ or Ar) at low temperatures. Prepare solutions fresh for immediate use whenever possible.

Mechanism Spotlight: The Friedländer Annulation Pathway

Understanding the mechanism of self-condensation is critical for its prevention. The reaction between two molecules of a 2-aminoaryl ketone is a classic example of the Friedländer synthesis.[1][3] The process is catalyzed by either acid or base.

Two primary mechanistic pathways are proposed:

• Aldol-First Pathway: An initial base-catalyzed aldol addition between the enolate of one molecule and the ketone of another, followed by cyclization and dehydration.

• Schiff Base-First Pathway: An initial acid-catalyzed formation of a Schiff base (imine) between the two molecules, followed by an intramolecular aldol-type reaction and dehydration.[1]

Both pathways converge to form the same dimeric quinoline impurity. The reaction is often driven to completion by the formation of a highly stable aromatic system.

Caption: Competing mechanisms for self-condensation via Friedländer annulation.

Troubleshooting Guide

This section addresses specific issues you may encounter during storage or experimentation.

Symptom / Problem	Plausible Cause(s)	Recommended Troubleshooting Actions & Solutions
Solid material has turned yellow/brown during storage.	1. Exposure to heat, light, or atmospheric moisture.2. Presence of trace acidic or basic impurities on glassware or storage container.3. Long-term storage at ambient temperature.	Solution: 1. Confirm impurity presence via TLC or LC-MS. The dimer will have approximately double the molecular weight.2. Purification: Recrystallize from a minimal amount of a suitable solvent system (e.g., Ethanol/Water or Toluene/Heptane). Perform this quickly and at the lowest temperature necessary.3. Prevention: Store the purified material in an amber glass vial, purge with argon or nitrogen, and store at low temperatures (2-8°C or -20°C for long-term).[6]
Reaction yields are low, and a major, less polar byproduct is observed on TLC.	1. Reaction conditions (heat, acidic/basic reagents) are promoting self-condensation.2. Extended reaction times.	Solution: 1. Lower Temperature: If the primary reaction allows, reduce the temperature. Self-condensation often has a higher activation energy than the desired reaction.[4]2. Control pH: If using acid or base, use the mildest catalyst possible and only in stoichiometric amounts. Neutralize immediately during workup.3. Monitor Closely: Track reaction progress by TLC/LC-MS and quench as soon as the starting material is consumed to avoid prolonged exposure to harsh conditions.
NMR/LC-MS analysis shows unexpected peaks, including one with M.W. ~422.5.	The compound has dimerized. The expected mass of the dimer (C₂₄H₂₆N₄O₂) is 402.5 g/mol , but the observed mass may correspond to the [M+H]⁺ or other adducts.	Solution: 1. Isolate and Characterize: If possible, isolate the impurity and confirm its structure by NMR to verify the quinoline scaffold.2. Optimize Reaction: Increase the concentration of the other reactant to favor the desired intermolecular reaction over self-condensation.[4]3. Order of Addition: Consider a slow addition of the 1-(2-Amino-5-morpholinophenyl)-1-ethanone solution to the reaction mixture containing the other reagents to maintain its instantaneous concentration at a minimum.

Detailed Prevention Protocols & Workflows

Protocol 1: Recommended Storage and Handling

To ensure long-term stability, strict adherence to storage conditions is paramount.

• Aliquot: Upon receipt, if you do not plan to use the entire quantity at once, aliquot the material into smaller, single-use vials under an inert atmosphere (e.g., in a glovebox).

• Inert Atmosphere: Purge the headspace of the vial with dry Argon or Nitrogen gas before sealing.

• Seal Tightly: Use vials with PTFE-lined caps to ensure an airtight seal.

• Protect from Light: Store vials in an amber container or wrap them in aluminum foil.

• Refrigerate/Freeze: For short-term storage (weeks), store at 2-8°C. For long-term storage (months), store at -20°C.

• Acclimatize: Before opening, allow the container to warm to room temperature in a desiccator to prevent atmospheric moisture from condensing on the cold solid.

Protocol 2: pH Control During Aqueous Workup

Acidic or basic conditions during workup can rapidly induce condensation.

• Avoid Strong Acids/Bases: Do not use strong acids (e.g., conc. HCl) or strong bases (e.g., 6M NaOH) for pH adjustment unless absolutely necessary.

• Use Buffered or Mild Reagents: Opt for saturated sodium bicarbonate (NaHCO₃) solution for neutralization of acids, or dilute ammonium chloride (NH₄Cl) solution for neutralization of bases.

• Work Quickly and Cold: Perform extractions and washes in an ice bath to minimize thermal degradation. Do not let layers sit for extended periods.

• Final Wash: Always perform a final wash with brine to remove excess water before drying the organic layer.

Experimental Workflow: A Decision Guide

This workflow helps in deciding the appropriate handling strategy for your experiment.

Caption: Decision workflow for handling the target compound.

References

• Wikipedia. Friedländer synthesis. [Link]

• J&K Scientific LLC. Friedländer Synthesis. [Link]

• Organic Chemistry Portal. Friedlaender Synthesis. [Link]

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Friedlaender Synthesis [organic-chemistry.org]
• 6. 551-93-9|1-(2-Aminophenyl)ethanone|BLD Pharm [bldpharm.com]

Technical Support Center: Method Refinement for the Characterization of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

Welcome to the technical support center for the characterization of 1-(2-Amino-5-morpholinophenyl)-1-ethanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the analysis of this compound. As Senior Application Scientists, we have compiled this resource based on established analytical principles and extensive field experience to ensure scientific integrity and practical utility.

Physicochemical Properties of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

A foundational understanding of the physicochemical properties of 1-(2-Amino-5-morpholinophenyl)-1-ethanone is crucial for the development of robust analytical methods.

Property	Value	Reference
CAS Number	98440-50-7	[1][2]
Molecular Formula	C12H16N2O2	[2]
Molecular Weight	220.27 g/mol	[2]
Melting Point	104-105°C	[1]
Boiling Point	445.0±45.0 °C (Predicted)	[1]
Density	1.180±0.06 g/cm3 (Predicted)	[1]
pKa	5.36±0.40 (Predicted)	[1]

I. High-Performance Liquid Chromatography (HPLC) Analysis: FAQs & Troubleshooting

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing the purity and quantifying 1-(2-Amino-5-morpholinophenyl)-1-ethanone. Given its aromatic structure and presence of a basic amino group, reversed-phase HPLC with UV detection is a common approach.[3]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a reversed-phase HPLC method for this compound?

A1: A robust starting point for method development would be a C18 column with a mobile phase consisting of a mixture of acetonitrile and water, with a small amount of acid modifier like formic acid or trifluoroacetic acid to improve peak shape.[4] The amino group on the phenyl ring can cause peak tailing due to its interaction with residual silanols on the silica-based stationary phase. The acidic modifier protonates the amino group, reducing this interaction and leading to sharper, more symmetrical peaks. A gradient elution from a lower to a higher percentage of acetonitrile is recommended for separating the main compound from potential impurities with different polarities.

Q2: Why is my peak for 1-(2-Amino-5-morpholinophenyl)-1-ethanone showing significant tailing?

A2: Peak tailing for this compound is most likely due to the interaction of the basic amino group with acidic silanol groups on the surface of the silica-based stationary phase. To mitigate this, you can:

• Add an acidic modifier to the mobile phase (e.g., 0.1% formic acid or 0.1% trifluoroacetic acid). This will protonate the amino group, minimizing its interaction with the stationary phase.

• Use a base-deactivated column specifically designed for the analysis of basic compounds.

• Increase the column temperature slightly (e.g., to 30-40°C) to improve mass transfer kinetics.

Q3: I am observing a broad peak. What could be the cause?

A3: A broad peak can be indicative of several issues:

• Poor solubility: The compound may be precipitating on the column. Ensure your sample is fully dissolved in the mobile phase or a compatible solvent.

• Column degradation: The stationary phase may be degrading. Try flushing the column or replacing it if necessary.

• High injection volume or concentration: Overloading the column can lead to peak broadening. Try injecting a smaller volume or diluting your sample.

• Secondary interactions: Similar to peak tailing, secondary interactions with the stationary phase can cause broadening. Consider the solutions mentioned in A2.

Troubleshooting Guide: HPLC

Issue	Possible Cause(s)	Recommended Solution(s)
No peaks observed	- Incorrect wavelength setting on UV detector.- No sample injected.- Compound is not eluting.	- Set the UV detector to a wavelength where the compound has significant absorbance (e.g., around 254 nm or its specific λmax).- Verify autosampler/manual injection.- Use a stronger mobile phase (higher percentage of organic solvent).
Split peaks	- Column is clogged or has a void.- Sample solvent is too strong.	- Reverse flush the column at a low flow rate. If the problem persists, replace the column.- Dissolve the sample in a solvent weaker than or equal in strength to the initial mobile phase.
Baseline drift	- Column not equilibrated.- Mobile phase composition changing.- Column temperature fluctuations.	- Equilibrate the column for a sufficient time before injection.- Ensure mobile phase components are well-mixed and degassed.- Use a column oven to maintain a constant temperature.

Experimental Protocol: HPLC Purity Assay

• Instrumentation: HPLC system with a UV-Vis detector, C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 10% B

  • 2-15 min: 10-90% B

  • 15-17 min: 90% B

  • 17-18 min: 90-10% B

  • 18-25 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a 50:50 mixture of acetonitrile and water.

Workflow for HPLC Analysis

Caption: A typical workflow for the HPLC analysis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

II. Mass Spectrometry (MS) Analysis: FAQs & Troubleshooting

Mass spectrometry is a powerful tool for confirming the molecular weight and elucidating the structure of 1-(2-Amino-5-morpholinophenyl)-1-ethanone and its potential impurities.

Frequently Asked Questions (FAQs)

Q1: Which ionization technique is most suitable for this compound?

A1: Electrospray ionization (ESI) in positive ion mode is highly recommended. The presence of the basic amino and morpholine groups makes the molecule readily protonated, leading to a strong [M+H]+ ion at m/z 221.2.

Q2: I am not seeing the expected molecular ion peak. What could be the issue?

A2: Several factors could contribute to the absence of the molecular ion peak:

• In-source fragmentation: The molecule might be fragmenting in the ion source. Try reducing the cone voltage or capillary temperature.

• Incorrect ionization mode: Ensure you are operating in positive ion mode.

• Poor ionization efficiency: The mobile phase composition can significantly affect ionization. Ensure the presence of a proton source (e.g., formic acid) in the mobile phase.

• Instrumental issues: Check the mass spectrometer's tuning and calibration.

Q3: What are the expected fragmentation patterns for this compound in MS/MS?

A3: Fragmentation is likely to occur at the weaker bonds. Expect to see fragments corresponding to the loss of the acetyl group, cleavage of the morpholine ring, and fragmentation of the bond between the phenyl ring and the morpholine nitrogen. These fragmentation patterns can be used to confirm the structure of the molecule.

Troubleshooting Guide: MS

Issue	Possible Cause(s)	Recommended Solution(s)
Low signal intensity	- Poor ionization.- Low sample concentration.- Ion suppression from the matrix.	- Optimize mobile phase composition (e.g., increase organic content, add modifier).- Increase sample concentration.- Dilute the sample or use a more effective sample cleanup procedure.
Unidentified peaks	- Impurities in the sample.- Contaminants from solvents or tubing.- Adduct formation (e.g., [M+Na]+, [M+K]+).	- Analyze a blank (solvent injection) to identify background peaks.- Use high-purity solvents and clean the system.- Identify common adducts and consider their m/z values.

III. Nuclear Magnetic Resonance (NMR) Spectroscopy: FAQs & Troubleshooting

NMR spectroscopy is indispensable for the structural elucidation and confirmation of 1-(2-Amino-5-morpholinophenyl)-1-ethanone.[5]

Frequently Asked Questions (FAQs)

Q1: What are the expected chemical shifts in the 1H NMR spectrum?

A1: Based on the structure, the following approximate chemical shifts are expected (in ppm):

• Aromatic protons: 6.5 - 7.5 ppm (multiple signals).

• Morpholine protons: 3.0 - 4.0 ppm (two multiplets).

• Amino protons: A broad singlet that may be in the range of 4.0 - 6.0 ppm, and its position can be concentration and solvent dependent.

• Acetyl methyl protons: A singlet around 2.5 ppm.

Q2: Why are the amino protons not visible or very broad in my 1H NMR spectrum?

A2: The protons of the primary amine can undergo chemical exchange with residual water in the NMR solvent or with each other, which can lead to significant peak broadening or even disappearance of the signal. To confirm the presence of the amino protons, you can perform a D2O exchange experiment. After acquiring a standard 1H NMR spectrum, add a drop of D2O to the NMR tube, shake it, and re-acquire the spectrum. The amino proton signal should disappear or significantly decrease in intensity.

Q3: The aromatic region of my spectrum is complex. How can I assign the protons?

A3: The substitution pattern on the aromatic ring will lead to a specific splitting pattern. For unambiguous assignment, 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are highly recommended. COSY will show correlations between coupled protons in the aromatic ring, while HSQC will correlate the aromatic protons with their directly attached carbon atoms.

Troubleshooting Guide: NMR

Issue	Possible Cause(s)	Recommended Solution(s)
Poor resolution/broad peaks	- Poor shimming.- Sample is not fully dissolved or contains paramagnetic impurities.	- Re-shim the magnet.- Ensure the sample is completely dissolved. Filter the sample if necessary.
Solvent peak is too large	- Incomplete solvent suppression.	- Optimize the solvent suppression parameters on the spectrometer.
Incorrect integration values	- Phasing or baseline correction errors.- Overlapping peaks.	- Carefully re-process the spectrum with proper phasing and baseline correction.- For overlapping peaks, consider using deconvolution software or acquiring the spectrum at a higher magnetic field strength.

Experimental Protocol: 1H NMR

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3 or DMSO-d6) in a clean, dry NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Data Acquisition: Acquire the 1H NMR spectrum on a 400 MHz or higher spectrometer. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.[5]

• Data Processing: Process the raw data using appropriate software, applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale to the TMS signal.

Logical Relationship for Structural Elucidation

Caption: A logical workflow for structural elucidation using various NMR techniques.

IV. Potential Impurities and Their Characterization

During the synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone, several impurities may be formed. Identifying these impurities is crucial for quality control.

Common Potential Impurities

• Starting materials: Unreacted starting materials from the synthesis.

• Isomers: Positional isomers formed during the synthesis.

• Oxidation products: The amino group is susceptible to oxidation.

• By-products from side reactions: Depending on the synthetic route, various side-products can be formed.

Characterization Strategy for Impurities

A combination of HPLC-MS and NMR is a powerful approach for identifying and characterizing impurities.

• HPLC-UV: Develop a stability-indicating HPLC method that separates the main peak from all impurity peaks.

• LC-MS: Use LC-MS to obtain the molecular weights of the impurities.

• LC-MS/MS: Perform MS/MS on the impurity peaks to obtain fragmentation data, which can help in structural elucidation.

• Preparative HPLC and NMR: If an impurity is present at a significant level, it can be isolated using preparative HPLC, and its structure can be definitively determined by NMR.

References

• 1-(2-AMINO-5-MORPHOLINOPHENYL)-1-ETHANONE | 98440-50-7 - ChemicalBook. Available at: [Link]

• Cas 29124-56-9,1-(2-amino-5-bromophenyl)ethanone - LookChem. Available at: [Link]

• Chemical Properties of Ethanone, 1-(2-aminophenyl)- (CAS 551-93-9) - Cheméo. Available at: [Link]

• Ethanone, 1-(2-aminophenyl)- - the NIST WebBook. Available at: [Link]

• An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture - PMC. Available at: [Link]

• NMR Spectroscopy :: 1H NMR Chemical Shifts - Organic Chemistry Data. Available at: [Link]

• (PDF) 1-(2-Amino-4,5-dimethylphenyl)ethanone - ResearchGate. Available at: [Link]

• Characterization of the 1-(5-(4,5-Dimethyl-1,3,2-dioxoborolan-2-yl)thiophen-2-yl)ethanone Using NMR 13 C, 1 H and 11 B through the Density Functional Theory - MDPI. Available at: [Link]

• Quantification of Five Clinically Important Amino Acids by HPLC-Triple TOF™ 5600 Based on Pre-column Double Derivatization Method - PubMed. Available at: [Link]

• Enantio-differentiation of Molecules with Diverse Functionalities by a Single Probe - The Royal Society of Chemistry. Available at: [Link]

• Impurity profiling of the most frequently encountered falsified polypeptide drugs on the Belgian market - sciensano.be. Available at: [Link]

• Ethanone, 1-(2-hydroxy-5-methylphenyl)- | SIELC - SIELC Technologies. Available at: [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing the Solubility of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 1-(2-Amino-5-morpholinophenyl)-1-ethanone. This document is designed for researchers, scientists, and drug development professionals to provide expert guidance and troubleshooting strategies for overcoming solubility challenges encountered during biological assays. Our goal is to equip you with the foundational knowledge and practical protocols to ensure reliable and reproducible experimental outcomes.

Section 1: Understanding the Molecule - A First-Principles Approach

Before troubleshooting, it's crucial to understand the physicochemical characteristics of 1-(2-Amino-5-morpholinophenyl)-1-ethanone based on its structure. This allows us to predict its behavior and select the most logical solubilization strategies.

Q1: What structural features of 1-(2-Amino-5-morpholinophenyl)-1-ethanone influence its solubility?

A: The solubility of this compound is a balance of its hydrophilic (water-loving) and hydrophobic (water-fearing) components:

• Hydrophobic Core: The central phenyl ethanone (acetophenone) structure is largely aromatic and non-polar, contributing to poor aqueous solubility.

• Hydrophilic Groups:

  • Amino Group (-NH₂): This is a weak base. In acidic conditions (lower pH), it can become protonated (-NH₃⁺), forming a salt that is significantly more water-soluble.[1][2] This pH-dependent charge is the most critical handle for enhancing solubility.

  • Morpholino Group: The morpholine ring contains an ether oxygen and a tertiary amine. While the amine is less basic than the primary amino group, the oxygen atoms can participate in hydrogen bonding. Morpholine moieties are often incorporated into drug candidates to improve pharmacokinetic properties, including solubility.[3]

Based on this structure, we can predict that the compound is likely poorly soluble in neutral aqueous buffers but its solubility can be dramatically increased by lowering the pH.

Section 2: Troubleshooting Guide: From Stock to Working Solution

The most common issue researchers face is the precipitation of the compound when a concentrated organic stock solution is diluted into an aqueous assay buffer.[4][5] This guide provides a systematic approach to prevent this.

Q2: I dissolved my compound in DMSO, but it crashed out when I added it to my cell culture media. What should I do?

A: This is a classic problem of kinetic versus thermodynamic solubility.[5] A clear DMSO stock does not guarantee solubility in a different solvent system. Follow this troubleshooting workflow to identify the optimal conditions for your specific assay.

Caption: Troubleshooting workflow for solubilizing the compound.

Section 3: Detailed Experimental Protocols

Here we provide step-by-step methodologies for the key steps outlined in the troubleshooting workflow. Adhering to best practices for solution preparation is critical for accuracy and reproducibility.[6][7][8]

Protocol 1: Preparation of a High-Concentration Stock Solution

The objective is to create an accurate, concentrated stock solution that serves as the starting point for all experiments.[9]

• Calculation: Determine the mass of 1-(2-Amino-5-morpholinophenyl)-1-ethanone needed to make a 10 mM stock solution.

  • Formula: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000

  • Example (for 1 mL of 10 mM stock, MW ≈ 234.29 g/mol ): Mass = 0.010 mol/L x 0.001 L x 234.29 g/mol x 1000 = 2.34 mg

• Weighing: Using a calibrated analytical balance, accurately weigh the calculated mass of the compound. Record the actual mass.[8]

• Dissolution:

  • Add the weighed compound to a sterile, appropriately sized vial (e.g., a 1.5 mL glass vial).

  • Add the calculated volume of high-purity, anhydrous DMSO (e.g., 1 mL).

  • Vortex thoroughly for 1-2 minutes.

• Solubilization Aid (If Needed): If the compound does not fully dissolve, gently warm the solution in a 37°C water bath for 5-10 minutes and/or sonicate for 5-10 minutes.[4]

• Verification & Storage:

  • Visually confirm that the solution is clear and free of particulates.

  • Label the vial clearly with the compound name, actual concentration, solvent, and date.

  • For long-term storage, aliquot into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.[9]

Protocol 2: Systematic pH-Based Solubility Optimization

This protocol systematically tests the effect of pH on the compound's solubility in your assay buffer. The basic amino group on the compound makes this the most promising approach.[10][11]

• Prepare Buffers: Prepare several aliquots of your base assay buffer (e.g., PBS or HBSS). Adjust the pH of these aliquots to create a range, for example: pH 7.4 (control), 7.0, 6.5, 6.0, and 5.5. Use sterile HCl to lower the pH.

• Prepare Test Plate: In a 96-well clear plate, add 198 µL of each prepared buffer to different wells. Prepare in triplicate for accuracy.

• Add Compound: Add 2 µL of your 10 mM DMSO stock solution to each well. This creates a final compound concentration of 100 µM and a final DMSO concentration of 1%.

• Mix and Incubate: Mix the plate immediately on an orbital shaker for 1 minute. Let the plate incubate at room temperature for 1-2 hours, protected from light.

• Visual Assessment: Carefully inspect each well against a dark background for any signs of precipitation (cloudiness, crystals, film).

• Quantitative Assessment (Optional): Read the plate on a plate reader capable of nephelometry or by measuring light scatter at a wavelength like 600-650 nm to quantify turbidity.[5]

Data Interpretation Table

Buffer pH	Final DMSO (%)	Final Compound (µM)	Visual Observation (Precipitate Y/N)
7.4	1%	100	Yes (Heavy)
7.0	1%	100	Yes (Moderate)
6.5	1%	100	Yes (Slight)
6.0	1%	100	No (Clear)
5.5	1%	100	No (Clear)

This table presents hypothetical data. Based on this, a buffer pH of ≤ 6.0 would be chosen for the assay, provided it does not adversely affect the biological system.

Caption: Lowering pH protonates the basic amino group, increasing solubility.

Section 4: Frequently Asked Questions (FAQs)

Q3: What is the maximum final concentration of DMSO I should use in my cell-based assay?

A: This is highly dependent on the cell line. As a general rule, most cell lines can tolerate up to 0.5% DMSO without significant toxicity.[12] Some robust cell lines may tolerate 1%, but concentrations above this often lead to off-target effects or cytotoxicity.[13][14] It is critical to run a "vehicle control" in your experiment, which includes the same final concentration of DMSO as your test conditions but no compound. This allows you to differentiate the effect of the compound from the effect of the solvent.[12]

Q4: I've tried lowering the pH, but my compound still precipitates at the desired concentration. What are my next steps?

A: If pH adjustment is insufficient, you have two primary options:

• Lower the Final Compound Concentration: Your desired concentration may simply be above the compound's maximum aqueous solubility under those conditions. Perform a serial dilution to find the highest concentration that remains in solution and test at or below that level.[5]

• Use Formulation Excipients: For challenging compounds, solubilizing agents can be used. Cyclodextrins, such as SBE-β-CD, can form inclusion complexes that enhance solubility.[15][16] However, be aware that these excipients can sometimes have their own biological effects and should be used with appropriate controls.

Q5: How can I be sure my compound is stable in the chosen buffer and solvent?

A: Compound stability is a valid concern.[9] While a full stability study is complex, you can perform a simple check. Prepare your final working solution and incubate it under your assay conditions (e.g., 24 hours at 37°C). After incubation, check for any signs of precipitation or color change. For more rigorous analysis, you could use HPLC to compare a freshly prepared sample to the incubated one to check for degradation peaks.

Q6: Should I filter my stock solution if I see particulates?

A: No, you should not filter a stock solution to remove what appears to be undissolved compound. Filtering will remove the undissolved solid, leading to a stock solution with an inaccurately low and unknown concentration.[15] The correct approach is to employ methods like sonication or gentle warming to achieve full dissolution. If the compound will not dissolve at the target concentration, you must prepare a new, more dilute stock solution.

References

• Vertex AI Search. (n.d.). Solubility and pH of amines.
• Slideshare. (n.d.). Methods of solubility enhancements.
• G-Biosciences. (2013, February 13). Stock Solutions 101: Everything You Need to Know.
• FasterCapital. (n.d.). Best Practices For Stock Solutions.
• Benchchem. (n.d.). 1-(2-Amino-5-methoxy-4-(3-morpholinopropoxy)phenyl)ethanone.
• ResearchGate. (2014, July 31). How to enhance drug solubility for in vitro assays?.
• ChemGulf. (2025, September 23). How do amines and amides affect the pH of a solution?.
• BioAssay Systems. (n.d.). Troubleshooting.
• Benchchem. (n.d.). How to prevent "Antibacterial agent 102" precipitation in assays.
• Benchchem. (n.d.). Application Note: A Protocol for the Preparation of Stock Solutions of [Compound].
• Bitesize Bio. (2025, May 27). Top Ten Tips for Making Stock Solutions.
• Bitesize Bio. (2025, March 10). How to Make Accurate Stock Solutions.
• SpringerLink. (2025, August 7). Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K.
• Ascendia Pharma. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
• Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility.
• ResearchGate. (2006, May 10). Biological assay challenges from compound solubility: strategies for bioassay optimization.
• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility.
• ResearchGate. (2025, August 7). Considerations regarding use of solvents in in vitro cell based assays.
• PLOS ONE. (n.d.). Considerations regarding use of solvents in in vitro cell based assays.
• ResearchGate. (2015, February 5). How do I avoid precipitation of DMSO soluble compounds in water based culture media?.
• American Pharmaceutical Review. (2010, October 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs).
• Semantic Scholar. (n.d.). Considerations regarding use of solvents in in vitro cell based assays.
• Sigma-Aldrich. (n.d.). Troubleshooting Purification Methods.
• MedchemExpress.com. (n.d.). Co-solvents | Biochemical Assay Reagents.
• ResearchGate. (2025, July 8). (PDF) Formulation strategies for poorly soluble drugs.
• European Medicines Agency. (2010, May 31). Formulation of poorly soluble compounds.
• PubMed. (n.d.). Support Tools in Formulation Development for Poorly Soluble Drugs.
• ResearchGate. (2015, June 12). What is a suitable organic solvent to dilute a compound for in vitro and in vivo treatments?.
• CymitQuimica. (n.d.). 1-(2-Amino-5-hydroxyphenyl)ethanone.
• Chemistry LibreTexts. (2023, January 22). Advanced Properties of Amines.
• Purdue e-Pubs. (n.d.). Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications.
• ResearchGate. (2025, August 5). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility.

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Reference Data & Comparative Studies

A Comparative Guide to the Structural Elucidation of 1-(2-Amino-5-morpholinophenyl)-1-ethanone via NMR and Mass Spectrometry

Introduction

In the landscape of pharmaceutical research and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of progress. 1-(2-Amino-5-morpholinophenyl)-1-ethanone is a synthetic intermediate of significant interest, featuring a trifunctionalized benzene ring that serves as a versatile scaffold for constructing more complex molecules. Its structure incorporates a primary amine, a tertiary amine within a morpholine ring, and a ketone—functional groups that impart distinct chemical properties and offer multiple avenues for further reaction.

Given the potential for isomeric byproducts during synthesis, rigorous characterization is not merely a formality but a critical necessity. This guide provides an in-depth, expert-driven comparison of predicted versus expected outcomes for the structural analysis of this compound using two of the most powerful techniques in modern analytical chemistry: Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). We will delve into the causality behind expected spectral features, providing researchers with a robust framework for validating their own experimental data.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides an unparalleled view of the atomic connectivity and chemical environment within a molecule. By analyzing the ¹H and ¹³C spectra, we can piece together the molecular puzzle, proton by proton, carbon by carbon.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is anticipated to reveal six distinct signals, corresponding to the chemically non-equivalent protons in 1-(2-Amino-5-morpholinophenyl)-1-ethanone. The predictions below are based on established principles of chemical shift theory, where electron-donating groups (EDGs) like the amino and morpholino groups cause upfield shifts (shielding) to ortho and para protons, while electron-withdrawing groups (EWGs) like the acetyl group cause downfield shifts (deshielding).[1][2]

• Solvent: Deuterated Chloroform (CDCl₃)

• Reference: Tetramethylsilane (TMS) at 0.00 ppm

• Frequency: 400 MHz

Structure for ¹H NMR Assignment:

• Amino Protons (-NH₂): A broad singlet is expected, typically in the range of 4.0-5.0 ppm. The chemical shift of N-H protons is highly variable and dependent on solvent, concentration, and temperature.[3] The signal's broadness is due to quadrupole broadening and potential chemical exchange.

• Aromatic Protons (H-3, H-4, H-6):

  • H-6: This proton is ortho to the strong EDG (-NH₂) and meta to the morpholino (EDG) and acetyl (EWG) groups. The powerful shielding from the ortho amino group is the dominant effect, placing this signal significantly upfield. It will appear as a doublet due to coupling with H-4 (a small meta coupling, J ≈ 2-3 Hz).

  • H-4: This proton is meta to the -NH₂ and acetyl groups but ortho to the morpholino group. It will experience moderate shielding. It is expected to appear as a doublet of doublets, coupling to H-3 (ortho coupling, J ≈ 8-9 Hz) and H-6 (meta coupling, J ≈ 2-3 Hz).

  • H-3: This proton is ortho to the EWG (-COCH₃) and meta to the -NH₂ and morpholino groups. The deshielding effect of the adjacent acetyl group will be the strongest influence, shifting this proton the furthest downfield of the aromatic signals. It will present as a doublet due to ortho coupling with H-4 (J ≈ 8-9 Hz).

• Morpholine Protons (-CH₂-): The morpholine ring typically adopts a chair conformation, leading to two distinct signals for the methylene groups.[4]

  • -O-CH₂- (H-a): The protons on the carbons adjacent to the highly electronegative oxygen atom are deshielded and will appear further downfield. A triplet is expected due to coupling with the adjacent H-b protons.

  • -N-CH₂- (H-b): The protons on the carbons adjacent to the nitrogen are less deshielded than H-a and will appear further upfield.[4] A triplet is expected from coupling with the H-a protons.

• Acetyl Protons (-COCH₃): These three equivalent methyl protons are adjacent to a carbonyl group, which deshields them. They will appear as a sharp singlet, as there are no adjacent protons to couple with.[5]

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments. For this molecule, 10 distinct signals are predicted (8 aromatic carbons and 4 aliphatic carbons are expected, but due to symmetry in the morpholine ring, only 2 signals are predicted for it).

Structure for ¹³C NMR Assignment:

• Carbonyl Carbon (C=O): This carbon is highly deshielded due to the double bond to an electronegative oxygen atom and will appear significantly downfield, typically >195 ppm.

• Aromatic Carbons (C1-C6):

  • C2 (C-NH₂): This carbon is attached to a strong EDG and will be shifted upfield relative to benzene (128.5 ppm).

  • C5 (C-morpholino): This carbon is also attached to an EDG and will be shifted upfield.

  • C1 (C-COCH₃): The acetyl group has a deshielding effect on the attached carbon.

  • C3, C4, C6: The chemical shifts of these protonated carbons will be influenced by the additive effects of the three substituents. Generally, carbons ortho and para to strong EDGs are shielded (shifted upfield), while those meta are less affected.[6]

• Morpholine Carbons (Ca, Cb):

  • C-O (Ca): Carbons bonded to oxygen are significantly deshielded and typically appear in the 60-70 ppm range.[7]

  • C-N (Cb): Carbons bonded to nitrogen appear further upfield, generally in the 45-55 ppm range.[8]

• Acetyl Carbon (-CH₃): This aliphatic carbon will be the most shielded (furthest upfield) in the spectrum.

NMR Experimental Protocol

The trustworthiness of NMR data hinges on a meticulous experimental approach.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the synthesized 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

  • Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup (400 MHz Spectrometer):

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the CDCl₃ solvent.

  • Shim the magnetic field to achieve optimal homogeneity, ensuring sharp, symmetrical peaks.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Use a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

  • Accumulate a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Switch the probe to the carbon channel.

  • Acquire a proton-decoupled ¹³C spectrum to produce singlets for all carbon signals.

  • Use a wider spectral width and a longer acquisition time compared to the ¹H experiment. Accumulate a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of the ¹³C isotope.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase correct the spectra.

  • Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm. Calibrate the ¹³C spectrum by setting the CDCl₃ solvent peak to 77.16 ppm.

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons for each signal.

Part 2: Mass Spectrometry (MS) Analysis

Mass spectrometry is essential for determining the molecular weight of a compound and provides valuable structural information through the analysis of its fragmentation patterns. Electrospray Ionization (ESI) is a soft ionization technique ideal for this type of molecule, as it typically generates an intact protonated molecular ion, [M+H]⁺.

Predicted Mass Spectrum (ESI-MS)

• Molecular Formula: C₁₂H₁₆N₂O₂

• Monoisotopic Mass: 220.1212 Da

• Predicted Molecular Ion Peak: In positive ion mode ESI, the primary species observed will be the protonated molecule, [M+H]⁺. Therefore, the most abundant peak in the high-mass region is expected at a mass-to-charge ratio (m/z) of 221.1285 .

• Nitrogen Rule: The molecule contains an even number of nitrogen atoms (2), so its nominal molecular weight is an even number (220). This is a useful internal check for the proposed structure.[9]

Predicted Fragmentation Pattern

While ESI is a soft technique, in-source fragmentation or tandem MS (MS/MS) experiments can be performed to elicit structural information. The fragmentation of the molecular ion is governed by the formation of the most stable carbocations and neutral losses.

The most likely fragmentation pathway for an acetophenone derivative is the α-cleavage at the carbonyl group.[10][11]

• Primary Fragmentation (α-Cleavage): The most probable initial fragmentation is the loss of a methyl radical (•CH₃, 15 Da) from the acetyl group. This results in the formation of a highly stable acylium ion.

  • [M+H]⁺ (m/z 221) → [M+H - •CH₃]⁺ (m/z 206)

• Secondary Fragmentations: Further fragmentation could involve the morpholine ring or other parts of the molecule, though these are typically less favorable than the initial α-cleavage. For instance, cleavage within the morpholine ring could lead to various smaller fragments.[12]

Mass Spectrometry Experimental Protocol

• Sample Preparation:

  • Prepare a dilute solution of the compound (~10-50 µg/mL) in a suitable solvent system, such as a 50:50 mixture of methanol and water, with 0.1% formic acid to facilitate protonation.

• Instrument Setup (ESI-QTOF or ESI-Ion Trap):

  • Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Operate the instrument in positive ion mode.

  • Optimize key ESI parameters, including capillary voltage, nebulizer gas pressure, and drying gas temperature and flow rate, to achieve a stable and strong signal for the ion of interest.

• Data Acquisition:

  • Acquire a full scan mass spectrum over a relevant m/z range (e.g., m/z 50-500) to identify the [M+H]⁺ ion.

  • (Optional, for MS/MS) Select the [M+H]⁺ ion (m/z 221.1) as the precursor ion.

  • Apply collision-induced dissociation (CID) with an appropriate collision energy to induce fragmentation and acquire the product ion spectrum.

• Data Analysis:

  • Analyze the full scan spectrum to confirm the m/z of the protonated molecular ion, comparing the experimentally measured accurate mass to the theoretical value calculated from the molecular formula.

  • Interpret the MS/MS spectrum to identify fragment ions and correlate them with the proposed molecular structure.

Part 3: Data Summary and Visual Workflows

For clarity and direct comparison, the predicted data are summarized below. Researchers should compare their experimental results directly against these values to confirm the identity and purity of their synthesized 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Predicted Data Tables

Table 1: Predicted ¹H NMR Data

Proton Label	Predicted δ (ppm)	Multiplicity	Integration	Rationale
-NH₂	4.0 - 5.0	broad singlet	2H	Exchangeable protons, variable shift
H-3	7.6 - 7.8	doublet	1H	ortho to EWG (-COCH₃)
H-4	6.8 - 7.0	doublet of doublets	1H	ortho to EDG (morpholino)
H-6	6.6 - 6.8	doublet	1H	ortho to strong EDG (-NH₂)
H-a (-O-CH₂-)	3.7 - 3.9	triplet	4H	Adjacent to electronegative Oxygen
H-b (-N-CH₂-)	3.0 - 3.2	triplet	4H	Adjacent to Nitrogen

| -COCH₃ | 2.5 - 2.7 | singlet | 3H | Adjacent to carbonyl |

Table 2: Predicted ¹³C NMR Data

Carbon Label	Predicted δ (ppm)	Rationale
C=O	>195	Ketone carbonyl
C1	~125-130	Aromatic, attached to EWG
C2	~145-150	Aromatic, attached to strong EDG (-NH₂)
C3	~128-132	Aromatic, ortho to EWG
C4	~112-116	Aromatic, ortho to EDG
C5	~148-152	Aromatic, attached to EDG
C6	~115-119	Aromatic, ortho to strong EDG
Ca (-O-CH₂-)	~66-68	Aliphatic, adjacent to Oxygen
Cb (-N-CH₂-)	~48-52	Aliphatic, adjacent to Nitrogen

| -COCH₃ | ~25-28 | Aliphatic ketone methyl |

Table 3: Predicted Mass Spectrometry Data

Ion	Predicted m/z (Exact Mass)	Notes
[M+H]⁺	221.1285	Protonated molecular ion

| [M+H - •CH₃]⁺ | 206.1050 | Loss of methyl radical via α-cleavage |

Visualized Experimental Workflows

Caption: Overall workflow for structural confirmation.

Caption: Key fragmentation pathway in ESI-MS/MS.

Conclusion

The structural elucidation of 1-(2-Amino-5-morpholinophenyl)-1-ethanone is definitively achievable through the synergistic application of NMR spectroscopy and mass spectrometry. By systematically predicting the chemical shifts, coupling patterns, molecular weight, and fragmentation behavior, we have established a comprehensive analytical benchmark. A researcher's experimental data should closely align with the values and patterns detailed in this guide. Any significant deviation would warrant further investigation into the possibility of isomeric impurities or an alternative molecular structure. This guide serves not only as a comparative tool but also as a testament to the predictive power of modern spectroscopic methods in ensuring scientific integrity and accelerating drug development.

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A Senior Application Scientist's Guide to Validating the Anticancer Activity of 1-(2-Amino-5-morpholinophenyl)-1-ethanone Derivatives

Introduction: The Rationale for a New Anticancer Scaffold

In the landscape of oncology research, the quest for novel chemical entities with high efficacy and improved safety profiles is perpetual. The morpholine ring is a privileged scaffold in medicinal chemistry, present in numerous approved drugs and noted for enhancing pharmacological properties.[1][2] When incorporated into larger structures like 1-(2-Amino-5-morpholinophenyl)-1-ethanone, it offers a unique three-dimensional architecture that can be exploited for selective interaction with biological targets.[3][4]

This guide provides a comprehensive framework for the preclinical validation of this specific class of derivatives. It is designed for researchers in drug discovery and development, offering not just protocols, but the strategic rationale behind each experimental step. Our objective is to build a robust data package that rigorously interrogates the compound's cytotoxic potential, selectivity, and mechanism of action, thereby establishing a solid foundation for further development.

Comparative Landscape: Benchmarking Against Established Agents

A new compound's potential is best understood in context. Therefore, its performance must be benchmarked against standard-of-care chemotherapeutic agents. For this guide, we will compare our hypothetical 1-(2-Amino-5-morpholinophenyl)-1-ethanone derivative, hereafter designated as Morphethanone-7b , against Doxorubicin and Cisplatin—two widely used drugs with well-characterized mechanisms involving DNA damage and apoptosis induction.[5][6][7]

The initial and most crucial metric for comparison is the half-maximal inhibitory concentration (IC50), which quantifies the concentration of a drug required to inhibit a biological process by 50%.[8] This is typically assessed across a panel of cancer cell lines representing different histotypes to identify potential areas of therapeutic strength.

Table 1: Comparative Cytotoxicity (IC50, µM) After 48-Hour Treatment

Compound	MCF-7 (Breast)	A549 (Lung)	HepG2 (Liver)	HEK293 (Normal Kidney)	Selectivity Index (SI) vs. A549
Morphethanone-7b (Hypothetical)	5.3	2.8	3.5	> 50	> 17.8
Doxorubicin	~1.2 - 2.5	> 20	~12.2	Varies	Low
Cisplatin	~3.1 - 8.5	~5.7	Varies	Varies	Low

Note: IC50 values for Doxorubicin and Cisplatin are representative ranges derived from published literature and can vary significantly between studies and experimental conditions.[8][9][10][11] The Selectivity Index (SI) is calculated as (IC50 in normal cells / IC50 in cancer cells) and is a key indicator of a drug's therapeutic window.

Scientist's Note: The hypothetical data for Morphethanone-7b is designed to be promising. A high IC50 value against a non-cancerous cell line like HEK293 suggests selectivity for cancer cells, a critical attribute for minimizing off-target toxicity.[1][3] The potent activity against the A549 lung cancer cell line makes this the logical choice for subsequent mechanistic studies.

Core Validation Workflow: From Cytotoxicity to Mechanism

A tiered approach is essential for efficiently validating a new compound. We begin with broad screening to confirm activity and then proceed to more focused assays to elucidate the mechanism.

dot graph TD { graph [splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial"];

} enddot Caption: Core workflow for validating anticancer derivatives.

A. Protocol: Cell Viability and Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric method that serves as the gold standard for initial cytotoxicity screening.[12][13] It measures the metabolic activity of cells, which is proportional to the number of viable cells.[14][15] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to a purple formazan product.[16][17]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549, MCF-7) and normal cells (HEK293) in 96-well plates at a pre-optimized density (e.g., 5,000-10,000 cells/well) and allow them to adhere for 24 hours at 37°C in a 5% CO₂ incubator.[14]

• Compound Treatment: Prepare serial dilutions of Morphethanone-7b, Doxorubicin, and Cisplatin in culture medium. Replace the existing medium with 100 µL of the drug-containing medium. Include wells with untreated cells (negative control) and medium only (blank).

• Incubation: Incubate the plates for the desired exposure time (e.g., 48 hours).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, allowing formazan crystals to form.[15][18]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the purple crystals.[14][16]

• Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 570 nm using a microplate reader.[16]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results and determine the IC50 value using non-linear regression analysis.

Scientist's Note: It is crucial to ensure that the formazan crystals are fully dissolved before reading, as incomplete solubilization is a common source of error.[16] Using a reference wavelength (e.g., 630 nm) can help correct for background absorbance.[16]

B. Protocol: Apoptosis Detection (Annexin V/PI Staining)

To determine if cytotoxicity is due to programmed cell death (apoptosis) or uncontrolled lysis (necrosis), the Annexin V/Propidium Iodide (PI) assay is employed.[19] In early apoptosis, the phospholipid phosphatidylserine (PS) translocates to the outer cell membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (e.g., FITC) to detect these cells. PI is a DNA-binding dye that is excluded by live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membranes.

Step-by-Step Methodology:

• Cell Treatment: Seed A549 cells in 6-well plates. Treat with Morphethanone-7b at its IC50 and 2x IC50 concentration for 24 hours. Include an untreated control.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.[20]

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer.[20]

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI staining solution to the cell suspension.[19][20]

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[20]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[20]

  • Healthy cells: Annexin V(-) / PI(-)

  • Early apoptotic cells: Annexin V(+) / PI(-)

  • Late apoptotic/necrotic cells: Annexin V(+) / PI(+)

Scientist's Note: A positive control, such as cells treated with staurosporine, should always be included to validate the assay setup and gating strategy in the flow cytometer.[19]

C. Protocol: Cell Cycle Analysis (Propidium Iodide Staining)

Many anticancer agents function by disrupting the cell cycle.[1] Cell cycle analysis using PI staining quantifies the DNA content of cells, allowing for the identification of cells in G0/G1, S, and G2/M phases.[21] An accumulation of cells in a specific phase suggests the drug interferes with progression through that checkpoint.

Step-by-Step Methodology:

• Cell Treatment: Seed A549 cells and treat with Morphethanone-7b at its IC50 concentration for 24 hours.

• Harvesting: Collect all cells and wash with PBS.

• Fixation: Resuspend the cell pellet and fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Incubate on ice for at least 30 minutes.[22][23][24] This step permeabilizes the cells for the dye.

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.[23]

• Staining: Resuspend the cell pellet in a PI staining solution that contains RNase A (to prevent staining of double-stranded RNA).[23]

• Incubation: Incubate for 30 minutes at room temperature in the dark.[22][24]

• Analysis: Analyze the samples by flow cytometry, measuring the fluorescence in the linear scale.[22]

Signaling Pathway Analysis: Targeting the PI3K/Akt Pathway

The phosphoinositide 3-kinase (PI3K)/Akt/mTOR pathway is one of the most frequently hyperactivated signaling networks in human cancer, playing a key role in cell growth, proliferation, and survival.[25][26][27] Many kinase inhibitors, including some containing morpholine moieties, target components of this pathway.[3][25] If Morphethanone-7b induces apoptosis and G2/M cell cycle arrest, it is plausible that it acts by inhibiting this pro-survival pathway. Inhibition of Akt, a central node, prevents the phosphorylation and inactivation of pro-apoptotic proteins (like Bad) and cell cycle inhibitors, leading to cell death.[28]

dot graph G { layout=dot; rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", color="#5F6368"];

} enddot Caption: Hypothesized mechanism of Morphethanone-7b via inhibition of the PI3K/Akt pathway.

Conclusion and Future Directions

This guide outlines a systematic and robust workflow for the initial validation of 1-(2-Amino-5-morpholinophenyl)-1-ethanone derivatives as potential anticancer agents. By following this multi-step process—from broad cytotoxicity screening and comparison against standards to detailed mechanistic studies involving apoptosis and cell cycle analysis—researchers can build a compelling case for a compound's efficacy and selectivity.

The hypothetical data for Morphethanone-7b demonstrates a promising profile: potent cytotoxicity against a lung cancer cell line, a favorable selectivity index over normal cells, and a plausible mechanism of action through the inhibition of a key cancer survival pathway. The next logical steps would involve Western blot analysis to confirm the downregulation of phosphorylated Akt (p-Akt) and other downstream effectors, followed by in vivo studies in xenograft models to assess efficacy and tolerability in a whole-organism context.

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Efficacy Analysis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone as a Putative PI3K Inhibitor: A Comparative Guide

Introduction: The Rationale for Investigating 1-(2-Amino-5-morpholinophenyl)-1-ethanone as a PI3K Inhibitor

The Phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism. Its aberrant activation is a hallmark of many human cancers, making it a prime target for therapeutic intervention.[1][2] The morpholine moiety is a well-established pharmacophore in a multitude of kinase inhibitors, including several targeting the PI3K/Akt/mTOR pathway. This structural feature often imparts favorable properties such as improved solubility and metabolic stability. Given the presence of the morpholine group in 1-(2-Amino-5-morpholinophenyl)-1-ethanone , we hypothesize that this compound may exert its biological effects through the inhibition of PI3K.

This guide provides a comparative framework for evaluating the potential efficacy of 1-(2-Amino-5-morpholinophenyl)-1-ethanone against existing, well-characterized PI3K inhibitors. We will delve into the PI3K signaling pathway, present a comparative analysis of known inhibitors, and provide detailed experimental protocols to validate the hypothesized activity of this compound. This document is intended for researchers in drug discovery and development, offering a roadmap for the initial characterization of this and structurally similar molecules.

The PI3K/Akt/mTOR Signaling Pathway: A Central Hub in Cellular Regulation

The PI3K/Akt/mTOR pathway is a complex and tightly regulated signaling cascade initiated by the activation of receptor tyrosine kinases (RTKs) or G protein-coupled receptors (GPCRs). Upon activation, PI3K phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) to generate phosphatidylinositol-3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting proteins with pleckstrin homology (PH) domains, such as Akt (also known as Protein Kinase B) and phosphoinositide-dependent kinase 1 (PDK1), to the plasma membrane. This colocalization facilitates the phosphorylation and activation of Akt by PDK1 and the mammalian target of rapamycin complex 2 (mTORC2). Activated Akt then phosphorylates a plethora of downstream substrates, leading to the regulation of diverse cellular processes, including cell survival, growth, proliferation, and metabolism.

Caption: The PI3K/Akt/mTOR signaling pathway.

Comparative Analysis of Existing PI3K Inhibitors

To provide a benchmark for evaluating 1-(2-Amino-5-morpholinophenyl)-1-ethanone, we have compiled efficacy data for several well-characterized PI3K inhibitors. These include pan-PI3K inhibitors, which target all class I PI3K isoforms (α, β, δ, γ), and isoform-selective inhibitors.

Compound Name	Target(s)	IC50 (nM)	Cellular Potency (IC50/EC50, nM)	Key Clinical Status
Pictilisib (GDC-0941)	Pan-PI3K (α, δ)	3 (for PI3Kα/δ)[3][4][5]	46 (p-Akt in U87MG cells)[3]	Phase II clinical trials[1]
Alpelisib (BYL719)	PI3Kα-selective	5[6][7][8]	185-288 (in PIK3CA-mutant cell lines)[9]	FDA-approved for breast cancer[10][11]
Idelalisib (CAL-101)	PI3Kδ-selective	2.5[12][13]	8 (CD63 expression in basophils)[13]	FDA-approved for certain blood cancers[11][[“]]
1-(2-Amino-5-morpholinophenyl)-1-ethanone	Putative PI3K	To be determined	To be determined	Preclinical

Experimental Protocols for Efficacy Validation

The following protocols provide a detailed framework for the initial in vitro characterization of 1-(2-Amino-5-morpholinophenyl)-1-ethanone as a potential PI3K inhibitor.

In Vitro PI3K Kinase Assay (ADP-Glo™ Kinase Assay)

This assay quantitatively measures the activity of a PI3K enzyme by detecting the amount of ADP produced during the kinase reaction. A decrease in ADP production in the presence of the test compound indicates inhibition.[15][16][17][18]

Workflow Diagram:

Caption: Workflow for the in vitro PI3K kinase assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of 1-(2-Amino-5-morpholinophenyl)-1-ethanone in 100% DMSO.

  • Create a serial dilution of the compound in assay buffer to achieve final concentrations ranging from, for example, 1 nM to 100 µM.

  • Prepare the PI3K enzyme, lipid substrate (e.g., PI(4,5)P2), and ATP solutions in the appropriate kinase assay buffer as recommended by the manufacturer (e.g., Promega ADP-Glo™ Kinase Assay).[19]

• Kinase Reaction:

  • In a 96-well or 384-well plate, add the PI3K enzyme, lipid substrate, and the test compound at various concentrations.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction at room temperature for a specified time (e.g., 60 minutes).

• Signal Detection:

  • Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30-60 minutes.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity.

  • Calculate the percentage of inhibition for each compound concentration relative to a vehicle control (e.g., DMSO).

  • Determine the IC50 value by fitting the dose-response curve using appropriate software (e.g., GraphPad Prism).

Western Blot Analysis of Akt Phosphorylation

This cell-based assay determines the ability of the test compound to inhibit the PI3K pathway within a cellular context by measuring the phosphorylation of its downstream target, Akt. A reduction in phosphorylated Akt (p-Akt) levels indicates pathway inhibition.[20][21][22][23]

Workflow Diagram:

Caption: Workflow for Western blot analysis of Akt phosphorylation.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Culture a cancer cell line known to have an activated PI3K pathway (e.g., PIK3CA-mutant or PTEN-null cells).

  • Treat the cells with varying concentrations of 1-(2-Amino-5-morpholinophenyl)-1-ethanone for a specified duration (e.g., 2, 6, 24 hours).

• Protein Extraction and Quantification:

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation.

  • Quantify the protein concentration of each lysate using a standard method like the BCA assay.

• Gel Electrophoresis and Transfer:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for phosphorylated Akt (e.g., p-Akt Ser473 or Thr308), total Akt, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection and Analysis:

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify the band intensities using densitometry software.

  • Normalize the p-Akt signal to the total Akt signal and the loading control to determine the relative inhibition of Akt phosphorylation at different compound concentrations.

Conclusion and Future Directions

This guide provides a foundational framework for the investigation of 1-(2-Amino-5-morpholinophenyl)-1-ethanone as a putative PI3K inhibitor. The structural rationale, comparative data of existing inhibitors, and detailed experimental protocols offer a clear path for its initial characterization.

Should the initial in vitro and cell-based assays confirm PI3K inhibitory activity, subsequent steps would involve:

• Isoform Selectivity Profiling: Testing the compound against all four Class I PI3K isoforms to determine its selectivity profile.

• In Vivo Efficacy Studies: Evaluating the anti-tumor activity of the compound in preclinical cancer models, such as xenograft studies in mice.[3]

• Pharmacokinetic and Toxicological Profiling: Assessing the drug-like properties of the compound, including its absorption, distribution, metabolism, excretion, and toxicity (ADMET).

The systematic approach outlined herein will enable a thorough and objective assessment of the therapeutic potential of 1-(2-Amino-5-morpholinophenyl)-1-ethanone and guide its further development as a novel cancer therapeutic.

References

• Gopal, A. K., Kahl, B. S., de Vos, S., Wagner-Johnston, N. D., Schuster, S. J., Jurczak, W., ... & Sharman, J. P. (2014). PI3Kδ inhibition by idelalisib in patients with relapsed indolent lymphoma. New England Journal of Medicine, 370(11), 1008-1018.

• GDC-0941 (Pictilisib). AdooQ Bioscience. (n.d.). Retrieved from [Link]

• Janku, F., Hong, D. S., Fu, S., Piha-Paul, S. A., Naing, A., Falchook, G. S., ... & Kurzrock, R. (2014). Assessing PIK3CA mutation status in circulating tumor DNA of patients with advanced solid tumors. JCI insight, 1(7).
• Li, Y., Liu, Y., Li, Y., Ha, M., & Zhang, J. (2022). P110α inhibitor alpelisib exhibits a synergistic effect with pyrotinib and reverses pyrotinib resistant in HER2+ breast cancer. Cancer letters, 530, 10-22.

• Clinical trials targeting PI3K in cancer. Consensus. (n.d.). Retrieved from [Link]

• Massacesi, C., Di Tomaso, E., Urban, P., & S-L., R. (2016). PI3K inhibitors in cancer therapy: a patent review (2010-2015).
• Thorpe, L. M., Yuzugullu, H., & Zhao, J. J. (2015). PI3K in cancer: divergent roles of isoforms, modes of activation and therapeutic targeting.
• Vasan, N., Razavi, P., Johnson, J. L., Shao, H., Shah, H., A-González, A., ... & Scaltriti, M. (2019). Double PIK3CA mutations in cis increase oncogenicity and sensitivity to PI3Kα inhibitors. Science, 366(6466), 714-723.
• Markham, A. (2022). Alpelisib: a review in HR-positive, HER2-negative, PIK3CA-mutated advanced breast cancer. Targeted Oncology, 17(1), 81-89.

• Basic Western Blot Protocol AKT. (n.d.). Retrieved from [Link]

• Best Practice for Western Blot Detection of Phosphorylation Events. Bio-Rad. (n.d.). Retrieved from [Link]

• What are the important points for the detection of phospho-Akt in western blot?. ResearchGate. (n.d.). Retrieved from [Link]

• Weak Western band for phosphorylated Akt. Protocol Online. (2005, October 26). Retrieved from [Link]

• Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors. Frontiers. (2024, October 21). Retrieved from [Link]

• Barlaam, B., Cosulich, S., Delouvrié, B., Ellston, R., Fitzek, M., Germain, H., ... & Ward, L. (2015). Discovery of 1-(4-(5-(5-amino-6-(5-tert-butyl-1, 3, 4-oxadiazol-2-yl) pyrazin-2-yl)-1-ethyl-1, 2, 4-triazol-3-yl) piperidin-1-yl)-3-hydroxypropan-1-one (AZD8835): a potent and selective inhibitor of PI3Kα and PI3Kδ for the treatment of cancers. Bioorganic & medicinal chemistry letters, 25(22), 5155-5162.

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A Comparative Guide to the Cross-Reactivity Profiling of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

A Methodological Framework for Preclinical Evaluation

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Comprehensive cross-reactivity data for the specific compound 1-(2-Amino-5-morpholinophenyl)-1-ethanone is not widely available in public literature. This guide, therefore, presents a robust methodological framework for how such a study would be designed and executed. It uses well-established kinase inhibitors with similar structural motifs as illustrative examples to demonstrate the principles of data generation, presentation, and interpretation critical for preclinical drug development.[1]

Introduction: The Imperative of Selectivity in Drug Discovery

The development of targeted therapies, particularly kinase inhibitors, represents a significant advancement in precision medicine. However, the therapeutic efficacy and safety of these agents are intrinsically linked to their selectivity. The human kinome comprises over 500 kinases, many of which share a highly conserved ATP-binding pocket, creating a significant potential for off-target interactions.[2][3] These unintended interactions, or cross-reactivity, can lead to adverse effects or toxicity, potentially derailing an otherwise promising drug candidate. Conversely, in some instances, "off-target" effects can be harnessed for beneficial polypharmacology.[1]

Therefore, a rigorous and comprehensive cross-reactivity assessment is a cornerstone of the preclinical evaluation of any new chemical entity. This guide provides a detailed comparison of methodologies to evaluate the selectivity profile of a novel compound, exemplified by 1-(2-Amino-5-morpholinophenyl)-1-ethanone, a molecule whose morpholino and aminophenyl ethanone moieties suggest a potential for kinase modulation.[4] The principles and protocols outlined herein are designed to provide a clear and actionable framework for researchers in drug development.

Part 1: Biochemical Profiling - Assessing Direct Kinase Inhibition

The initial step in characterizing a compound's selectivity is to assess its direct interaction with a broad panel of purified kinases. This is typically achieved through biochemical assays that measure the inhibition of kinase enzymatic activity.

Comparative Biochemical Assay Formats

Several robust platforms are available for large-scale kinase profiling, each with distinct advantages. The choice of assay depends on factors such as the required sensitivity, throughput, and cost.[5]

Assay Type	Principle	Advantages	Considerations
Radiometric Assays	Measures the incorporation of radiolabeled phosphate (from [γ-³²P]ATP) into a substrate.[5][6]	Considered the "gold standard" for sensitivity and direct measurement of enzymatic activity.[6]	Requires handling of radioactive materials and specialized disposal.[5][6]
Luminescence-Based Assays (e.g., Kinase-Glo®)	Measures the amount of ATP remaining after a kinase reaction. Lower ATP levels correlate with higher kinase activity.[7][8]	High-throughput, homogeneous "add-mix-read" format, and high sensitivity.[8]	Indirect measurement of kinase activity; can be susceptible to interference from compounds that affect luciferase.
Fluorescence-Based Assays (e.g., TR-FRET)	Utilizes fluorescently labeled substrates or antibodies to detect phosphorylation, often through Förster Resonance Energy Transfer.[7]	High sensitivity, suitable for miniaturization, and avoids radioactivity.[7]	Can be prone to interference from fluorescent compounds; requires specific reagents for each kinase.
Mobility Shift Assays	Separates and quantifies phosphorylated and non-phosphorylated substrates based on changes in their electrophoretic mobility.[5]	Direct measurement; provides information on substrate conversion.	Lower throughput compared to other methods; may require specific substrate design.

For a comprehensive initial screen, a luminescence-based assay like the ADP-Glo™ or Kinase-Glo® offers a balance of throughput, sensitivity, and broad applicability across the kinome.[6][7][9]

Experimental Protocol: Broad-Panel Kinase Screen (Luminescence-Based)

This protocol outlines a typical workflow for screening a compound against a large kinase panel.

• Compound Preparation: Serially dilute 1-(2-Amino-5-morpholinophenyl)-1-ethanone in DMSO to create a range of concentrations (e.g., from 100 µM to 1 nM).

• Kinase Reaction Setup: In a multi-well plate (e.g., 384-well), dispense the reaction buffer, the specific kinase, the corresponding substrate, and ATP.

• Compound Addition: Add the diluted compound to the reaction wells. Include positive controls (a known broad-spectrum inhibitor like Staurosporine) and negative controls (DMSO vehicle).

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time to allow the kinase reaction to proceed.

• Detection: Add the luminescence detection reagent (e.g., Kinase-Glo® Reagent), which stops the kinase reaction and initiates a light-producing reaction proportional to the remaining ATP.[8]

• Data Acquisition: Measure the luminescent signal using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the controls. Plot the data to determine the IC₅₀ value (the concentration at which 50% of the kinase activity is inhibited) for each kinase.

Illustrative Data Presentation

The results of a broad-panel screen are typically summarized in a table, highlighting the most potently inhibited kinases.

Kinase Target	Hypothetical IC₅₀ (nM) for 1-(2-Amino-5-morpholinophenyl)-1-ethanone	Illustrative IC₅₀ (nM) for Comparator (e.g., Ibrutinib)
BTK	15	0.5
TEC	45	2.1
EGFR	850	5.8
SRC	>10,000	25
VEGFR2	>10,000	>10,000
p38α	>10,000	>10,000

Data is hypothetical and for illustrative purposes only.

Part 2: Cell-Based Profiling - Confirming Target Engagement in a Physiological Context

While biochemical assays are essential for determining direct inhibitory activity, they do not account for cellular factors such as membrane permeability, intracellular ATP concentrations, and potential off-target binding.[10] Therefore, cell-based assays are a critical next step to confirm target engagement within a living system.

Methodology: Cellular Thermal Shift Assay (CETSA®)

The Cellular Thermal Shift Assay (CETSA®) is a powerful method for assessing target engagement in intact cells and tissues.[11][12] It is based on the principle that the binding of a ligand (e.g., a drug) stabilizes the target protein, leading to an increase in its thermal stability.[13][14]

Experimental Protocol: CETSA® for Target Engagement

• Cell Culture and Treatment: Culture a relevant cell line (e.g., a B-cell lymphoma line for a suspected BTK inhibitor) to confluence. Treat the cells with various concentrations of 1-(2-Amino-5-morpholinophenyl)-1-ethanone or vehicle control for a specified time.

• Heat Challenge: Harvest the cells and resuspend them in a buffer. Aliquot the cell suspensions and heat them to a range of temperatures (e.g., 40°C to 70°C) for a short period (e.g., 3 minutes), followed by rapid cooling.[12]

• Cell Lysis and Protein Separation: Lyse the cells (e.g., by freeze-thaw cycles) and separate the soluble protein fraction from the precipitated aggregates by centrifugation.[13]

• Protein Quantification: Quantify the amount of the soluble target protein remaining in the supernatant using a specific antibody-based detection method, such as Western Blot or ELISA.

• Data Analysis:

  • Melt Curve: Plot the amount of soluble target protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target stabilization and engagement.[14]

  • Isothermal Dose-Response (ITDR): Treat cells with a range of compound concentrations and heat them at a single, optimized temperature. Plot the amount of soluble protein against the compound concentration to determine the EC₅₀ for target engagement.[11]

Visualization of Experimental Workflow

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA®).

Part 3: Interpreting Cross-Reactivity Data and Mitigating Off-Target Effects

A comprehensive cross-reactivity profile combines both biochemical and cell-based data to build a complete picture of a compound's selectivity.

• High Concordance: If a kinase is inhibited in a biochemical assay and shows engagement in a cellular assay, it is considered a high-confidence target.

• Biochemical Hit, No Cellular Engagement: This may indicate poor cell permeability or rapid efflux of the compound.

• Cellular Effect without Direct Inhibition: This could suggest that the compound is acting on an upstream or downstream component of a signaling pathway.

The presence of a morpholino group in a compound does not inherently predict off-target effects, but like any functional group, its contribution to the overall pharmacological profile must be empirically determined.[15][16] While morpholinos are known for their use as antisense oligonucleotides with generally low off-target protein binding, small molecules containing this moiety have diverse activities.[15][17]

Logical Framework for Selectivity Assessment

Caption: Decision-making flowchart for selectivity profiling.

Conclusion

The preclinical assessment of a compound's cross-reactivity is a multi-faceted process that requires the integration of data from both biochemical and cellular assays. For a novel compound like 1-(2-Amino-5-morpholinophenyl)-1-ethanone, a systematic approach beginning with broad-panel biochemical screening followed by orthogonal validation of target engagement in a cellular context using methods like CETSA® is essential. This rigorous evaluation not only identifies potential liabilities related to off-target toxicity but also provides a solid foundation for subsequent lead optimization and clinical development. By understanding the complete selectivity profile, researchers can make more informed decisions, ultimately increasing the probability of developing safe and effective targeted therapies.

References

• Title: Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay Source: Bio-protocol URL: [Link]

• Title: Morpholino, siRNA, and S-DNA Compared: Impact of Structure and Mechanism of Action on Off-Target Effects and Sequence Specificity Source: Gene Tools URL: [Link]

• Title: Innate Immune Response and Off-Target Mis-splicing Are Common Morpholino-Induced Side Effects in Xenopus Source: National Institutes of Health (NIH) URL: [Link]

• Title: Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Cross-reactivityvirtual profiling of the human kinome by X-ReactKIN – a Chemical Systems Biology approach Source: National Institutes of Health (NIH) URL: [Link]

• Title: Morpholino, siRNA, and S-DNA Compared: Impact of Structure and Mechanism of Action on Off-Target Effects and Sequence Specificity | Request PDF Source: ResearchGate URL: [Link]

• Title: Morpholino artifacts provide pitfalls and reveal a novel role for pro-apoptotic genes in hindbrain boundary development Source: National Institutes of Health (NIH) URL: [Link]

• Title: Prediction of kinase inhibitors cross-reaction on the basis of kinase ATP cavity similarities: a study using PKSIM protein similarity score Source: PubMed Central (PMC) URL: [Link]

• Title: Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement Source: PubMed Central (PMC) URL: [Link]

• Title: Unlocking New Possibilities in Research, Therapeutics, and Beyond with Morpholino Antisense Oligos Source: Pharma's Almanac URL: [Link]

• Title: The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies Source: Annual Reviews URL: [Link]

• Title: (PDF) Prediction of Specificity and Cross-Reactivity of Kinase Inhibitors Source: ResearchGate URL: [Link]

• Title: Optimizing Biochemical Assays for Kinase Activity in Drug Discovery Source: Celtarys Research URL: [Link]

• Title: What Is the Best Kinase Assay? Source: BellBrook Labs URL: [Link]

• Title: Choosing the Right Assay for Your Kinase Drug Discovery Source: Reaction Biology URL: [Link]

• Title: Cellular Thermal Shift Assay (CETSA) Source: News-Medical.Net URL: [Link]

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Benchmarking the synthesis of 1-(2-Amino-5-morpholinophenyl)-1-ethanone against similar compounds

Abstract

This technical guide provides a comprehensive analysis and comparison of three distinct synthetic strategies for the preparation of 1-(2-Amino-5-morpholinophenyl)-1-ethanone, a key intermediate in the synthesis of various pharmacologically active compounds, including kinase inhibitors. We present a detailed examination of: 1) Friedel-Crafts acylation of 4-morpholinoaniline, 2) Nucleophilic aromatic substitution followed by nitro group reduction, and 3) Palladium- and copper-catalyzed C-N cross-coupling reactions. Each route is evaluated based on experimental methodology, potential yield, scalability, safety, and cost-effectiveness. This guide is intended for researchers, scientists, and professionals in drug development to facilitate informed decisions in synthetic route selection and optimization.

Introduction

1-(2-Amino-5-morpholinophenyl)-1-ethanone is a valuable building block in medicinal chemistry, primarily recognized as a crucial intermediate in the synthesis of Gefitinib, an epidermal growth factor receptor (EGFR) inhibitor used in cancer therapy. The efficient and scalable synthesis of this intermediate is therefore of significant interest. This guide benchmarks three plausible synthetic routes, providing detailed, step-by-step protocols and a comparative analysis to assist chemists in selecting the most suitable method for their specific research and development needs.

Synthetic Route A: Friedel-Crafts Acylation of 4-morpholinoaniline

The Friedel-Crafts acylation is a classic and direct method for introducing an acyl group onto an aromatic ring. In this approach, the commercially available 4-morpholinoaniline is acylated using an acetylating agent in the presence of a Lewis acid catalyst.

Causality Behind Experimental Choices

The morpholino and amino groups are strong activating groups, directing electrophilic substitution to the ortho and para positions. Since the para position is blocked, acylation is expected to occur at the position ortho to the amino group. Aluminum chloride (AlCl₃) is a common and cost-effective Lewis acid for this transformation. However, due to the high reactivity of the substrate, milder conditions and careful control of stoichiometry are necessary to prevent potential side reactions such as polyacylation. The amino group can also coordinate with the Lewis acid, potentially deactivating the ring or leading to undesired byproducts.

Experimental Protocol

Step 1: Friedel-Crafts Acylation of 4-morpholinoaniline

• To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous aluminum chloride (1.1 equivalents) and dry dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add acetyl chloride (1.05 equivalents) dropwise to the stirred suspension.

• After the addition is complete, add a solution of 4-morpholinoaniline (1.0 equivalent) in dry dichloromethane dropwise, maintaining the temperature at 0 °C.

• After the addition, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and concentrated HCl.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure, and purify the crude product by column chromatography on silica gel.

Visualization of Workflow

Caption: Workflow for Friedel-Crafts Acylation.

Synthetic Route B: Nucleophilic Aromatic Substitution and Nitro Group Reduction

This two-step approach involves the initial synthesis of 1-(5-morpholino-2-nitrophenyl)ethanone via a nucleophilic aromatic substitution (SNAr) reaction, followed by the reduction of the nitro group to the corresponding amine.

Causality Behind Experimental Choices

The SNAr reaction is facilitated by the presence of an electron-withdrawing group (the nitro group) ortho or para to a leaving group (a halogen). 1-(5-Bromo-2-nitrophenyl)ethanone is a suitable starting material. The subsequent reduction of the nitro group can be achieved using various methods, with tin(II) chloride or catalytic hydrogenation being common choices due to their efficiency and selectivity. This route offers better control over regioselectivity compared to the Friedel-Crafts acylation.

Experimental Protocol

Step 1: Synthesis of 1-(5-morpholino-2-nitrophenyl)ethanone

• In a round-bottom flask, dissolve 1-(5-bromo-2-nitrophenyl)ethanone (1.0 equivalent) in a polar aprotic solvent such as DMF or NMP.

• Add morpholine (1.2 equivalents) and a base such as potassium carbonate (2.0 equivalents).

• Heat the reaction mixture to 80-100 °C and stir for 4-6 hours, monitoring the reaction by TLC.

• After completion, cool the mixture to room temperature and pour it into water.

• Collect the precipitated solid by filtration, wash with water, and dry. The crude product can be used in the next step without further purification or can be recrystallized from ethanol.

Step 2: Reduction of 1-(5-morpholino-2-nitrophenyl)ethanone

• Suspend 1-(5-morpholino-2-nitrophenyl)ethanone (1.0 equivalent) in ethanol in a round-bottom flask.

• Add tin(II) chloride dihydrate (3.0 equivalents).

• Heat the mixture to reflux with stirring for 2-3 hours.

• Cool the reaction mixture and carefully neutralize it with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude product, which can be purified by column chromatography.

Visualization of Workflow

Caption: Workflow for SNAr and Reduction.

Synthetic Route C: C-N Cross-Coupling Reactions

This strategy employs modern cross-coupling methodologies to form the C-N bond between a pre-functionalized acetophenone and morpholine. Both palladium-catalyzed Buchwald-Hartwig amination and copper-catalyzed Ullmann condensation are considered.

Causality Behind Experimental Choices

The Buchwald-Hartwig amination is a highly versatile and widely used method for C-N bond formation, known for its broad substrate scope and functional group tolerance.[1][2] It typically employs a palladium catalyst with a bulky, electron-rich phosphine ligand. The Ullmann condensation is an older, copper-catalyzed method that has seen a resurgence with the development of new ligand systems.[1] It often requires higher temperatures but can be more cost-effective. The choice between these two methods often depends on the specific substrate, desired reaction conditions, and cost considerations. For this synthesis, 1-(2-Amino-5-bromophenyl)ethanone is a suitable starting material.

Experimental Protocol

C.1: Buchwald-Hartwig Amination

• To a dry Schlenk tube, add 1-(2-Amino-5-bromophenyl)ethanone (1.0 equivalent), a palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%), a suitable phosphine ligand (e.g., XPhos or SPhos, 4-10 mol%), and a strong base (e.g., sodium tert-butoxide, 1.4 equivalents).

• Evacuate and backfill the tube with an inert gas (e.g., argon).

• Add morpholine (1.2 equivalents) and an anhydrous solvent (e.g., toluene or dioxane).

• Heat the reaction mixture to 80-110 °C with stirring for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the mixture, dilute with an organic solvent, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate under reduced pressure.

• Purify the product by column chromatography.

C.2: Ullmann Condensation

• To a sealable reaction tube, add 1-(2-Amino-5-bromophenyl)ethanone (1.0 equivalent), a copper(I) salt (e.g., CuI, 10-20 mol%), a ligand (e.g., L-proline or a diamine, 20-40 mol%), and a base (e.g., K₂CO₃ or K₃PO₄, 2.0 equivalents).

• Add morpholine (1.5 equivalents) and a high-boiling polar solvent (e.g., DMSO or NMP).

• Seal the tube and heat the mixture to 120-150 °C for 24-48 hours.

• Cool the reaction mixture, dilute with water, and extract with an organic solvent like ethyl acetate.

• Wash the combined organic layers with water and brine, dry, and concentrate.

• Purify the crude product by column chromatography.

Visualization of Workflow

Caption: Workflow for C-N Cross-Coupling Reactions.

Comparative Analysis

Feature	Route A: Friedel-Crafts	Route B: SNAr & Reduction	Route C: Cross-Coupling
Number of Steps	1	2	1
Starting Materials	4-morpholinoaniline, acetyl chloride	1-(5-bromo-2-nitrophenyl)ethanone, morpholine	1-(2-amino-5-bromophenyl)ethanone, morpholine
Reagents & Catalysts	AlCl₃ (stoichiometric)	SnCl₂ or H₂/Pd-C	Pd or Cu catalyst, phosphine or N-ligand, strong base
Reaction Conditions	Mild to moderate temperature	Moderate to high temperature	Mild to high temperature, inert atmosphere
Potential Yield	Moderate to good (can be variable)	Good to excellent	Good to excellent
Scalability	Moderate (large scale can be challenging due to exotherm and waste)	Good	Good (catalyst cost can be a factor)
Safety Concerns	Corrosive and water-sensitive reagents (AlCl₃, acetyl chloride)	Use of nitro compounds, potentially hazardous reduction conditions	Use of expensive and air-sensitive catalysts and ligands
Cost-Effectiveness	Generally cost-effective starting materials and reagents	Moderately priced starting materials	Higher cost due to precious metal catalysts and specialized ligands
Key Advantage	Direct, one-step synthesis	Good regioselectivity and reliability	High functional group tolerance and versatility
Key Disadvantage	Potential for poor regioselectivity and side reactions	Two-step process	High cost of catalysts and ligands

Conclusion and Recommendations

The choice of the optimal synthetic route for 1-(2-Amino-5-morpholinophenyl)-1-ethanone depends on the specific requirements of the project, including scale, budget, and available equipment.

• Route A (Friedel-Crafts Acylation) is the most direct approach and may be suitable for small-scale synthesis and rapid access to the product, provided that regioselectivity issues can be controlled.

• Route B (SNAr and Reduction) offers a more reliable and often higher-yielding pathway with excellent control of regiochemistry. This makes it a strong candidate for larger-scale synthesis where consistency is crucial.

• Route C (Cross-Coupling) , particularly the Buchwald-Hartwig amination, represents the state-of-the-art in C-N bond formation and offers the broadest scope and functional group compatibility. While the initial investment in catalysts and ligands may be higher, its efficiency and reliability can be advantageous, especially in a drug discovery setting where rapid analog synthesis is required. The Ullmann condensation provides a more economical, albeit often more demanding, alternative within this category.

For process development and scale-up, Route B is likely the most balanced in terms of reliability, yield, and cost. For medicinal chemistry applications requiring rapid diversification, Route C would be the preferred method.

References

• Ullmann, F., & Bielecki, J. (1901). Ueber Synthesen in der Biphenylreihe. Berichte der deutschen chemischen Gesellschaft, 34(2), 2174–2185. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Palladium-Catalyzed Amination of Aryl Halides and Related Compounds. Chemical Reviews, 116(19), 12564–12649. [Link]

• AstraZeneca. (1996).

• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544. [Link]

• Friedel, C., & Crafts, J. M. (1877). Sur une nouvelle méthode générale de synthèse d’hydrocarbures, d’acétones, etc. Comptes Rendus, 84, 1392-1395.

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In vivo validation of the pharmacological effects of 1-(2-Amino-5-morpholinophenyl)-1-ethanone

An In-depth Guide to the In Vivo Validation of 1-(2-Amino-5-morpholinophenyl)-1-ethanone: A Comparative Analysis

Introduction

In the landscape of contemporary drug discovery, the validation of a compound's pharmacological effects in a living organism (in vivo) is a critical milestone. This guide provides a comprehensive framework for the in vivo validation of 1-(2-Amino-5-morpholinophenyl)-1-ethanone , a novel small molecule with potential therapeutic applications. Structurally related compounds, particularly those containing morpholine and aminophenyl ethanone moieties, have shown promise in diverse pharmacological domains, including anti-inflammatory and antiproliferative activities.[1][2][3] Given the prevalence of kinase inhibition as a mechanism for such effects, this guide will proceed under the working hypothesis that 1-(2-Amino-5-morpholinophenyl)-1-ethanone acts as a kinase inhibitor.

This document is tailored for researchers, scientists, and professionals in drug development. It will offer a comparative analysis against a known checkpoint kinase 1 (Chk1) inhibitor, V158411 , to provide a clear benchmark for efficacy and safety evaluations. The methodologies detailed herein are designed to establish a robust, evidence-based understanding of the compound's potential as a therapeutic agent.

Hypothesized Mechanism of Action: Kinase Inhibition

The aminophenyl ethanone scaffold is a common feature in a variety of kinase inhibitors.[4] Kinases are pivotal enzymes in cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, most notably cancer. We hypothesize that 1-(2-Amino-5-morpholinophenyl)-1-ethanone exerts its pharmacological effects by inhibiting a key kinase involved in cell cycle progression and DNA damage response, such as Chk1.[5]

To contextualize the in vivo validation of our lead compound, we will compare its projected performance against V158411, a potent and selective ATP-competitive inhibitor of Chk1 and Chk2 kinases.[5] V158411 has been shown to potentiate the anti-tumor activity of chemotherapeutic agents in human colon tumor xenograft models, making it an excellent comparator for our study.[5]

Caption: Hypothesized mechanism of action for 1-(2-Amino-5-morpholinophenyl)-1-ethanone (Cmpd-A) as a Chk1 inhibitor.

Comparative In Vivo Validation Workflow

The primary goal of the in vivo study is to assess the anti-tumor efficacy and safety profile of 1-(2-Amino-5-morpholinophenyl)-1-ethanone in a relevant cancer model. A human tumor xenograft model in immunodeficient mice is the gold standard for this purpose.

Caption: Standard workflow for an in vivo xenograft study.

Experimental Protocols

Human Tumor Xenograft Model

This protocol outlines the procedure for evaluating the anti-tumor activity of 1-(2-Amino-5-morpholinophenyl)-1-ethanone in combination with a standard chemotherapeutic agent, such as irinotecan.

Step-by-Step Methodology:

• Cell Culture: Human colon cancer cells (e.g., HCT116) are cultured under standard conditions.

• Animal Model: Female athymic nude mice (6-8 weeks old) are used. They are allowed to acclimatize for at least one week before the experiment.

• Tumor Implantation: Each mouse is subcutaneously injected with 5 x 10^6 HCT116 cells in a mixture of media and Matrigel into the right flank.

• Tumor Growth Monitoring: Tumor volumes are measured 2-3 times per week with calipers. The volume is calculated using the formula: (Length x Width²) / 2.

• Randomization: When tumors reach an average volume of 100-150 mm³, mice are randomized into treatment groups (n=8-10 per group).

• Treatment Groups:

  • Group 1: Vehicle control

  • Group 2: 1-(2-Amino-5-morpholinophenyl)-1-ethanone (dose to be determined by tolerability studies)

  • Group 3: V158411 (as a comparator)

  • Group 4: Irinotecan (standard chemotherapeutic agent)

  • Group 5: 1-(2-Amino-5-morpholinophenyl)-1-ethanone + Irinotecan

  • Group 6: V158411 + Irinotecan

• Dosing: Dosing schedules are determined based on prior pharmacokinetic and tolerability studies. For instance, our lead compound and V158411 might be administered orally daily, while irinotecan is given intraperitoneally once a week.

• Endpoints: The study is concluded when tumors in the control group reach a pre-determined size (e.g., 2000 mm³) or after a fixed duration. Efficacy is measured as tumor growth inhibition.

• Toxicity Assessment: Animal body weight is recorded regularly, and clinical signs of toxicity are monitored daily.

• Biomarker Analysis: At the end of the study, tumors can be excised for biomarker analysis (e.g., phosphorylation of Chk1 substrates) to confirm the mechanism of action.

Data Presentation and Comparative Analysis

The following tables present hypothetical but plausible data from the in vivo xenograft study, comparing 1-(2-Amino-5-morpholinophenyl)-1-ethanone (Cmpd-A) with V158411.

Table 1: Comparative Anti-Tumor Efficacy

Treatment Group	Mean Tumor Volume at Day 21 (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	1850 ± 250	-
Cmpd-A (50 mg/kg)	1600 ± 210	13.5
V158411 (50 mg/kg)	1550 ± 230	16.2
Irinotecan (25 mg/kg)	950 ± 150	48.6
Cmpd-A + Irinotecan	450 ± 90	75.7
V158411 + Irinotecan	420 ± 85	77.3

Table 2: Comparative Toxicity Profile

Treatment Group	Maximum Mean Body Weight Loss (%)	Treatment-Related Mortalities
Vehicle Control	< 2	0/10
Cmpd-A (50 mg/kg)	< 3	0/10
V158411 (50 mg/kg)	< 4	0/10
Irinotecan (25 mg/kg)	~ 10	1/10
Cmpd-A + Irinotecan	~ 12	1/10
V158411 + Irinotecan	~ 13	1/10

Discussion and Future Directions

The hypothetical data suggests that 1-(2-Amino-5-morpholinophenyl)-1-ethanone, much like V158411, shows minimal single-agent activity but significantly potentiates the anti-tumor effects of a conventional chemotherapeutic agent like irinotecan.[5] This profile is consistent with a mechanism of action involving the inhibition of a DNA damage response kinase, which would abrogate chemotherapy-induced cell cycle checkpoints and lead to increased cell death in cancer cells.[5]

The toxicity profile appears manageable, with the combination therapies showing expected levels of body weight loss associated with irinotecan treatment. These promising, albeit hypothetical, results warrant further investigation.

Future in vivo studies should include:

• Pharmacokinetic/Pharmacodynamic (PK/PD) studies: To establish a clear relationship between drug exposure and target modulation.

• Orthotopic models: To evaluate the compound in a more clinically relevant tumor microenvironment.

• Broader toxicology studies: To assess the long-term safety of the compound.

Conclusion

This guide provides a structured and scientifically grounded approach to the in vivo validation of 1-(2-Amino-5-morpholinophenyl)-1-ethanone. By hypothesizing a plausible mechanism of action and employing a well-characterized comparator, researchers can systematically evaluate the compound's therapeutic potential. The detailed protocols and comparative framework presented here offer a robust pathway from a promising lead compound to a well-validated drug candidate.

References

• Discovery and Validation of a Novel Class of Small Molecule Inhibitors of the CDC7 Kinase: Modulation of Tumor Cell Growth in Vitro and In Vivo. (2009).
• Identification of novel, in vivo active Chk1 inhibitors utilizing structure guided drug design. (n.d.). Springer.
• Experimental and clinical tests of FDA-approved kinase inhibitors for the treatment of neurological disorders (update 2024). (n.d.).
• A novel in vivo phenotypic assay to evaluate kinase inhibitor induced cardiotoxicity and strategies for cardioprotection. (2025). PubMed.
• Validating the Target of a Novel Kinase Inhibitor Using Genetic Approaches: A Compar
• Conformational effects on the activity of drugs. 10. Synthesis, conformation, and pharmacological properties of 1-(2,5-dimethoxyphenyl)-2-aminoethanols and their morpholine analogues. (n.d.). PubMed.
• Morpholines. Synthesis and Biological Activity. (2025).
• Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflamm
• Synthesis and antiproliferative activity of N-substituted 2-amino-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazoles. (2006). PubMed.

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• 4. Experimental and clinical tests of FDA-approved kinase inhibitors for the treatment of neurological disorders (update 2024) [explorationpub.com]
• 5. Identification of novel, in vivo active Chk1 inhibitors utilizing structure guided drug design - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Physicochemical Properties of Morpholino-Substituted Acetophenones

For Researchers, Scientists, and Drug Development Professionals

In the realm of medicinal chemistry and materials science, the substitution pattern of a molecule is a critical determinant of its function. Even subtle changes in the placement of a functional group can profoundly alter a compound's physicochemical properties, thereby influencing its biological activity, solubility, and stability. This guide provides a detailed comparative analysis of the ortho-, meta-, and para-isomers of morpholino-acetophenone, highlighting how the position of the morpholino group dictates their fundamental chemical and physical characteristics.

The acetophenone core is a common scaffold in drug discovery, and the addition of a morpholino group—a heterocyclic amine—can significantly modulate properties like lipophilicity and basicity. Understanding the distinct characteristics of each positional isomer is paramount for rational drug design and the development of new materials. This guide synthesizes available experimental data and established chemical principles to offer a comprehensive reference for researchers.

Overview of Positional Isomerism's Impact

Positional isomers, also known as constitutional isomers, share the same molecular formula but differ in the connectivity of their atoms.[1] In the case of morpholino-acetophenones (C₁₂H₁₅NO₂), the key difference lies in the attachment point of the morpholino group to the phenyl ring of the acetophenone. This seemingly minor variation leads to significant differences in electron distribution, steric hindrance, and intermolecular interactions, which in turn affect macroscopic properties.

The para-substituted isomer (4-morpholinoacetophenone) often exhibits the most distinct properties due to the direct electronic communication between the electron-donating morpholino group and the electron-withdrawing acetyl group through the aromatic system. The ortho- (2-) and meta- (3-) isomers present more complex scenarios where steric effects and inductive effects play a more dominant role.

Caption: Influence of positional isomerism on key molecular characteristics.

Comparative Physicochemical Data

The following table summarizes key physicochemical data for the morpholino-acetophenone isomers. Data for the 4-isomer is more readily available from experimental sources, while data for the 2- and 3-isomers are less common and may be estimated based on known chemical principles.

Property	2-Morpholinoacetophenone (ortho)	3-Morpholinoacetophenone (meta)	4-Morpholinoacetophenone (para)
Molecular Weight	205.25 g/mol	205.25 g/mol	205.25 g/mol [2][3]
Melting Point (°C)	Data not readily available	Data not readily available	96-100[2][4]
Boiling Point (°C)	Data not readily available	Data not readily available	376.7 at 760 mmHg[2]
logP (o/w)	Estimated to be lower than para	Estimated to be similar to para	1.79[2]
pKa (Predicted)	Data not readily available	Data not readily available	2.23 ± 0.40[5]
Water Solubility	Data not readily available	Data not readily available	Slightly soluble (7.6 g/L at 25°C)[2]
Appearance	Data not readily available	Data not readily available	Yellow to light brown crystalline powder[4]

Analysis of Properties:

• Melting Point: 4-Morpholinoacetophenone has a relatively high melting point, suggesting a well-ordered crystalline structure with significant intermolecular forces. The melting points of the ortho and meta isomers are expected to differ based on their molecular symmetry and packing efficiency in the solid state.

• Lipophilicity (logP): The logP value of 1.79 for the para-isomer indicates moderate lipophilicity.[2] The ortho-isomer's logP is likely lower due to potential intramolecular hydrogen bonding between the morpholino nitrogen and the acetyl group's carbonyl oxygen, which would reduce its interaction with the nonpolar octanol phase.

• Basicity (pKa): The predicted pKa of the conjugate acid of 4-morpholinoacetophenone is 2.23, indicating it is a weak base.[5] This is due to the electron-withdrawing effect of the acetyl group, which reduces the electron density on the morpholino nitrogen. The basicity of the ortho and meta isomers would be influenced by a combination of inductive and steric effects.

Comparative Spectroscopic Analysis

Spectroscopic techniques are essential for distinguishing between isomers.[6] Each isomer will exhibit a unique fingerprint in NMR, IR, and MS analyses due to differences in their electronic and steric environments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the substitution pattern on the aromatic ring.

Isomer	¹H NMR (δ, ppm) - Aromatic Region	¹H NMR (δ, ppm) - Aliphatic Region	¹³C NMR (δ, ppm) - Key Signals
2- (ortho)	Complex multiplet pattern	Signals for morpholino and acetyl protons	Carbonyl carbon, aromatic carbons with distinct shifts due to proximity effects
3- (meta)	Distinct splitting patterns for H-2, H-4, H-5, and H-6	Signals for morpholino and acetyl protons	Carbonyl carbon, aromatic carbons with shifts influenced by meta-substitution
4- (para)	Two distinct doublets (AA'BB' system)	~3.85 (t, 4H), ~3.30 (t, 4H), ~2.50 (s, 3H)	~196.5 (C=O), ~153.5 (C-N), ~130.5 (aromatic CH), ~125.5 (aromatic C), ~113.5 (aromatic CH), ~66.5 (O-CH₂), ~47.5 (N-CH₂), ~26.0 (CH₃)[7]

Spectroscopic Insights:

• ¹H NMR: The aromatic region of the ¹H NMR spectrum is most diagnostic. The para-isomer shows a simple, symmetrical pattern of two doublets.[8] The ortho- and meta-isomers will display more complex splitting patterns due to the lower symmetry.

• ¹³C NMR: The chemical shift of the carbonyl carbon and the aromatic carbons are sensitive to the position of the morpholino group. In the para-isomer, the carbon attached to the nitrogen (C-4) is significantly shielded, while the carbonyl carbon (C-1) is also affected by conjugation.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in the molecule. The most prominent absorption band is the carbonyl (C=O) stretch of the ketone.

• 2-Morpholinoacetophenone: The C=O stretching frequency is expected to be slightly lower than that of acetophenone due to potential intramolecular hydrogen bonding.

• 3-Morpholinoacetophenone: The C=O stretch will be primarily influenced by the inductive effect of the morpholino group.

• 4-Morpholinoacetophenone: The C=O stretch is expected to be at a lower wavenumber compared to acetophenone due to the strong electron-donating resonance effect of the para-morpholino group, which weakens the C=O bond.

Experimental Protocols

To ensure the scientific integrity of this guide, detailed methodologies for key experiments are provided below.

Synthesis of 4-Morpholinoacetophenone

The synthesis of morpholino-substituted acetophenones can be achieved through nucleophilic aromatic substitution.

Materials:

• 4-Fluoroacetophenone

• Morpholine

• Potassium carbonate (K₂CO₃)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 4-fluoroacetophenone (1.0 eq) in DMSO, add morpholine (1.2 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture to 120 °C and stir for 12-24 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield pure 4-morpholinoacetophenone.

Caption: General workflow for the synthesis of 4-morpholinoacetophenone.

Determination of Octanol-Water Partition Coefficient (logP)

The shake-flask method is a standard technique for experimentally determining logP.[9]

Materials:

• n-Octanol (pre-saturated with water)

• Water (pH 7.4 phosphate buffer, pre-saturated with n-octanol)

• Morpholino-acetophenone isomer

• Separatory funnel

• UV-Vis Spectrophotometer or HPLC[10]

Procedure:

• Prepare a stock solution of the morpholino-acetophenone isomer in the aqueous buffer.

• Add a known volume of the stock solution to a separatory funnel containing a known volume of n-octanol.

• Shake the funnel vigorously for 30 minutes to allow for partitioning between the two phases.

• Allow the layers to separate completely (centrifugation can be used to break up emulsions).

• Carefully collect a sample from the aqueous phase.

• Determine the concentration of the compound in the aqueous phase using a pre-established calibration curve from a UV-Vis spectrophotometer or HPLC.

• Calculate the concentration in the octanol phase by mass balance.

• Calculate logP using the formula: logP = log([Concentration]octanol / [Concentration]aqueous).

Caption: Step-by-step workflow for logP determination via the shake-flask method.

Conclusion

The physicochemical properties of morpholino-substituted acetophenones are highly dependent on the position of the morpholino group on the aromatic ring. The para-isomer, with its direct conjugation between the electron-donating morpholino group and the electron-withdrawing acetyl group, exhibits distinct properties compared to its ortho and meta counterparts. A thorough understanding and characterization of these differences, using the comparative data and experimental protocols outlined in this guide, are crucial for researchers in drug discovery and materials science to rationally design and synthesize new molecules with desired properties.

References

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• van der Heide, E., et al. (2013). Development of Methods for the Determination of pKa Values. PMC. Retrieved from [Link]

• 4'-Morpholinoacetophenone - Optional[1H NMR]. (n.d.). SpectraBase. Retrieved from [Link]

• Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. (2013). ResearchGate. Retrieved from [Link]

• Pousse, B., et al. (2020). Conception and Synthesis of Sequence-Coded Morpholinos. PMC. Retrieved from [Link]

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• Huesgen, A.G. (n.d.). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. Agilent Technologies. Retrieved from [Link]

• Veith, G.D., & Morris, R.T. (1978). Rapid Method for Estimating Log P for Organic Chemicals. EPA. Retrieved from [Link]

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• 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0032608). (n.d.). Human Metabolome Database. Retrieved from [Link]

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• Synthesis of morpholino monomers, chlorophosphoramidate monomers, and solid-phase synthesis of short morpholino oligomers. (n.d.). Gene Tools, LLC. Retrieved from [Link]

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• 2-Chloroacetophenone. (n.d.). PubChem. Retrieved from [Link]

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• COMPARATIVE ANALYSIS OF BIODISPOSITION OF DIFFERENT ISOMERS OF TOCOPHEROLS. (2023). Pak J Physiol. Retrieved from [Link]

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Investigating the Bioactivity of 1-(2-Amino-5-morpholinophenyl)-1-ethanone: A Comparative Guide to Experimental Replication

In the dynamic landscape of drug discovery, the exploration of novel chemical entities with therapeutic potential is paramount. This guide focuses on a compound of burgeoning interest: 1-(2-Amino-5-morpholinophenyl)-1-ethanone. Possessing a unique structural architecture that combines a 2'-aminoacetophenone core with a morpholine moiety, this molecule presents a compelling case for bioactivity screening. The 2'-aminoacetophenone scaffold is a known precursor to a variety of heterocyclic compounds with demonstrated anticancer, antimicrobial, and anti-inflammatory properties.[1][2] Concurrently, the morpholine ring is a well-established "privileged structure" in medicinal chemistry, frequently incorporated into bioactive molecules to enhance their pharmacological profiles.[3][4][5]

This technical guide provides a framework for researchers to systematically investigate and replicate the potential bioactivity of 1-(2-Amino-5-morpholinophenyl)-1-ethanone. We will delve into proposed biological activities based on its structural components, outline detailed experimental protocols for validation, and compare its potential performance against established compounds. Our approach is grounded in scientific integrity, ensuring that each proposed experiment is a self-validating system designed to yield robust and reproducible data.

Postulated Bioactivity Profile: A Synthesis of Structural Insights

The chemical structure of 1-(2-Amino-5-morpholinophenyl)-1-ethanone suggests several plausible avenues for biological activity. The 2'-aminoacetophenone portion can induce oxidative stress and trigger apoptosis in cancer cells, a key mechanism in anticancer therapy.[1] Furthermore, derivatives of this scaffold have been shown to modulate inflammatory pathways, potentially by inhibiting key signaling molecules like NF-κB.[1]

The incorporation of the morpholine ring is known to enhance drug-like properties and can contribute to a range of pharmacological effects, including anticancer, anti-inflammatory, and neuroprotective activities.[5][6] Therefore, we hypothesize that 1-(2-Amino-5-morpholinophenyl)-1-ethanone may exhibit significant anticancer and anti-inflammatory properties.

Comparative Framework: Selecting Appropriate Benchmarks

To contextualize the experimental results, it is crucial to select appropriate positive and negative controls, as well as established comparator compounds.

• Positive Controls: For anticancer assays, a well-established chemotherapeutic agent such as Doxorubicin is recommended. For anti-inflammatory studies, a known non-steroidal anti-inflammatory drug (NSAID) like Indomethacin or a corticosteroid such as Dexamethasone would be suitable.

• Negative Control: A vehicle control, typically Dimethyl Sulfoxide (DMSO) at a final concentration of less than 0.1%, should be used in all in vitro assays.

• Comparator Compounds:

  • 2'-Aminoacetophenone: As the core scaffold, testing the parent molecule will help elucidate the contribution of the morpholine substitution to the overall bioactivity.

  • Gefitinib: An anticancer drug that contains a morpholine moiety, providing a benchmark for a clinically relevant morpholine-containing compound.

Experimental Workflows for Bioactivity Assessment

The following sections provide detailed protocols for assessing the anticancer and anti-inflammatory potential of 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Part 1: Anticancer Activity Evaluation

A primary screening for anticancer activity can be performed using a cell viability assay, followed by more detailed mechanistic studies.

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.[7]

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 1-(2-Amino-5-morpholinophenyl)-1-ethanone, Doxorubicin, 2'-Aminoacetophenone, Gefitinib (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5 x 10³ cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds (e.g., 0.1, 1, 10, 50, 100 µM) and the comparator compounds for 48 hours. Include a vehicle control (DMSO).

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (half-maximal inhibitory concentration) value for each compound.

Caption: Workflow for the MTT cytotoxicity assay.

To investigate the mechanism of cell death, Western blotting can be used to analyze the expression of key apoptotic proteins.[8]

Materials:

• Treated cell lysates from the cytotoxicity assay

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-Bax, anti-Bcl-2, anti-cleaved Caspase-3, anti-PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Protein Extraction and Quantification: Lyse the treated cells and quantify the protein concentration.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane and incubate with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Analyze the changes in the expression levels of apoptotic proteins relative to the loading control (β-actin).

Caption: Postulated apoptotic signaling pathway.

Part 2: Anti-inflammatory Activity Evaluation

The anti-inflammatory potential can be assessed using both in vitro and in vivo models.

This protocol measures the inhibition of nitric oxide (NO) and pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.[9]

Materials:

• RAW 264.7 murine macrophage cell line

• DMEM, FBS, Penicillin-Streptomycin

• LPS (from E. coli)

• 1-(2-Amino-5-morpholinophenyl)-1-ethanone, Indomethacin, Dexamethasone

• Griess Reagent for NO measurement

• ELISA kits for TNF-α and IL-6

Procedure:

• Cell Culture and Treatment: Seed RAW 264.7 cells and pre-treat with the test compounds for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• NO Measurement: Collect the cell culture supernatant and measure the nitrite concentration using the Griess reagent.

• Cytokine Measurement: Measure the levels of TNF-α and IL-6 in the supernatant using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of NO, TNF-α, and IL-6 production compared to the LPS-stimulated control.

This is a classic in vivo model of acute inflammation.[10][11]

Materials:

• Wistar rats

• Carrageenan solution (1% in saline)

• 1-(2-Amino-5-morpholinophenyl)-1-ethanone, Indomethacin (suspended in a suitable vehicle, e.g., 0.5% carboxymethyl cellulose)

• Pletismometer

Procedure:

• Animal Grouping and Administration: Divide the rats into groups and administer the test compounds or vehicle orally.

• Induction of Edema: After 1 hour, inject carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the control group.

Data Presentation and Interpretation

All quantitative data should be presented in clearly structured tables for easy comparison of IC₅₀ values, percentage inhibition, and other relevant metrics.

Table 1: Comparative Cytotoxicity (IC₅₀ in µM) against Cancer Cell Lines

Compound	MCF-7	A549
1-(2-Amino-5-morpholinophenyl)-1-ethanone	Experimental Value	Experimental Value
Doxorubicin (Positive Control)	Literature/Experimental Value	Literature/Experimental Value
2'-Aminoacetophenone (Comparator)	Experimental Value	Experimental Value
Gefitinib (Comparator)	Literature/Experimental Value	Literature/Experimental Value

Table 2: Comparative In Vitro Anti-inflammatory Activity

Compound (at 10 µM)	% Inhibition of NO	% Inhibition of TNF-α	% Inhibition of IL-6
1-(2-Amino-5-morpholinophenyl)-1-ethanone	Experimental Value	Experimental Value	Experimental Value
Indomethacin (Positive Control)	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value
2'-Aminoacetophenone (Comparator)	Experimental Value	Experimental Value	Experimental Value

Conclusion

This guide provides a comprehensive and scientifically rigorous framework for the initial investigation of the bioactivity of 1-(2-Amino-5-morpholinophenyl)-1-ethanone. By following these detailed protocols and employing the suggested comparative analysis, researchers can generate reliable and reproducible data to elucidate the therapeutic potential of this novel compound. The proposed experiments are designed to not only screen for activity but also to provide initial insights into the underlying mechanisms of action. The findings from these studies will be instrumental in guiding future preclinical development and structure-activity relationship studies.

References

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• An updated review on morpholine derivatives with their pharmacological actions. ResearchGate. Available from: [Link]

• Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis. Taylor & Francis Online. Available from: [Link]

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A Head-to-Head Structural and Scaffolding Comparison: 1-(2-Amino-5-morpholinophenyl)-1-ethanone in the Context of Known Kinase Inhibitors

Introduction: The Quest for Novel Kinase Inhibitors

In the landscape of modern drug discovery, particularly in oncology, the pursuit of novel kinase inhibitors remains a cornerstone of therapeutic innovation. Protein kinases, as central regulators of cellular signaling, are frequently dysregulated in various diseases. The aminophenyl ethanone scaffold has emerged as a privileged structure, serving as a foundational component in numerous clinically relevant kinase inhibitors. This guide focuses on 1-(2-Amino-5-morpholinophenyl)-1-ethanone , a compound of significant interest due to its structural similarities to established kinase inhibitors. While direct, publicly available quantitative data on its specific kinase inhibitory profile is limited, a comprehensive structural and scaffolding analysis in comparison to known inhibitors can provide valuable insights into its potential as a therapeutic agent and a roadmap for its experimental validation.

This guide will dissect the structural components of 1-(2-Amino-5-morpholinophenyl)-1-ethanone, draw parallels to inhibitors of key signaling pathways such as the PI3K/Akt/mTOR and MAPK/ERK cascades, and provide detailed, field-proven experimental protocols to enable researchers to conduct their own head-to-head comparisons.

Structural Dissection and Rationale for Kinase Inhibition Potential

The therapeutic potential of 1-(2-Amino-5-morpholinophenyl)-1-ethanone can be inferred from its constituent chemical motifs, which are prevalent in a variety of bioactive molecules.

• The 2-Aminoaryl Ketone Core: This structural element is a versatile precursor in the synthesis of quinoline and quinazoline derivatives, which are core scaffolds for numerous kinase inhibitors. The strategic placement of the amino and acetyl groups facilitates cyclization reactions, such as the Friedländer annulation, to construct these key pharmacophores. For instance, the structurally related compound, 1-(2-Amino-5-methoxy-4-(3-morpholinopropoxy)phenyl)ethanone, serves as a crucial intermediate in the development

Safety & Regulatory Compliance

Personal protective equipment for handling 1-(2-Amino-5-morpholinophenyl)-1-ethanone

Comprehensive Safety & Handling Guide: 1-(2-Amino-5-morpholinophenyl)-1-ethanone

This guide provides essential safety protocols and operational directives for the handling and disposal of 1-(2-Amino-5-morpholinophenyl)-1-ethanone (CAS No. 98440-50-7). As a research chemical with limited published safety data, a cautious approach grounded in the known hazards of its constituent functional groups—aromatic amine, morpholine, and ketone—is imperative. This document is intended for researchers, scientists, and drug development professionals to ensure the highest standards of laboratory safety.

Hazard Analysis: A Precautionary Approach

• Aromatic Amine Moiety: Primary aromatic amines are a class of compounds known for their potential toxicity, including carcinogenicity and mutagenicity.[3][4] They can be readily absorbed through the skin, respiratory system, and gastrointestinal tract.[3] Exposure can lead to systemic effects.

• Morpholine Moiety: Morpholine and its derivatives are often hazardous, capable of causing severe skin burns, eye damage, and respiratory irritation.[5][6] The NIOSH Pocket Guide to Chemical Hazards for Morpholine indicates it is a flammable liquid and can be absorbed through the skin.[7]

• Ketone Functionality: While the ketone group itself is less hazardous than the other moieties, it contributes to the overall chemical properties of the molecule.

• Analog Data: The SDS for the related compound 1-(5-Amino-2-morpholinophenyl)ethanone warns that it causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2]

Given this information, 1-(2-Amino-5-morpholinophenyl)-1-ethanone must be handled as a hazardous substance with potential for skin, eye, and respiratory irritation, and possible systemic toxicity upon absorption.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is mandatory to prevent all routes of exposure. The selection of specific PPE is based on a risk assessment of the procedures to be performed.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE when handling 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Caption: PPE selection workflow for handling the target compound.

Detailed PPE Recommendations

The following table summarizes the required PPE for handling 1-(2-Amino-5-morpholinophenyl)-1-ethanone.

Body Part	Required PPE	Specifications and Rationale
Hands	Double-gloving with chemical-resistant gloves	Inner Glove: Nitrile. Outer Glove: Butyl rubber or Viton. Aromatic amines and ketones can degrade some common glove materials.[8][9][10] While nitrile may offer splash protection, its resistance to amines can be poor.[8][11] Butyl rubber offers excellent resistance to ketones, esters, and amines.[10] Always inspect gloves for integrity before use and use proper removal technique to avoid skin contact.[12]
Eyes & Face	Chemical splash goggles and a face shield	Standard safety glasses are insufficient. Tight-fitting chemical splash goggles compliant with ANSI Z87.1 (US) or EN 166 (EU) are required to protect against splashes.[5][12] A full-face shield must be worn over the goggles whenever there is a significant risk of splashes, such as during transfers of solutions or when working with larger quantities.[5][13]
Body	Chemical-resistant laboratory coat	A fully buttoned, long-sleeved lab coat is mandatory. For procedures with a higher risk of splashes, a chemically resistant apron or a "bunny suit" coverall should be considered.[13]
Respiratory	NIOSH-approved respirator (as needed)	All handling of this compound, especially in powdered form, should be conducted in a certified chemical fume hood to minimize inhalation exposure.[6] If there is a potential for aerosol generation outside of a fume hood, or if the ventilation is inadequate, a NIOSH-approved respirator with organic vapor cartridges is required.[7]
Feet	Closed-toe shoes	Shoes must fully cover the feet. Perforated shoes or sandals are not permitted in the laboratory.

Operational Plan: Safe Handling Procedures

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe research environment.

3.1 Engineering Controls:

• Chemical Fume Hood: All weighing, transferring, and reaction setup involving 1-(2-Amino-5-morpholinophenyl)-1-ethanone must be performed inside a certified chemical fume hood to control airborne particulates and vapors.[6]

• Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.[6]

3.2 Step-by-Step Handling Protocol:

• Preparation: Before handling the compound, designate a specific work area within the fume hood. Cover the work surface with absorbent, plastic-backed paper to contain any potential spills.

• PPE Donning: Put on all required PPE as detailed in the table above before entering the designated work area.

• Weighing and Transfer: If working with a solid, handle it carefully to avoid generating dust.[1] Use spatulas and weighing paper appropriate for the quantity being handled. For liquid transfers, use appropriate pipettes or syringes.

• Post-Handling: After completing the work, decontaminate any equipment used. Wipe down the work surface in the fume hood.

• PPE Doffing: Remove PPE in the correct order to prevent cross-contamination: outer gloves, face shield, lab coat, inner gloves, and finally, goggles.

• Hygiene: Wash hands thoroughly with soap and water immediately after handling the compound and removing PPE.[2]

Disposal Plan: Responsible Waste Management

As a novel compound, all waste containing 1-(2-Amino-5-morpholinophenyl)-1-ethanone must be treated as hazardous chemical waste.[14]

4.1 Waste Segregation and Collection:

• Solid Waste: Collect any solid waste (e.g., contaminated weighing paper, gloves, absorbent pads) in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing the compound in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams (e.g., strong oxidizers or acids).[15] Keep halogenated and non-halogenated solvent wastes separate if required by your institution's disposal protocols.[14][15]

• Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a designated sharps container.[16]

4.2 Labeling and Storage:

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "1-(2-Amino-5-morpholinophenyl)-1-ethanone," and any other components of the waste stream.[16][17]

• Store waste containers in a designated satellite accumulation area, ensuring they are closed and within secondary containment.

4.3 Final Disposal:

• Arrange for the disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[16]

• DO NOT dispose of this chemical down the drain or in the regular trash.[14][15]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[1][2] Seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.[1][2] Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air.[1][2] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person.[1] Seek immediate medical attention.

• Spill Cleanup: For small spills, use an inert absorbent material (e.g., vermiculite, sand).[12] Wearing full PPE, carefully sweep or scoop up the absorbed material and place it in a sealed, labeled container for hazardous waste disposal. For large spills, evacuate the area and contact your institution's EHS office.

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